3-(Benzenesulfonyl)aniline

• CAS: 26815-49-6

Core Science & Biosynthesis

3-(Benzenesulfonyl)aniline: A Strategic Synthon in Medicinal Chemistry

CAS Number: 26815-49-6 Synonyms: 3-Aminodiphenyl sulfone; 3-(Phenylsulfonyl)benzenamine; m-Aminophenyl phenyl sulfone Molecular Formula:

Molecular Weight: 233.29 g/mol [1]

Executive Summary & Chemical Architecture

3-(Benzenesulfonyl)aniline is a specialized aromatic amine characterized by a meta-substituted sulfonyl linker. Unlike its para-substituted isomer (the leprosy drug Dapsone), the meta-orientation interrupts the direct conjugation between the amine lone pair and the sulfonyl group. This structural nuance imparts unique electronic properties, making it a high-value "scaffold" in drug discovery for kinase inhibitors and antimicrobial agents.

Electronic & Structural Profile

The molecule features two distinct aromatic rings bridged by a sulfonyl (

) group. The geometry of the sulfonyl group is tetrahedral, creating a "bent" linker (approximate C-S-C bond angle of 104-106°) that forces the two phenyl rings into a non-planar configuration.

• Hammett Electronic Effects: The sulfonyl group is a strong electron-withdrawing group (EWG) via induction (

  ) and resonance ( ). However, in the meta position, the resonance withdrawal is diminished compared to the para position.

• Basicity Modulation: The electron-withdrawing nature significantly lowers the pKa of the aniline nitrogen compared to unsubstituted aniline (pKa ~4.6). The predicted pKa of 3-(benzenesulfonyl)aniline is approximately 2.69 [1].[2] This reduced basicity enhances stability against oxidative metabolism but requires optimized conditions for nucleophilic coupling reactions.

Pharmacophore Features[2][3][4][5][6]

• H-Bond Donor: Primary amine (

  ).

• H-Bond Acceptor: Sulfonyl oxygens (

  ).

• Lipophilicity: The sulfone moiety lowers

  relative to thioethers, improving water solubility profiles in drug candidates.

Synthesis & Manufacturing Protocols

The industrial and laboratory synthesis of CAS 26815-49-6 typically follows an electrophilic aromatic substitution followed by a selective reduction. The meta-directing nature of the sulfonyl group allows for high regioselectivity during the nitration of diphenyl sulfone.

Retrosynthetic Analysis (Graphviz)

Figure 1: The sulfonyl group directs the incoming nitro group to the meta position, ensuring high isomeric purity.

Detailed Experimental Protocol: Catalytic Hydrogenation

Note: While Iron/Acid reduction is common, Catalytic Hydrogenation is preferred in pharmaceutical contexts for cleaner impurity profiles.

Reagents:

• 3-Nitrodiphenyl sulfone (1.0 eq)

• Palladium on Carbon (Pd/C, 10% w/w, 0.1 eq)

• Methanol (Solvent, 10 volumes)

• Hydrogen Gas (

  )

Step-by-Step Methodology:

• Dissolution: Charge a high-pressure hydrogenation vessel with 3-nitrodiphenyl sulfone and Methanol. Agitate until suspended.

• Catalyst Addition: Under an inert nitrogen atmosphere, carefully add the Pd/C catalyst. Caution: Dry Pd/C is pyrophoric.

• Hydrogenation: Seal the vessel and purge with Nitrogen (3x) followed by Hydrogen (3x). Pressurize to 30-50 psi (2-3 bar) with

  .

• Reaction: Stir vigorously at 40-50°C. Monitor consumption of starting material via HPLC (disappearance of nitro peak).

• Work-up: Once complete, cool to room temperature. Filter the mixture through a Celite pad to remove the catalyst.

• Isolation: Concentrate the filtrate under reduced pressure. The product typically crystallizes as an off-white solid.

• Purification: Recrystallize from Ethanol/Water if necessary to achieve >99% purity.

Analytical Profiling & Specifications

Researchers must validate the identity of CAS 26815-49-6 using the following specifications.

Physicochemical Data Table

Property	Value / Specification	Note
Appearance	Off-white to pale yellow crystalline powder	Oxidizes slightly upon air exposure
Melting Point	115 - 118 °C	Sharp melting range indicates purity [1]
Boiling Point	~460 °C (Predicted)	Decomposes before boiling at atm pressure
pKa (Conjugate Acid)	2.69 ± 0.10	Weak base due to sulfonyl EWG
Density	1.295 g/cm³	Predicted
Solubility	DMSO, Methanol, Ethyl Acetate	Poorly soluble in water

NMR Characterization (Predicted)

• 1H NMR (DMSO-d6):

  • 5.6 ppm (s, 2H, , broad exchangeable).
  • 6.8 - 7.9 ppm (m, 9H, Aromatic protons).

  • Diagnostic: Look for the singlet-like aromatic proton at the C2 position (between

    and ) which appears distinct due to the meta-substitution pattern.

Pharmaceutical Applications & Bioisosterism[4][8]

The "Meta-Effect" in Drug Design

In medicinal chemistry, 3-(benzenesulfonyl)aniline serves as a critical bioisostere for benzophenone or diphenyl ether derivatives.

• Metabolic Stability: The sulfone moiety is already fully oxidized, making it metabolically inert compared to sulfides (which oxidize to sulfoxides) or labile ether linkages.

• Kinase Inhibition: The aniline amine is a prime handle for forming hinge-binding motifs (e.g., via urea or amide formation) in kinase inhibitors. The bent geometry of the sulfone allows the two phenyl rings to occupy distinct hydrophobic pockets (e.g., the Gatekeeper vs. Solvent-exposed regions).

Functionalization Workflow (Graphviz)

Figure 2: The primary amine allows for rapid diversification into three major medicinal chemistry classes.

Safety & Handling (GHS Standards)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1]
Skin Corrosion/Irritation	H315	Causes skin irritation.[1]
Serious Eye Damage	H319	Causes serious eye irritation.[1][3]
STOT - Single Exposure	H335	May cause respiratory irritation.[1]

Handling Protocols:

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

• Ventilation: Handle powder in a fume hood to avoid inhalation of dust.

• Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) if storing for extended periods to prevent amine oxidation (browning).

References

• LookChem . CAS 26815-49-6 Properties and Safety Data. Retrieved from .

• PubChem . 3-(Benzenesulfonyl)aniline Compound Summary. National Library of Medicine. Retrieved from .

• ChemicalBook . 3-(Phenylsulfonyl)benzenamine Product Description. Retrieved from .

• National Institutes of Health (NIH) . Recent Advances and Outlook for the Isosteric Replacement of Anilines. Discusses metabolic implications of aniline derivatives. Retrieved from .

• Organic Chemistry Data . pKa Values of Anilines and Derivatives. Retrieved from .

Sources

• 1. 3-(Benzenesulfonyl)aniline | C12H11NO2S | CID 486361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. fishersci.com [fishersci.com]

Technical Whitepaper: Physicochemical Profiling of 3-(phenylsulfonyl)aniline

Executive Summary

3-(Phenylsulfonyl)aniline (CAS 7019-09-2), also known as m-aminodiphenyl sulfone, represents a critical yet under-characterized pharmacophore in medicinal chemistry. Unlike its well-known para-isomer (Dapsone), which is a cornerstone in leprosy and anti-inflammatory therapy, the meta-isomer offers a unique geometric vector for drug design. The meta-positioning of the amine relative to the sulfone bridge alters the electronic landscape of the molecule, significantly impacting pKa, solubility, and metabolic stability. This guide provides a rigorous technical analysis of its physicochemical properties, synthesis pathways, and reactivity profiles for researchers in drug discovery and materials science.

Molecular Architecture & Identification[1]

The compound consists of two phenyl rings bridged by a sulfonyl group (

), with a primary amine ( ) substituted at the meta (3-) position of one ring. This structural arrangement disrupts the symmetry observed in Dapsone, leading to distinct crystal packing and solubility characteristics.

Identifier	Details
IUPAC Name	3-(Benzenesulfonyl)aniline
Common Synonyms	3-Aminodiphenyl sulfone; m-Aminodiphenyl sulfone; 3-Phenylsulfonylaniline
CAS Registry Number	7019-09-2
Molecular Formula
SMILES	Nc1cccc(c1)S(=O)(=O)c2ccccc2
Molecular Weight	233.29 g/mol

Thermodynamic & Physical Constants

The physicochemical profile of 3-(phenylsulfonyl)aniline is dominated by the strong electron-withdrawing nature of the sulfone group.

Physical Properties Table[1][3][4]

Property	Value / Range	Experimental/Predicted Notes
Physical State	Solid (Crystalline powder)	Typically off-white to pale beige.
Melting Point	~120–125 °C (Predicted)	Note:[1] The precursor, 3-nitrodiphenyl sulfone, melts at 130 °C [1].[2] The para-isomer (Dapsone) melts at 175–177 °C [2].[3] The meta-isomer typically exhibits a lower melting point due to reduced symmetry and less efficient crystal packing compared to the para-analog.
Boiling Point	~480 °C (at 760 mmHg)	Predicted based on group contribution methods; decomposes before boiling at atmospheric pressure.
Density	1.36 ± 0.1 g/cm³	High density attributed to the sulfone moiety.
pKa (Conjugate Acid)	2.69 ± 0.10	Significantly less basic than aniline (pKa 4.6) due to the inductive electron-withdrawing effect (-I) of the meta-sulfonyl group.
LogP (Octanol/Water)	1.88 ± 0.3	Moderate lipophilicity; suitable for oral bioavailability (Lipinski compliant).
Solubility	DMSO, Methanol, Ethyl Acetate	Low water solubility (<0.5 mg/mL). Soluble in polar organic solvents.

Electronic Effects & Acidity

The meta-positioning of the sulfonyl group exerts a strong inductive withdrawing effect (-I) on the amine lone pair, reducing its nucleophilicity compared to unsubstituted aniline. However, unlike the para-isomer, the meta-isomer does not allow for direct resonance delocalization of the nitrogen lone pair into the sulfone oxygen atoms. Consequently, 3-(phenylsulfonyl)aniline is slightly more basic than its para-counterpart (Dapsone pKa ~1.0–1.3), making it a more reactive nucleophile in coupling reactions.

Synthesis & Purification Protocols

The synthesis of 3-(phenylsulfonyl)aniline is a two-step process involving the construction of the sulfone bridge followed by the chemoselective reduction of the nitro group.

Step 1: Friedel-Crafts Sulfonylation

The precursor, 3-nitrodiphenyl sulfone , is synthesized by reacting benzene with 3-nitrobenzenesulfonyl chloride in the presence of a Lewis acid catalyst (

or ).

• Reagents: Benzene (excess), 3-Nitrobenzenesulfonyl chloride,

  .

• Conditions: Reflux in anhydrous conditions.

• Purification: The intermediate (MP: 130 °C) is recrystallized from ethanol/water.

Step 2: Chemoselective Reduction

The nitro group is reduced to the amine. While catalytic hydrogenation (

, Pd/C) is cleaner, the Béchamp reduction (Fe/HCl) is often preferred in industrial settings to avoid poisoning catalysts with sulfur species, although the sulfone itself is generally stable to Pd/C.

• Protocol (Béchamp):

  • Suspend 3-nitrodiphenyl sulfone (1 eq) in water/ethanol (1:4).

  • Add Iron powder (3-5 eq) and catalytic HCl.

  • Reflux for 2-4 hours monitoring by TLC.

  • Basify with

    to precipitate iron salts.

  • Filter hot; crystallize the product from the filtrate upon cooling.

Synthesis Workflow Diagram

Figure 1: Synthetic pathway from commercially available precursors to 3-(phenylsulfonyl)aniline.

Reactivity & Applications

Chemical Reactivity Profile[4]

• N-Alkylation/Acylation: The amine group remains nucleophilic enough for standard

  reactions or amide coupling, making it a valuable scaffold for building sulfonimidamides or urea derivatives.

• Electrophilic Aromatic Substitution (EAS): The sulfone group strongly deactivates both phenyl rings. The ring bearing the amine is activated ortho/para to the amine, but the overall electron deficiency of the system requires harsh conditions for further EAS (e.g., nitration).

• Cross-Coupling: The amine serves as an excellent partner in Buchwald-Hartwig aminations to generate diarylamines.

Reactivity Flowchart

Figure 2: Primary reactivity pathways for the amine functionality.

Applications in Drug Discovery[6]

• Bioisostere Design: The diphenyl sulfone moiety acts as a rigid hydrophobic linker. The meta-isomer provides a "kinked" geometry (approx. 120° angle) compared to the linear para-isomer, allowing for exploration of different binding pockets in GPCRs and enzyme active sites.

• Sulfonimidamides: Recent research utilizes aniline-derived sulfonimidamides as chiral bioisosteres for sulfonamides. 3-(phenylsulfonyl)aniline serves as a precursor for these enantiospecific syntheses [3].

Safety & Handling (SDS Summary)

Hazard Classification (GHS):

• Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

• Skin/Eye Irritation: Category 2 (Irritant).

• Specific Target Organ Toxicity: May cause damage to blood (methemoglobinemia) upon prolonged exposure, characteristic of aniline derivatives.

Handling Protocols:

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

• Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation of the amine, although the sulfone stabilizes the molecule significantly against oxidative degradation compared to simple anilines.

References

• Precursor Characterization: 3-Nitrodiphenyl sulfone. Melting point data (130°C) derived from nitration studies of diphenyl sulfone.[2] Journal of the American Chemical Society, 1940.

• Isomer Comparison:Dapsone (4,4'-diaminodiphenyl sulfone). Melting point (175-177°C)

• Synthesis Application: T. Q. Davies et al., "Enantiospecific Synthesis of Aniline-Derived Sulfonimidamides," Organic Letters, 2023. Link

• Physicochemical Data: PubChem Compound Summary for CID 80362 (3-Aminodiphenyl sulfone). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Page loading... [guidechem.com]

An In-Depth Technical Guide to 3-(Benzenesulfonyl)aniline: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-(Benzenesulfonyl)aniline, a significant chemical intermediate in various fields, particularly in the synthesis of pharmaceuticals and dyestuffs. As a molecule combining both an aniline and a benzenesulfonyl moiety, it possesses unique chemical characteristics that make it a versatile building block. This document will delve into its fundamental properties, detail a representative synthetic pathway, and explore its applications, with a focus on its role in drug discovery and development.

Core Molecular and Physical Properties

3-(Benzenesulfonyl)aniline, also known as 3-(phenylsulfonyl)benzenamine, is an organic compound with the chemical formula C12H11NO2S.[1][2] Its structure features a central aniline ring substituted with a benzenesulfonyl group at the meta position.

Key Identifiers and Physicochemical Data

A summary of the key identifiers and physicochemical properties of 3-(Benzenesulfonyl)aniline is presented in the table below for quick reference.

Property	Value	Source
Molecular Formula	C12H11NO2S	[1][2]
Molecular Weight	233.29 g/mol	[1][2]
IUPAC Name	3-(benzenesulfonyl)aniline	[1]
Synonyms	3-(phenylsulfonyl)benzenamine	[1][2]
CAS Number	26815-49-6	[1][2]
Physical Form	Powder
Melting Point	112-117 °C

Synthesis of 3-(Benzenesulfonyl)aniline: A Representative Protocol

The synthesis of diaryl sulfones, including 3-(Benzenesulfonyl)aniline, can be achieved through several methods. A common and illustrative approach involves the reaction of a substituted aniline with benzenesulfonyl chloride. This electrophilic aromatic substitution reaction is a cornerstone of sulfonamide synthesis.[3]

Conceptual Workflow for Synthesis

The following diagram outlines the general workflow for the synthesis of 3-(Benzenesulfonyl)aniline.

Caption: A two-step synthesis of 3-(Benzenesulfonyl)aniline.

Detailed Experimental Protocol

Step 1: Synthesis of 3-Nitrodiphenyl Sulfone

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, add anhydrous aluminum chloride (AlCl₃) to an excess of benzene, which acts as both reactant and solvent.

• Addition of Reactant: Slowly add 3-nitrobenzenesulfonyl chloride, dissolved in a minimal amount of anhydrous benzene, to the stirred suspension at room temperature. The addition should be controlled to manage the exothermic reaction.

• Reaction: After the addition is complete, heat the mixture to reflux and maintain for several hours until the reaction is complete (monitored by TLC).

• Work-up: Cool the reaction mixture and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex. The organic layer is separated, washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield crude 3-nitrodiphenyl sulfone.

Step 2: Reduction to 3-(Benzenesulfonyl)aniline

• Reaction Setup: Dissolve the crude 3-nitrodiphenyl sulfone in a suitable solvent such as ethanol or acetic acid in a round-bottom flask.

• Reduction: Add a reducing agent. A common method is the use of tin metal and concentrated hydrochloric acid. The mixture is heated under reflux. Alternatively, catalytic hydrogenation using hydrogen gas and a palladium-on-carbon catalyst can be employed.

• Neutralization and Extraction: After the reduction is complete, the reaction mixture is cooled and made alkaline by the addition of a base (e.g., sodium hydroxide solution) to precipitate the tin salts and liberate the free amine. The product is then extracted with an organic solvent like ethyl acetate.

• Purification: The combined organic extracts are washed, dried, and the solvent is evaporated. The resulting crude 3-(Benzenesulfonyl)aniline can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the final product as a powder.

Applications in Research and Drug Development

The aniline functional group is a prevalent structural motif in many pharmaceutical agents due to its ability to form key interactions with biological targets.[4][5] The incorporation of a benzenesulfonyl group can modulate the physicochemical properties of the parent aniline, such as its acidity, lipophilicity, and metabolic stability.

Role as a Pharmaceutical Intermediate

3-(Benzenesulfonyl)aniline serves as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications. The primary amine group can be readily functionalized through various reactions, including acylation, alkylation, and diazotization, allowing for the construction of a diverse range of derivatives.[5] For instance, it can be a precursor for the synthesis of sulfonamide-containing drugs, which are known for their antibacterial properties.[3]

Modulation of Physicochemical Properties

The sulfonyl group in 3-(Benzenesulfonyl)aniline can influence the properties of a drug candidate in several ways:

• Increased Solubility: The polar sulfonyl group may enhance the aqueous solubility of a molecule, which can improve its bioavailability.[2]

• Enhanced Stability: The sulfone linkage is generally resistant to metabolic degradation, which can lead to a longer half-life of the drug in the body.

• Receptor Binding: The sulfonyl group can act as a hydrogen bond acceptor, potentially contributing to the binding affinity of the molecule to its biological target.

Aniline itself is a crucial component in the synthesis of various pharmaceuticals, including analgesics like paracetamol.[5][6] While 3-(Benzenesulfonyl)aniline is a more complex derivative, its underlying aniline structure makes it a candidate for exploration in medicinal chemistry programs. However, it is important to note that anilines can sometimes be associated with metabolic instability and toxicity, which may necessitate chemical modifications to mitigate these potential issues.[4]

Safety and Handling

3-(Benzenesulfonyl)aniline is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1]

GHS Hazard Information

• Pictogram: GHS07 (Exclamation Mark)

• Signal Word: Warning[1]

• Hazard Statements:

  • H302: Harmful if swallowed[1]

  • H315: Causes skin irritation[1]

  • H319: Causes serious eye irritation[1]

  • H335: May cause respiratory irritation[1]

Recommended Precautionary Measures

When handling 3-(Benzenesulfonyl)aniline, it is essential to use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation of the powder.[7][8] In case of contact with skin or eyes, the affected area should be rinsed immediately with plenty of water.[7] If swallowed, medical attention should be sought immediately.

Conclusion

3-(Benzenesulfonyl)aniline is a valuable chemical compound with a well-defined molecular structure and distinct physicochemical properties. Its synthesis is achievable through established organic chemistry methodologies, and its utility as a versatile intermediate in the pharmaceutical and chemical industries is significant. The presence of both an aniline and a benzenesulfonyl group provides a unique combination of reactivity and modulatory effects on molecular properties, making it a compound of continued interest for researchers and scientists in the field of drug development and material science.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 486361, 3-(Benzenesulfonyl)aniline. Available from: [Link].

• Safety Data Sheet. 3-(Benzenesulfonyl)aniline. (2015-03-19).
• Sigma-Aldrich.
• Buckles, R. E. A synthesis of bis(p-aminophenyl) sulfone for laboratory classes.

• Stenutz. 3-aminophenyl 4-aminophenyl sulfone. Available from: [Link].

• Bartzatt, R., Cirillo, S. L. G., & Cirillo, J. D. (2008). The reaction of benzenesulfonyl chloride and the primary amine group of... ResearchGate. Available from: [Link].

• Stanford Synchrotron Radiation Lightsource. 3-Aminophenyl Sulfone | Sample Preparation Laboratories. (2019-04-09). Available from: [Link].

• Cresset Group. Aniline replacement in drug-like compounds. (2024-01-10). Available from: [Link].

• NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Applications of Aniline in Pharmaceutical Synthesis. (2026-01-30). Available from: [Link].

• Knowde. Industrial Applications of Aniline. Available from: [Link].

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• 3. researchgate.net [researchgate.net]
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• 6. Aniline Use in Industrial Applications - C6H5NH2 - Periodical [periodical.knowde.com]
• 7. fishersci.com [fishersci.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]

Spectroscopic Elucidation of 3-(Benzenesulfonyl)aniline: A High-Resolution FTIR Guide

Executive Summary

3-(Benzenesulfonyl)aniline (CAS: 7019-74-1), also known as 3-aminophenyl phenyl sulfone, represents a critical intermediate in the synthesis of reactive dyes and sulfonamide-class pharmaceuticals. Its structural asymmetry—comprising one meta-substituted aniline ring and one monosubstituted phenyl ring bridged by a sulfonyl group—presents a unique spectroscopic challenge.

This guide provides a rigorous framework for interpreting the Fourier Transform Infrared (FTIR) spectrum of this molecule. Unlike standard library matching, this protocol utilizes a first-principles approach , analyzing the electronic push-pull effects between the electron-withdrawing sulfone (

) and the electron-donating amine ( ). This method allows researchers to validate molecular integrity and detect isomeric impurities (e.g., the symmetric 3,3'-diaminodiphenyl sulfone) without reliance on external databases.

Molecular Architecture & Vibrational Theory

To accurately interpret the spectrum, one must understand the molecular physics governing the bond vibrations.

Electronic Environment

The molecule features two distinct aromatic systems:[1]

• Ring A (Aniline side): Contains a primary amine (

  ) at the meta position relative to the sulfonyl group. The amine acts as an electron donor ( effect), but the meta positioning interrupts direct conjugation with the sulfone, localizing the N-H vibrational energy.

• Ring B (Phenyl side): A monosubstituted benzene ring attached to the sulfonyl group.

• The Bridge (

  ): A strong electron-withdrawing group ( ) that stiffens the C-S bonds, shifting them to higher frequencies compared to sulfides.

The "Push-Pull" Spectroscopic Signature

The sulfonyl group exerts a strong inductive effect, slightly deshielding the adjacent aromatic protons and increasing the force constant of the aromatic

bonds. Consequently, the aromatic ring breathing modes in this molecule often appear sharper and slightly blue-shifted compared to non-sulfonated anilines.

Experimental Protocol: A Self-Validating System

Reliable spectral data requires a protocol that actively prevents common artifacts. The following workflow integrates quality control steps directly into the sample preparation.

Sample Preparation Workflow

Figure 1: Self-validating sample preparation workflow ensuring moisture exclusion and optimal signal-to-noise ratio.

Critical Parameters

• Resolution: Set to

  to resolve the fine splitting of the aromatic overtones.

• Apodization: Blackman-Harris 3-Term (optimizes peak shape for solid samples).

• Background: Fresh air background required every 30 minutes to suppress atmospheric

  (2350 ) and interference.

Spectral Analysis & Interpretation

The spectrum of 3-(Benzenesulfonyl)aniline is defined by four diagnostic regions.

Summary of Assignments

Frequency ( )	Intensity	Vibrational Mode	Functional Group Assignment
3480 - 3450	Medium		Primary Amine (Asymmetric Stretch)
3390 - 3360	Medium		Primary Amine (Symmetric Stretch)
3100 - 3000	Weak		Aromatic C-H Stretch
1620 - 1590	Med-Strong		Amine Scissoring (In-plane bending)
1590, 1480	Strong		Aromatic Ring Breathing
1320 - 1300	Very Strong		Sulfone Asymmetric Stretch
1280 - 1250	Strong		C-N Stretch (Aromatic Amine)
1160 - 1140	Very Strong		Sulfone Symmetric Stretch
780 - 760	Strong		Out-of-Plane Bend (Meta-Substituted)
750 & 690	Strong		Out-of-Plane Bend (Mono-Substituted)

Detailed Region Analysis

Region I: High Frequency (3500 – 3000 )

This region confirms the amine identity.[1]

• The Doublet: Unlike secondary amines (one band), the primary amine in 3-(Benzenesulfonyl)aniline must show a doublet.

  • (Asymmetric) at .
  • (Symmetric) at .

• Validation Check: If these peaks broaden into a single mound, the sample is wet (H-bonding with water). If only one sharp peak appears, the sample may be degraded to a secondary amine impurity.

Region II: The Sulfone "Sweet Spot" (1350 – 1100 )

This is the most diagnostic region for the sulfonyl bridge.

• Asymmetric Stretch (

  ): This usually appears as a split or broadened peak due to Fermi resonance with overtone bands.

• Symmetric Stretch (

  ): A sharp, intense band.

• Differentiation: Sulfonamides (

  ) absorb at slightly different frequencies. The absence of an N-H bend in the region (which sulfonamides possess) confirms the sulfone linkage.

Region III: The Fingerprint & Substitution Patterns (1000 – 600 )

This region distinguishes 3-(Benzenesulfonyl)aniline from its isomers (e.g., 4-(Benzenesulfonyl)aniline or 3,3'-DDS).

• Ring B (Monosubstituted): Look for two strong peaks at

  and .

• Ring A (Meta-substituted): Meta substitution is characterized by a specific pattern of out-of-plane (OOP) bending, typically showing a peak near

  and another near .

• The Overlap: The peak at

  will be exceptionally intense because both the mono- and meta- rings contribute to absorption at this frequency.

Logic Flow for Identification

Use the following decision tree to validate the identity of an unknown sample suspected to be 3-(Benzenesulfonyl)aniline.

Figure 2: Spectral logic gate for the positive identification of 3-(Benzenesulfonyl)aniline.

Troubleshooting Common Anomalies

Observation	Root Cause	Corrective Action
Broad hump at	Moisture contamination (H-bonding).	Dry sample in vacuum oven at 45°C for 2 hours.
Split peak at	Atmospheric fluctuation.	Purge sample chamber with or re-run background.
Shifted Sulfone peaks ( )	Hydrogen bonding solvent residue (e.g., MeOH).	Ensure complete solvent removal; sulfones H-bond strongly.
Missing 750 peak	Sample is likely 3,3'-DDS (symmetric meta-sub).	Reject batch; confirm melting point.

References

• NIST Mass Spectrometry Data Center. (2023). Infrared Spectra of Anilines and Sulfones. NIST Chemistry WebBook, SRD 69.[2][3][4] Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2014). Spectrometric Identification of Organic Compounds (8th ed.). Wiley.[5] (Foundational text for functional group assignments).

• National Institute of Advanced Industrial Science and Technology (AIST). (2023). Spectral Database for Organic Compounds (SDBS). SDBS No. 5850 (3,3'-Diaminodiphenyl sulfone used as comparative reference). Available at: [Link][6]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.). Wiley.[5] Available at: [Link]

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• 3. Sulfone, methyl phenyl [webbook.nist.gov]
• 4. 3-Aminobenzophenone [webbook.nist.gov]
• 5. 3-アミノフェニルスルホン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Technical Guide: Mass Spectrometry Fragmentation of 3-(Benzenesulfonyl)aniline

The following technical guide details the mass spectrometry fragmentation patterns of 3-(Benzenesulfonyl)aniline , designed for researchers in pharmaceutical development and structural elucidation.

Executive Summary

3-(Benzenesulfonyl)aniline (CAS: 7564-57-0), also known as 3-aminodiphenyl sulfone, represents a critical structural motif in drug discovery, particularly as a scaffold for sulfone-based antimicrobials and leprosy therapeutics (e.g., Dapsone analogs).

Accurate structural characterization of this compound requires distinguishing it from isomeric sulfonamides and identifying metabolic degradation products. This guide provides a mechanistic breakdown of its fragmentation under Electrospray Ionization (ESI) and Electron Ionization (EI) , focusing on the diagnostic sulfone-to-sulfinate rearrangement and subsequent

extrusion.

Chemical Profile

Property	Value
Formula
Exact Mass	233.0510 Da
(ESI)	234.0583 m/z
Key Moieties	Aniline (primary amine), Sulfonyl bridge ( ), Phenyl ring

Experimental Configuration

To replicate the fragmentation patterns described below, the following instrument parameters are recommended. These protocols ensure the generation of diagnostic ions rather than non-specific thermal degradation.

Protocol A: LC-MS/MS (ESI)[2]

• Ionization Mode: Positive (

  ) ESI.

• Solvent System: 0.1% Formic Acid in Water/Acetonitrile (enhances protonation of the aniline nitrogen).

• Collision Energy (CID): Stepped energy (15, 30, 45 eV) is critical. Low energy preserves the molecular ion; high energy is required to break the robust

  bonds.

• Self-Validation: Monitor the ratio of m/z 234 (

  ) to m/z 169 (loss of ). A ratio > 10:1 indicates insufficient fragmentation energy.

Protocol B: GC-MS (EI)

• Ionization Energy: 70 eV (Standard).

• Source Temp: 230°C.

• Self-Validation: The presence of m/z 233 (

  ) confirms the sulfone stability. Total absence of m/z 233 suggests thermal degradation in the injector port (check liner cleanliness).

Fragmentation Mechanisms

The fragmentation of diaryl sulfones is distinct from sulfonamides. While sulfonamides cleave the

bond, sulfones undergo a high-energy rearrangement where an aryl group migrates from sulfur to oxygen (sulfone sulfinate) prior to fragmentation.

Pathway 1: The Sulfinate Rearrangement (Diagnostic)

This is the primary pathway for neutral loss of

.

• Excitation: The molecular ion rearranges to a cyclic sulfinate ester intermediate.

• Extrusion:

  (64 Da) is ejected.

• Recombination: The remaining aryl rings couple to form a biaryl species.

  • Precursor: m/z 234 (

    )

  • Product: m/z 170 (

    ) – 3-Aminobiphenyl cation equivalent .

Pathway 2: Homolytic C-S Cleavage (Direct)

Direct cleavage of the Carbon-Sulfur bond yields characteristic aryl and sulfonyl cations.

• Cleavage A (Aniline side): Yields Benzenesulfonyl cation (m/z 141).

• Cleavage B (Phenyl side): Yields 3-Aminobenzenesulfonyl cation (m/z 156).

Pathway 3: Small Molecule Losses

• Loss of

  : Observed primarily if the aniline nitrogen is the site of protonation (m/z 234 217).

• Phenyl Cation Formation: Secondary fragmentation of the sulfonyl species yields m/z 77 (

  ).

Visualization of Fragmentation Pathways

The following diagram illustrates the competing pathways between direct cleavage and the sulfinate rearrangement.

Figure 1: Competing fragmentation pathways for 3-(Benzenesulfonyl)aniline. Green nodes indicate rearrangement products; Red nodes indicate direct cleavage products.

Data Interpretation & Reference Spectra

The following table summarizes the expected ions in a high-resolution ESI-MS/MS spectrum.

m/z (Experimental)	Formula (Ion)	Identity/Assignment	Relative Abundance (Est.)
234.0583		Precursor Ion	100% (Low CE)
217.0310		Loss of (Ammonia)	< 10%
170.0964		Loss of (Biaryl formation)	Major Fragment
156.0110		Aminobenzenesulfonyl cation	Medium
141.0001		Benzenesulfonyl cation	Medium
93.0573		Aniline radical cation	Variable
77.0386		Phenyl cation	High (High CE)

Diagnostic Logic for Structural Confirmation

To confirm the structure of 3-(Benzenesulfonyl)aniline versus an isomer (e.g., a sulfonamide like N-phenylbenzenesulfonamide):

• Check m/z 170: Sulfones readily lose

  to form a stable biaryl C-C bond. Sulfonamides lose but require an S-N cleavage that often results in different mass defects or amine fragments (e.g., m/z 93 dominant).

• Check m/z 141: The presence of the intact

  group confirms the sulfone bridge is intact prior to cleavage.

References

• NIST Mass Spectrometry Data Center. Mass Spectrum of Diphenyl Sulfone & Related Compounds. National Institute of Standards and Technology.[1][2] [Link]

• Baarschers, W. H., & Krupay, B. W. (1977). Mass Spectra of Some Sulfinate Esters and Sulfones.[3] Canadian Journal of Chemistry. [Link]

• Klagkou, K., et al. (2003).[4] Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry.[4] [Link]

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An In-Depth Technical Guide to 3-(Benzenesulfonyl)aniline: A Cornerstone for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-(Benzenesulfonyl)aniline, a diaryl sulfone, is a pivotal scaffold in modern medicinal chemistry. Its robust chemical architecture and versatile reactivity have established it as a critical starting material and core structural motif in the development of a diverse array of therapeutic agents. This technical guide provides a comprehensive overview of 3-(benzenesulfonyl)aniline, including its chemical identity, physicochemical properties, and detailed synthetic protocols. Furthermore, it delves into its significant applications in drug discovery, with a particular focus on its role in the design of potent enzyme inhibitors, most notably carbonic anhydrase inhibitors. This document aims to serve as an essential resource for researchers engaged in the synthesis, characterization, and application of this important molecule.

Introduction: The Significance of the Diaryl Sulfone Moiety

The diaryl sulfone functional group is a prominent feature in a multitude of biologically active compounds. The sulfur atom in its highest oxidation state imparts a unique combination of stability, polarity, and three-dimensional geometry to the molecule. This, in turn, facilitates strong and specific interactions with biological targets. 3-(Benzenesulfonyl)aniline, with its strategic placement of an amino group, offers a reactive handle for further chemical modifications, making it an exceptionally valuable building block for creating libraries of potential drug candidates.

Chemical and Physical Properties of 3-(Benzenesulfonyl)aniline

The IUPAC name for this compound is 3-(phenylsulfonyl)aniline .[1] It is also known by other names such as 3-aminodiphenyl sulfone and benzenamine, 3-(phenylsulfonyl)-.[1] A comprehensive summary of its key properties is presented in the table below.

Property	Value	Source
IUPAC Name	3-(phenylsulfonyl)aniline	PubChem
CAS Number	26815-49-6	PubChem
Molecular Formula	C₁₂H₁₁NO₂S	PubChem
Molecular Weight	233.29 g/mol	PubChem
Appearance	White to off-white solid	Generic
Melting Point	148-151 °C	Generic
Solubility	Soluble in organic solvents such as DMSO, DMF, and methanol.	Generic

Synthesis of 3-(Benzenesulfonyl)aniline: A Step-by-Step Protocol

The synthesis of 3-(benzenesulfonyl)aniline can be achieved through several routes, with the Friedel-Crafts reaction being a common and effective method. This section provides a detailed, self-validating protocol for its synthesis, explaining the rationale behind each step.

Synthetic Strategy: The Friedel-Crafts Approach

The most direct synthesis involves the reaction of a suitably protected aniline derivative with benzenesulfonyl chloride in the presence of a Lewis acid catalyst. Direct sulfonylation of aniline can be challenging due to the Lewis basicity of the amino group, which can complex with the catalyst. Therefore, a common strategy involves the protection of the amino group, followed by the Friedel-Crafts sulfonylation, and subsequent deprotection.

Alternatively, a more versatile approach involves the synthesis of 3-nitrobenzenesulfonyl chloride, followed by a coupling reaction and subsequent reduction of the nitro group.

Experimental Protocol: Synthesis via 3-Nitrobenzenesulfonyl Chloride

This protocol is adapted from established procedures for the synthesis of related compounds.

Step 1: Synthesis of 3-Nitrobenzenesulfonyl Chloride

• Reaction: Nitrobenzene is reacted with chlorosulfonic acid to introduce the sulfonyl chloride group at the meta position.[2][3]

• Rationale: The nitro group is a strong deactivating and meta-directing group, which ensures the regioselective addition of the sulfonyl chloride group. Thionyl chloride is subsequently added to complete the conversion to the sulfonyl chloride.[2]

• Procedure:

  • In a fume hood, cautiously add nitrobenzene (1.0 mol) dropwise to an excess of chlorosulfonic acid (4.4 mol) at a controlled temperature (around 112 °C) over several hours.[2]

  • Maintain the reaction mixture at this temperature with stirring for an additional 4 hours.[2]

  • Cool the mixture to 70 °C and slowly add thionyl chloride (0.92 mol) over 2 hours.[2]

  • Continue stirring until the evolution of gas ceases.

  • Carefully pour the cooled reaction mixture onto crushed ice.

  • Filter the precipitated 3-nitrobenzenesulfonyl chloride, wash with cold water and a dilute sodium bicarbonate solution, and dry under vacuum.

Step 2: Friedel-Crafts Alkylation with Benzene

• Reaction: 3-Nitrobenzenesulfonyl chloride is reacted with benzene in the presence of a Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃), to form 3-nitrodiphenyl sulfone.

• Rationale: The Lewis acid activates the sulfonyl chloride, making it a potent electrophile for the electrophilic aromatic substitution reaction with benzene.

• Procedure:

  • To a stirred suspension of anhydrous aluminum chloride (1.1 eq) in dry benzene (solvent and reactant) at 0-5 °C, add 3-nitrobenzenesulfonyl chloride (1.0 eq) portion-wise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, carefully pour the reaction mixture into a mixture of crushed ice and concentrated hydrochloric acid.

  • Separate the organic layer, wash with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 3-nitrodiphenyl sulfone.

  • Purify the crude product by recrystallization from ethanol.

Step 3: Reduction of the Nitro Group

• Reaction: The nitro group of 3-nitrodiphenyl sulfone is reduced to an amino group to yield 3-(benzenesulfonyl)aniline.

• Rationale: A variety of reducing agents can be employed, with tin(II) chloride in hydrochloric acid or catalytic hydrogenation being common choices for their efficiency and selectivity.

• Procedure (using SnCl₂):

  • Dissolve 3-nitrodiphenyl sulfone (1.0 eq) in ethanol.

  • Add a solution of tin(II) chloride dihydrate (4-5 eq) in concentrated hydrochloric acid to the solution.

  • Heat the reaction mixture at reflux for 2-4 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate or sodium hydroxide until the pH is basic.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain crude 3-(benzenesulfonyl)aniline.

  • Purify the product by column chromatography on silica gel or recrystallization.

Visualization of the Synthetic Workflow

Caption: Inhibition of CA IX by 3-(benzenesulfonyl)aniline derivatives in the tumor microenvironment.

In hypoxic tumors, the upregulation of CA IX leads to the acidification of the extracellular microenvironment, which promotes tumor growth, invasion, and metastasis. [4][5]By inhibiting CA IX, 3-(benzenesulfonyl)aniline-based drugs can reverse this acidification, thereby creating a less favorable environment for cancer cell proliferation and potentially enhancing the efficacy of other cancer therapies. [4]

Conclusion and Future Perspectives

3-(Benzenesulfonyl)aniline is a molecule of significant and growing importance in the field of drug discovery. Its straightforward synthesis, coupled with its versatile chemical reactivity, makes it an ideal starting point for the development of novel therapeutic agents. The proven success of sulfonamide-based carbonic anhydrase inhibitors highlights the potential of this scaffold. Future research will likely focus on the development of even more selective and potent inhibitors for a range of therapeutic targets, leveraging the unique chemical properties of the 3-(benzenesulfonyl)aniline core. The continued exploration of new synthetic methodologies and a deeper understanding of the structure-activity relationships of its derivatives will undoubtedly lead to the discovery of new and improved medicines.

References

• PrepChem. Synthesis of 3-nitrobenzenesulfonyl chloride. Available at: [Link].

• PubChem. 3-(Benzenesulfonyl)aniline. National Center for Biotechnology Information. Available at: [Link].

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• Google Patents. US5436370A - Process for the preparation of 3-nitrobenzenesulfonyl chloride.

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Electronic properties of the benzenesulfonyl group in aniline

An In-Depth Technical Guide to the Electronic Properties of the Benzenesulfonyl Group in Aniline

Abstract

The N-phenylbenzenesulfonamide scaffold is a cornerstone in modern medicinal chemistry, integral to the structure of numerous therapeutic agents.[1][2] Its prevalence stems from a unique combination of structural rigidity and potent electronic characteristics conferred by the benzenesulfonyl group. Understanding the nuanced electronic interplay between the sulfonyl moiety and the aniline ring is paramount for rational drug design, enabling the modulation of crucial physicochemical properties such as acidity, basicity, and molecular interactions. This guide provides a detailed exploration of these electronic effects, synthesizing foundational principles with experimental and computational validation for researchers, scientists, and drug development professionals.

Introduction: The Sulfonamide Moiety in Drug Discovery

Sulfonamides, characterized by the -SO₂NH- functional group, were among the first broadly effective antibacterial agents and heralded the dawn of the antibiotic era.[3] Beyond their antimicrobial origins, these structures have proven to be exceptionally versatile pharmacophores.[4] The benzenesulfonyl aniline core, specifically, is a privileged scaffold found in a wide range of approved drugs targeting viral infections, cancer, inflammation, and cardiovascular disorders.[4][5] This versatility is not accidental; it is a direct consequence of the profound electronic influence the benzenesulfonyl group exerts on the aniline ring, which dictates the molecule's ability to engage with biological targets. This guide dissects these fundamental electronic properties to provide a causal understanding of this scaffold's utility in drug development.

The Duality of Electronic Influence: Induction and Resonance

The net electronic effect of the benzenesulfonyl group is a powerful and overriding electron withdrawal from the aniline system. This is best understood by deconstructing the effect into its two primary components: the inductive effect and the resonance effect.

The Inductive Effect (-I): Through-Bond Polarization

The inductive effect describes the transmission of charge through sigma (σ) bonds. The sulfonyl group (-SO₂-) is intensely electron-withdrawing by induction.[6][7] This arises from the high electronegativity of the two oxygen atoms, which polarize the sulfur-oxygen bonds, and the inherent electronegativity of the sulfur atom itself. This creates a strong dipole, pulling electron density away from the phenyl ring and, subsequently, from the aniline nitrogen atom.[8] This through-bond polarization is a dominant characteristic of the sulfonyl group.

The Resonance Effect (-M): Through-Space Delocalization

The resonance (or mesomeric) effect involves the delocalization of π-electrons across a conjugated system. The benzenesulfonyl group is also electron-withdrawing by resonance (-M or -R). The lone pair of electrons on the aniline nitrogen can be delocalized not only into the aniline ring but also onto the sulfonyl group.[9][10] This delocalization, potentially involving the d-orbitals of the sulfur atom, further decreases the electron density at the nitrogen atom. This effect is most pronounced when the sulfonyl group is para to the amino group, as it allows for the formation of a quinoid-like resonance structure that extends conjugation across the entire molecule.

The combination of a potent -I effect and a significant -M effect makes the benzenesulfonyl group one of the strongest electron-withdrawing groups used in medicinal chemistry.

Figure 1. Dominant electronic effects of the benzenesulfonyl group.

Consequences for Aniline's Physicochemical Properties

The powerful electron-withdrawing nature of the benzenesulfonyl substituent dramatically alters the fundamental properties of the aniline moiety, particularly its basicity and the acidity of the sulfonamide proton.

Attenuation of Basicity

Aniline is a weak base due to the delocalization of the nitrogen lone pair into the aromatic ring. The addition of the benzenesulfonyl group drastically reduces this basicity further. The nitrogen lone pair becomes significantly less available for protonation as it is pulled away by both induction and resonance.[11] This is reflected in a substantial decrease in the pKa of the conjugate acid (anilinium ion).

Compound	Structure	pKa (of Conjugate Acid)
Aniline	C₆H₅NH₂	~4.6
N-Phenylbenzenesulfonamide	C₆H₅SO₂NHC₆H₅	< 1 (estimated)
Sulfonamide N-H Acidity
N-Phenylbenzenesulfonamide	C₆H₅SO₂NHC₆H₅	~8.5 - 10.0[12][13][14][15]

Table 1. Comparative pKa values illustrating the electronic impact of the benzenesulfonyl group. The basicity of the aniline nitrogen is severely reduced, while the N-H proton becomes acidic.

Enhancement of N-H Acidity

While the aniline nitrogen loses its basicity, the proton on the nitrogen becomes significantly acidic. The electron-withdrawing sulfonyl group stabilizes the resulting conjugate base (the sulfonamidate anion) after deprotonation.[6] This stabilization occurs through both inductive withdrawal and delocalization of the negative charge onto the electronegative oxygen atoms via resonance. This acidic nature is critical for the biological activity of many sulfonamide drugs, as the N-H group can act as a key hydrogen bond donor in enzyme active sites.

Quantitative Assessment: The Hammett Equation

The Hammett equation provides a quantitative framework for correlating reaction rates and equilibria with the electronic properties of substituents on an aromatic ring.[16][17] It takes the form:

log(K/K₀) = σρ or log(k/k₀) = σρ

Where σ (sigma) is the substituent constant , which quantifies the electronic effect of a substituent, and ρ (rho) is the reaction constant , which measures the sensitivity of a reaction to these electronic effects.[16] Positive σ values indicate electron-withdrawing groups, while negative values denote electron-donating groups.

Substituent	Hammett Constant (σₚ)	Electronic Effect
-H	0.00	Reference
-NH₂	-0.66	Strongly Donating
-OCH₃	-0.27	Donating
-Cl	+0.23	Withdrawing
-CN	+0.66	Strongly Withdrawing
-SO₂CH₃	+0.72	Very Strongly Withdrawing

Table 2. Selected Hammett para-substituent constants (σₚ). The large positive value for the analogous methylsulfonyl group quantitatively confirms the powerful electron-withdrawing nature of the sulfonyl moiety.

Experimental and Computational Characterization

A multi-faceted approach combining spectroscopy and computational modeling is essential for a comprehensive understanding of the electronic properties of the benzenesulfonyl aniline scaffold.

Spectroscopic Analysis

• Infrared (IR) Spectroscopy: IR spectroscopy is invaluable for identifying the key functional groups. The sulfonyl group gives rise to two very strong and characteristic absorption bands corresponding to its asymmetric and symmetric stretching vibrations.[18][19]

Functional Group	Vibration	Typical Wavenumber (cm⁻¹)
N-H	Stretch	3230 - 3280
S=O	Asymmetric Stretch	1315 - 1345[18]
S=O	Symmetric Stretch	1145 - 1190[18][20]
S-N	Stretch	900 - 925[18]

Table 3. Characteristic IR absorption frequencies for N-phenylbenzenesulfonamide derivatives.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed insight into the electronic environment of the molecule.[21][22] The electron-withdrawing benzenesulfonyl group causes significant deshielding of the protons on the aniline ring, shifting their signals downfield compared to unsubstituted aniline.[18] The N-H proton typically appears as a singlet at a high chemical shift (δ 8-11 ppm), consistent with its acidic character.[23]

Computational Chemistry

Modern computational methods, particularly Density Functional Theory (DFT), offer powerful tools for visualizing and quantifying electronic properties.[24][25] These methods can generate:

• Electrostatic Potential (ESP) Maps: These maps visualize the charge distribution across the molecule, clearly showing the electron-deficient region around the sulfonyl group and the electron-poor nature of the aniline ring.

• Molecular Orbital Analysis: Calculation of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) helps predict reactivity.[25]

• Natural Bond Orbital (NBO) Analysis: This analysis can quantify the charge on each atom, providing a numerical basis for the effects of electron withdrawal.[11]

Figure 2. Conceptual workflow for DFT-based electronic property analysis.

Methodologies and Protocols

Protocol: Synthesis of N-Phenylbenzenesulfonamide

This protocol describes a standard laboratory synthesis via the reaction of aniline with benzenesulfonyl chloride in the presence of a base.[5][26]

Materials:

• Aniline

• Benzenesulfonyl chloride

• Sodium hydroxide (10% aqueous solution)

• Dichloromethane (DCM)

• Hydrochloric acid (1M)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve aniline (1.0 eq) in DCM in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Slowly add benzenesulfonyl chloride (1.05 eq) to the stirred solution.

• Add 10% aqueous sodium hydroxide solution (2.5 eq) dropwise, ensuring the temperature remains below 10 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours until TLC analysis indicates completion.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Wash the organic layer sequentially with 1M HCl, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water) to yield pure N-phenylbenzenesulfonamide.

Figure 3. Experimental workflow for the synthesis of N-phenylbenzenesulfonamide.

Conclusion

The electronic properties of the benzenesulfonyl group are defined by a potent combination of inductive and resonance electron withdrawal. When appended to aniline, this group fundamentally transforms the electronic landscape of the molecule, leading to a profound decrease in the basicity of the amino nitrogen and a concurrent increase in the acidity of the sulfonamide N-H proton. These altered properties are not mere chemical curiosities; they are the very features that medicinal chemists exploit to create effective therapeutic agents. A thorough understanding of these principles, validated by robust spectroscopic and computational methods, is indispensable for the continued development of novel drugs based on this privileged scaffold.

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• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews. [Link]

• OCELOTS. (2021). 27.04 A Survey of Hammett Substituent Constants. YouTube. [Link]

• Chemistry LibreTexts. (2021). 26.6: Correlations of Structure with Reactivity of Aromatic Compounds. [Link]

• Stenutz, R. Hammett substituent constants. [Link]

• Arcor, B. J., & Rogne, O. (2008). Reactions of aromatic sulfonyl chlorides with anilines. Studies of solvent effects by the approach of multiparameter empirical correlations. ResearchGate. [Link]

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• 4. Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N-Phenylbenzenesulfonamide|CAS 1678-25-7|RUO [benchchem.com]
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• 15. Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Hammett equation - Wikipedia [en.wikipedia.org]
• 17. staff.ustc.edu.cn [staff.ustc.edu.cn]
• 18. znaturforsch.com [znaturforsch.com]
• 19. The infrared spectra of some sulphonamides - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 20. Infrared Spectra of Sulfonamide Derivatives. I. Pyridine, Thiazole, and Pyrimidine Derivatives. [jstage.jst.go.jp]
• 21. Carbon-13 magnetic resonance spectroscopy of drugs. Sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Determination of Sulfonamides by NMR Spectroscopy -YAKHAK HOEJI | Korea Science [koreascience.kr]
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• 24. Structural and Electronic Properties of Novel π-Conjugated Aniline-based Oligomers: A Computational Study [physchemres.org]
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• 26. researchgate.net [researchgate.net]

Quantum chemical calculations for 3-(Benzenesulfonyl)aniline

A Computational Protocol for Structural and Electronic Characterization

Executive Summary

3-(Benzenesulfonyl)aniline (CAS: 712-59-4), often referred to as 3-aminodiphenyl sulfone, represents a critical scaffold in medicinal chemistry, distinct from its well-known para-isomer, Dapsone. While the para-isomer exhibits strong "push-pull" electronic delocalization, the meta-positioning of the amine in 3-(Benzenesulfonyl)aniline interrupts direct conjugation with the electron-withdrawing sulfonyl group. This structural nuance significantly alters its reactivity profile, pKa, and binding affinities.

This technical guide provides a rigorous, self-validating protocol for the quantum chemical characterization of 3-(Benzenesulfonyl)aniline. We prioritize the wB97XD functional for its dispersion corrections—essential for accurately modeling the "butterfly" conformation of diphenyl sulfones—over the traditional B3LYP approach.

Computational Strategy & Theory

Functional Selection: The Case for Dispersion Correction

For decades, B3LYP has been the workhorse for organic molecules. However, for sulfones, it frequently fails to accurately predict the C–S–C bond angle and the torsional barriers of the phenyl rings due to its inability to account for medium-range correlation energy (dispersion forces).

• Recommendation: Use wB97XD (long-range corrected hybrid functional with dispersion corrections).

• Rationale: The phenyl rings in diphenyl sulfones often adopt a folded "butterfly" geometry. Dispersion interactions between the rings (

  or ) stabilize specific conformers that B3LYP might treat as transition states or high-energy local minima.

Basis Set Selection

• Optimization/Frequency: 6-311++G(d,p) .

  • Diffuse functions (++): Critical for describing the lone pairs on the sulfonyl oxygens and the amine nitrogen.

  • Polarization functions (d,p): Essential for the hypervalent sulfur atom (

    -orbitals allow for proper description of S=O bonds).

Conformational Landscape & Geometry

The geometry of 3-(Benzenesulfonyl)aniline is defined by two critical torsional angles (

) around the C–S bonds. Unlike planar conjugated systems, the sulfonyl group induces a tetrahedral distortion.

The "Butterfly" Conformation

The molecule does not remain planar. The C–S–C bond angle typically optimizes to 103°–105° . The phenyl rings rotate to minimize steric clash between the ortho-hydrogens and the sulfonyl oxygens.

Optimization Workflow (Diagram)

The following workflow ensures that the calculated geometry is a true global minimum and not a saddle point.

Figure 1: Self-validating geometry optimization workflow. Note the loop-back mechanism if imaginary frequencies (saddle points) are detected.

Electronic Structure & Reactivity[1][2][3][4]

Frontier Molecular Orbitals (FMO)

In the meta-isomer, the orbital separation is distinct:

• HOMO: Localized primarily on the aniline ring and the amine nitrogen lone pair. This is the site of electrophilic attack.

• LUMO: Localized on the sulfonyl group and the unsubstituted phenyl ring. This is the site of nucleophilic attack.

• Gap Analysis: A large HOMO-LUMO gap (typically > 4.5 eV) indicates high kinetic stability, characteristic of sulfones.

Natural Bond Orbital (NBO) Analysis

NBO analysis is required to quantify the "anomeric" type interactions between the oxygen lone pairs and the S–C bonds.

• Key Interaction:

  .

• Significance: This hyperconjugation lengthens the S–C bond and strengthens the S=O bond, explaining the vibrational shifts observed in IR.

Reactivity Mapping (Diagram)

Figure 2: Mapping structural motifs to quantum chemical reactivity descriptors.

Spectroscopic Validation (IR & Raman)

To validate your calculations, compare the computed vibrational frequencies with experimental values. Note that raw DFT frequencies are typically overestimated by ~5% due to the harmonic approximation.

Scaling Factor: For wB97XD/6-311++G(d,p), apply a scaling factor of 0.954 to frequencies below 1800 cm⁻¹.

Vibrational Mode	Approx.[1][2] Exp. Freq ( )	Theoretical Character
	3450 - 3480	Asymmetric amine stretch
	3360 - 3380	Symmetric amine stretch
	1290 - 1310	Asymmetric sulfonyl stretch (Strong)
	1140 - 1160	Symmetric sulfonyl stretch (Very Strong)
	560 - 580	Scissoring deformation

Data derived from general diphenyl sulfone vibrational studies [1, 2].

Experimental Protocol (Gaussian Input)

Below is a standardized input block for Gaussian 16/09 . This setup performs optimization followed immediately by frequency calculation and NBO analysis.

Key Protocol Steps:

• Pre-optimization: Use Avogadro or ChemDraw 3D to generate the initial "butterfly" structure. Do not start with a flat molecule.

• Symmetry: Turn off symmetry (NoSymm) if convergence issues arise, as the amine protons may break

  symmetry in the ground state.

• Solvation: For drug development applications, add SCRF=(Solvent=Water) or SCRF=(Solvent=DMSO) to the route section to simulate physiological or assay conditions.

References

• Vibrational Analysis of Diphenyl Sulfones

  • Title: A DFT Analysis of the Molecular Structures and Vibrational Spectra of Diphenylsulfone and 4,4'-Sulfonyldianiline (Dapsone).

  • Source: Zeitschrift für Naturforschung B (2011).[1]

  • Significance: Establishes the baseline vibrational modes for the diphenyl sulfone core.

  • URL:[Link]

• Conformational Analysis of Sulfones

  • Title: Prediction of Dipropyl Sulfone Properties by Density Functional Theory Methods: Conformational Analysis and Simulated IR Spectrum.[3][4]

  • Source: Proceedings of the YSU B: Chemical and Biological Sciences (2022).
  • Significance: Validates the use of wB97XD over B3LYP for sulfone conform

  • URL:[Link][5][6][7][8][9][3][10][11]

• Electronic Effects in Sulfonamides/Sulfones

  • Title: Theoretical studies on S–N interactions in sulfonamides.[10]

  • Source: Journal of Molecular Structure: THEOCHEM (2004).
  • Significance: Provides the theoretical basis for NBO analysis of sulfonyl-nitrogen interactions.

  • URL:[Link]

• Molecular Electrostatic Potential (MEP)

  • Title: Molecular electrostatic potential as a general and versatile indicator for electronic substituent effects.[12]

  • Source: Physical Chemistry Chemical Physics (2019).
  • Significance: Justifies the use of MEP for predicting nucleophilic/electrophilic

  • URL:[Link]

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• 4. researchgate.net [researchgate.net]
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• 6. Molecular-Level Insights into Meta-Phenylenediamine and Sulfonated Zinc Phthalocyanine Interactions for Enhanced Polyamide Membranes: A DFT and TD-DFT Study - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular electrostatic potential as a general and versatile indicator for electronic substituent effects: statistical analysis and applications - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Robust Synthesis of 3-(Benzenesulfonyl)aniline from Nitrobenzene

Abstract & Strategic Overview

This application note details the laboratory-scale synthesis of 3-(benzenesulfonyl)aniline (CAS: 7019-19-4), a critical pharmacophore in sulfonamide drug discovery and dye chemistry.[1] Unlike para-substituted sulfones typically derived from aniline protection strategies, the meta-substitution pattern here is achieved by leveraging the meta-directing nature of the nitro group in the starting material, nitrobenzene.[1]

The protocol follows a three-step linear sequence:

• Chlorosulfonation: Electrophilic aromatic substitution to generate 3-nitrobenzenesulfonyl chloride.[1]

• Friedel-Crafts Sulfonylation: Coupling with benzene using aluminum chloride (

  ).[1]

• Chemoselective Reduction: Conversion of the nitro group to an amine without reducing the sulfone bridge.[1]

Retrosynthetic Analysis

The strategy relies on introducing the sulfonyl bridge before reducing the nitro group to ensure the correct meta-regiochemistry.[1]

Figure 1: Retrosynthetic logic flow ensuring meta-substitution.

Safety & Hazard Analysis (Critical)

Before proceeding, review the Safety Data Sheets (SDS) for all reagents.[1]

Reagent	Hazard Class	Critical Handling Protocol
Chlorosulfonic Acid	Corrosive, Water-Reactive	Reacts violently with moisture/water to release HCl and .[1] Use only dry glassware. Quench on ice slowly.
Aluminum Chloride ( )	Corrosive, Hygroscopic	Reacts exothermically with water.[1] Open containers only in a fume hood or glovebox.
Nitrobenzene	Toxic, Carcinogen	Absorbs through skin.[1][2] Double-glove (Nitrile/Laminate) and work in a well-ventilated hood.[1]
Benzene	Carcinogen, Flammable	Use strictly in a fume hood.[1] Avoid static discharge.[1]

Experimental Protocols

Step 1: Synthesis of 3-Nitrobenzenesulfonyl Chloride

This step leverages the meta-directing power of the nitro group.[1] Temperature control is vital to minimize the formation of di-sulfonylated byproducts.[1]

Reagents:

• Nitrobenzene (1.0 eq)[1][3]

• Chlorosulfonic acid (5.0 eq) – Excess acts as solvent and reagent.[1]

Protocol:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube (or

  line).

• Addition: Charge the flask with Chlorosulfonic acid. Cool to 15–20°C using a water bath.

• Reaction: Add Nitrobenzene dropwise over 1 hour, maintaining the internal temperature below 25°C.

  • Note: The reaction is exothermic.[1] Rapid addition will lead to charring.[1]

• Heating: Once addition is complete, slowly ramp the temperature to 105°C over 2 hours. Hold at 105°C for 4 hours.

  • Mechanism:[1][4][5][6][7] High temperature is required to drive the equilibrium toward the sulfonyl chloride and prevent the formation of the sulfonic acid intermediate.

• Quench: Cool the mixture to room temperature. Pour the reaction mass in a thin stream onto crushed ice (approx. 10x weight of reactants) with vigorous stirring.

• Isolation: The product will precipitate as an off-white/yellow solid.[1] Filter immediately. Wash with cold water (3x) to remove residual acid.[1]

• Drying: Dry in a vacuum desiccator over

  .

  • Quality Check: The crude solid is sufficiently pure for Step 2.[1] Hydrolysis back to the acid occurs if left moist.[1]

Step 2: Friedel-Crafts Sulfonylation

The sulfonyl chloride acts as the electrophile in this Friedel-Crafts reaction.[1]

Reagents:

• 3-Nitrobenzenesulfonyl chloride (1.0 eq) (from Step 1)[1]

• Benzene (10.0 eq) – Acts as reagent and solvent.[1]

• Aluminum Chloride (

  ), anhydrous (1.2 eq)[1]

Protocol:

• Setup: Flame-dry a round-bottom flask. Equip with a reflux condenser and magnetic stir bar under inert atmosphere (

  ).[1]

• Solubilization: Dissolve 3-Nitrobenzenesulfonyl chloride in dry Benzene.

• Catalyst Addition: Add anhydrous

  portion-wise at room temperature.

  • Observation: Evolution of HCl gas will be observed.[1]

• Reflux: Heat the mixture to reflux (80°C) for 3–5 hours. Monitor by TLC (System: Hexane/Ethyl Acetate 8:2).[1]

• Workup: Cool to room temperature. Pour the mixture into ice-cold dilute HCl (1M) to break the aluminum complex.

• Extraction: Separate the organic layer.[1] Extract the aqueous layer with Dichloromethane (DCM).[1]

• Purification: Combine organic layers, dry over

  , and concentrate in vacuo. Recrystallize the residue from Ethanol to obtain 3-Nitrodiphenyl sulfone as pale yellow crystals.[1]

Step 3: Selective Reduction to 3-(Benzenesulfonyl)aniline

We utilize an Iron/Ammonium Chloride reduction (

).[1] This method is preferred over catalytic hydrogenation for its operational simplicity and high chemoselectivity (avoiding potential reduction of the aromatic ring or sulfone cleavage).[1]

Reagents:

• 3-Nitrodiphenyl sulfone (1.0 eq)[1][8]

• Iron Powder (3.0 eq) – Fine mesh preferred.[1]

• Ammonium Chloride (

  ) (0.5 eq)[1]

• Solvent: Ethanol/Water (4:1 ratio)[1]

Protocol:

• Suspension: In a round-bottom flask, suspend the 3-Nitrodiphenyl sulfone in Ethanol/Water.

• Activation: Add

  and Iron powder.

• Reaction: Heat to reflux (approx. 78°C) with vigorous stirring for 2–4 hours.

  • Monitoring: The yellow color of the nitro compound will fade to a colorless/beige suspension.[1]

• Filtration: While hot, filter the mixture through a Celite pad to remove iron oxides. Wash the pad with hot Ethanol.[1]

• Isolation: Concentrate the filtrate to remove Ethanol. The product, 3-(Benzenesulfonyl)aniline , will precipitate from the remaining aqueous phase upon cooling.[1]

• Final Purification: Recrystallize from dilute Ethanol or Toluene/Hexane if necessary.

Process Workflow & Decision Tree

The following diagram illustrates the critical decision points during the workup phases to ensure high purity.

Figure 2: Operational workflow emphasizing purification checkpoints.

Analytical Characterization

Confirm the identity of the final product using the following expected spectral data.

Technique	Parameter	Expected Signal Characteristics
1H NMR	Solvent:	5.6-5.8 ppm: Broad singlet (2H, ). 6.8-7.9 ppm: Multiplets (9H, Aromatic).[1] Look for the distinct shielding of the proton ortho to the amine.
IR Spectroscopy	Functional Groups	3300-3400 : Primary amine (N-H stretch).1150 & 1300 : Sulfone ( symmetric/asymmetric stretch).1350 & 1530 : ABSENCE of Nitro peaks (confirms complete reduction).[1]
Melting Point	Physical Property	Expected range: ~120–125°C (Note: Literature values vary based on crystal polymorphs; verify against standard).[1]

References

• Synthesis of Sulfonyl Chlorides: US Patent 5436370, "Process for the preparation of 3-nitrobenzenesulfonyl chloride."[1][4]

• Friedel-Crafts Methodology: Olah, G. A.[1][5][7] Friedel-Crafts and Related Reactions. Wiley-Interscience.[1] General reference for

  catalyzed sulfonylation.

• Reduction Protocol (Fe/NH4Cl): Org. Synth. Coll. Vol. 5, p. 552 (General procedure for nitro reduction compatible with sulfur moieties).[1] [Link]

• Properties of Diphenyl Sulfones: National Center for Biotechnology Information. PubChem Compound Summary for CID 31386, Diphenyl sulfone (Structural analog reference).[1] [Link][1]

Sources

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• 7. The Friedel-Crafts Alkylation and Acylation of Benzene | MCC Organic Chemistry [courses.lumenlearning.com]
• 8. aarneeinternational.com [aarneeinternational.com]

Synthesis of 3-(Benzenesulfonyl)aniline Derivatives: A Detailed Protocol for Researchers

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed protocol for the synthesis of 3-(benzenesulfonyl)aniline and its derivatives. This scaffold is a key building block in medicinal chemistry, appearing in a range of biologically active compounds. This document offers a deep dive into the synthetic methodology, emphasizing not just the procedural steps but also the underlying chemical principles that govern these transformations.

Introduction: The Significance of the 3-(Benzenesulfonyl)aniline Scaffold

The 3-(benzenesulfonyl)aniline core, characterized by a sulfone linkage between two aromatic rings with an amino group in the meta-position of one ring, is a privileged structure in drug discovery. The sulfone group acts as a stable and effective hydrogen bond acceptor, while the aniline moiety provides a versatile handle for further functionalization. Derivatives of this scaffold have demonstrated a wide array of pharmacological activities, including anti-inflammatory, antimicrobial, and antioxidant properties.[1][2] The structural rigidity and defined geometry of the diphenylsulfone unit, combined with the electronic properties imparted by the sulfonyl and amino groups, make it an attractive pharmacophore for interacting with various biological targets. Understanding the efficient synthesis of these molecules is therefore of paramount importance for the development of new therapeutic agents.[3]

Strategic Approaches to Synthesis: An Overview

The construction of the C-N bond is the cornerstone of synthesizing 3-(benzenesulfonyl)aniline derivatives. Two powerful and widely adopted cross-coupling methodologies are particularly well-suited for this purpose: the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation. The choice between these methods often depends on the specific substrates, desired scale, and available laboratory resources.

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is renowned for its broad substrate scope and functional group tolerance, operating under relatively mild conditions.[4][5] It typically involves the reaction of an aryl halide or triflate with an amine in the presence of a palladium catalyst, a phosphine ligand, and a base.

• Ullmann Condensation: A classic method for forming C-N bonds, the Ullmann reaction utilizes a copper catalyst.[6] While traditionally requiring harsh reaction conditions (high temperatures), modern advancements with specialized ligands have enabled this reaction to proceed under milder temperatures.[7]

This guide will provide detailed protocols for both approaches, allowing researchers to select the most appropriate method for their specific needs.

Visualizing the Synthetic Pathways

To better understand the flow of the synthetic processes, the following diagrams illustrate the general workflows for the Buchwald-Hartwig amination and Ullmann condensation.

Caption: General workflow for the Buchwald-Hartwig amination.

Caption: General workflow for the Ullmann condensation.

Protocol 1: Synthesis via Buchwald-Hartwig Amination

This protocol describes a general method for the synthesis of 3-(benzenesulfonyl)aniline derivatives using a palladium-catalyzed amination. The choice of starting materials will dictate the final product. For the parent compound, 3-(benzenesulfonyl)aniline, a suitable starting material would be 3-bromobenzenesulfonamide and a source of ammonia, or 1-bromo-3-(phenylsulfonyl)benzene and an appropriate amine.

Rationale Behind Experimental Choices

• Catalyst System: The combination of a palladium precursor (e.g., Pd₂(dba)₃) and a bulky, electron-rich phosphine ligand (e.g., XPhos, SPhos) is crucial for the efficiency of the catalytic cycle. The ligand stabilizes the palladium center and facilitates both the oxidative addition and reductive elimination steps.

• Base: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) is used to deprotonate the amine, making it a more potent nucleophile.[8]

• Solvent: Anhydrous, non-polar aprotic solvents like toluene or dioxane are typically used to prevent side reactions and ensure the stability of the catalyst and reagents.[8]

• Inert Atmosphere: The reaction is sensitive to oxygen, which can deactivate the palladium catalyst. Therefore, all manipulations should be carried out under an inert atmosphere of nitrogen or argon.

Detailed Experimental Protocol

Materials:

Reagent/Solvent	Formula	M.W. ( g/mol )	Quantity (mmol)	Equiv.
3-Bromobenzenesulfonamide	C₆H₆BrNO₂S	236.09	1.0	1.0
Ammonia source (e.g., LHMDS)	LiN(Si(CH₃)₃)₂	167.33	1.2	1.2
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	C₅₁H₄₂O₃Pd₂	915.72	0.02	0.02
2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)	C₃₉H₅₃P	560.81	0.04	0.04
Sodium tert-butoxide	C₄H₉NaO	96.10	1.5	1.5
Anhydrous Toluene	C₇H₈	92.14	10 mL	-

Procedure:

• Reaction Setup: To a dry, oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-bromobenzenesulfonamide (1.0 mmol), Pd₂(dba)₃ (0.02 mmol), and XPhos (0.04 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with nitrogen or argon three times.

• Solvent and Base Addition: Under a positive pressure of inert gas, add anhydrous toluene (10 mL) followed by sodium tert-butoxide (1.5 mmol).

• Amine Addition: Add the ammonia source (e.g., a solution of LHMDS in THF, 1.2 mmol) dropwise to the stirred suspension at room temperature.

• Reaction: Heat the reaction mixture to 100-110 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired 3-(benzenesulfonyl)aniline derivative.[9]

Mechanism of Buchwald-Hartwig Amination

The catalytic cycle of the Buchwald-Hartwig amination is a well-established process involving several key steps.

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Application Notes and Protocols: Leveraging 3-(Benzenesulfonyl)aniline in Modern Drug Discovery

Introduction: The Strategic Value of the 3-(Benzenesulfonyl)aniline Scaffold

In the landscape of contemporary drug discovery, the selection of appropriate building blocks is a critical determinant of success. The 3-(Benzenesulfonyl)aniline scaffold has emerged as a versatile and strategically valuable starting point for the synthesis of a diverse array of biologically active molecules. Its unique combination of a nucleophilic aniline moiety and a metabolically robust diphenyl sulfone core provides a unique platform for generating novel chemical entities with tunable physicochemical and pharmacological properties.

This technical guide provides an in-depth exploration of the applications of 3-(Benzenesulfonyl)aniline in drug discovery, complete with detailed synthetic protocols and critical insights into structure-activity relationships (SAR) and potential metabolic liabilities. The information presented herein is intended to empower researchers, scientists, and drug development professionals to effectively utilize this building block in their quest for new therapeutics.

Core Physicochemical Properties of 3-(Benzenesulfonyl)aniline

A thorough understanding of the fundamental properties of a building block is paramount for its effective application in medicinal chemistry.

Property	Value	Source
Molecular Formula	C₁₂H₁₁NO₂S
Molecular Weight	233.29 g/mol
Appearance	Off-white to pale yellow crystalline powder	Commercially available
Solubility	Soluble in organic solvents such as DMSO, DMF, and methanol	General chemical knowledge
pKa (of the anilinium ion)	Estimated to be around 3-4	General chemical knowledge of anilines

Therapeutic Applications: A Scaffold for Diverse Targets

The 3-(Benzenesulfonyl)aniline core has been successfully employed in the development of inhibitors for a range of therapeutic targets, most notably protein kinases and G-protein coupled receptors (GPCRs).

Protein Kinase Inhibitors

Protein kinases are a crucial class of enzymes often implicated in oncology and inflammatory diseases. The aniline nitrogen of 3-(Benzenesulfonyl)aniline can serve as a key hydrogen bond donor, interacting with the hinge region of the kinase ATP-binding site. The diphenyl sulfone moiety can be directed towards the solvent-exposed region, providing a vector for introducing substituents that can enhance potency and selectivity.

For instance, benzenesulfonamide analogs have been identified as promising anticancer agents.[1] The general structure of these inhibitors often involves the derivatization of the aniline nitrogen to introduce functionalities that can occupy hydrophobic pockets within the kinase active site.

5-HT6 Receptor Antagonists

The 5-HT6 receptor, a member of the serotonin receptor family, is a validated target for cognitive disorders, including Alzheimer's disease.[2][3][4][5] Substituted diphenyl sulfones have been explored as potent and selective 5-HT6 receptor antagonists.[6] In these scaffolds, the aniline group is often alkylated or acylated, and further substitutions on either aromatic ring can be made to optimize receptor affinity and pharmacokinetic properties.

Synthetic Strategies and Protocols

The reactivity of the aniline nitrogen in 3-(Benzenesulfonyl)aniline allows for a variety of chemical transformations to generate diverse libraries of compounds. The following protocols are provided as a guide for common derivatization strategies.

Amide Bond Formation via Acylation

The formation of an amide bond is a fundamental transformation in medicinal chemistry. The aniline nitrogen of 3-(Benzenesulfonyl)aniline can be readily acylated using a variety of carboxylic acids and coupling reagents.[7][8][9][10][11]

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Advanced Screening Protocols for 3-(Benzenesulfonyl)aniline Scaffolds

From In Silico Profiling to Phenotypic Validation

Abstract

The 3-(benzenesulfonyl)aniline scaffold represents a privileged pharmacophore in medicinal chemistry, exhibiting versatile biological activities ranging from HIV-1 Non-Nucleoside Reverse Transcriptase Inhibition (NNRTI) to tubulin polymerization inhibition in oncology. This application note provides a comprehensive, multi-parametric screening workflow for researchers developing analogs of this scaffold. We detail protocols for solubility profiling, enzymatic target validation (HIV-1 RT), and mechanistic phenotypic screening (microtubule dynamics), supported by data interpretation guides and Structure-Activity Relationship (SAR) insights.

Introduction: The Pharmacophore

The diaryl sulfone moiety serves as a rigid linker that orients aromatic rings in a specific spatial configuration, crucial for binding to hydrophobic pockets in targets like the HIV-1 NNRTI binding pocket (NNIBP) or the colchicine site of tubulin. The 3-amino group (aniline) provides a critical vector for derivatization, allowing for the introduction of solubilizing groups or hydrogen bond donors/acceptors.

Key Biological Targets:

• HIV-1 Reverse Transcriptase: Diaryl sulfones act as allosteric inhibitors, locking the enzyme in an inactive conformation [1].

• Microtubules: Sulfonyl anilines can mimic combretastatin A-4, destabilizing microtubule formation and inducing mitotic arrest [2].

• Carbonic Anhydrase: The sulfonamide/sulfone motif is a classic inhibitor of CA isoforms, relevant in hypoxic tumor environments [3].

Screening Workflow Visualization

The following diagram outlines the logical progression from compound handling to mechanistic validation.

Figure 1: Integrated screening workflow for diaryl sulfone analogs, separating antiviral and anticancer screening tracks while converging on cytotoxicity profiling.

Pre-Screening Protocols: Compound Management

Before biological interrogation, the physicochemical limitations of the sulfone bridge (often lipophilic) must be addressed.

Protocol 1: Solubility & Stability Profiling

Objective: Ensure compounds do not precipitate in assay media, avoiding false negatives/positives (pan-assay interference).

• Stock Preparation: Dissolve analogs in 100% DMSO to a concentration of 10 mM. Sonicate for 5 minutes at room temperature.

• Precipitation Test: Dilute stock 1:100 into PBS (pH 7.4) and RPMI-1640 media (final conc. 100 µM).

• Readout: Measure Absorbance at 600 nm (turbidity) immediately and after 4 hours.

  • Acceptance Criteria:

    relative to solvent control.

• Stability: Analyze via HPLC-UV after 24h incubation at 37°C. Purity must remain >95%.

Primary Screening: Target-Specific Assays

Protocol 2: HIV-1 Reverse Transcriptase (RT) Inhibition

Rationale: 3-(Benzenesulfonyl)aniline derivatives bind the NNRTI pocket.[1] This assay measures the reduction in RT enzymatic activity.

Materials:

• Recombinant HIV-1 Reverse Transcriptase.[2]

• Template/Primer: Poly(rA)·oligo(dT).

• Substrate: Biotin-dUTP (or radiolabeled dTTP for radiometric assays).

• Streptavidin-coated microplates.

Methodology:

• Reaction Mix: Prepare buffer (50 mM Tris-HCl pH 7.8, 6 mM MgCl2, 1 mM DTT, 80 mM KCl).

• Incubation: Add 20 ng of HIV-1 RT enzyme and 2 µL of test compound (serially diluted, 0.1 nM – 10 µM) to the wells. Incubate for 10 min at 37°C to allow allosteric binding.

• Initiation: Add substrate mix (Poly(rA)·oligo(dT) + Biotin-dUTP). Incubate for 1 hour at 37°C.

• Termination: Stop reaction with 100 µL EDTA (50 mM).

• Detection: Transfer to streptavidin plates, wash, and add anti-Biotin-HRP antibody followed by TMB substrate.

• Analysis: Measure OD at 450 nm. Calculate % Inhibition relative to Nevirapine (positive control).

Expert Insight: Diaryl sulfones often exhibit "slow-binding" kinetics. A pre-incubation step (Step 2) is critical to accurately capture

values for tight-binding inhibitors [4].

Protocol 3: Tubulin Polymerization Assay (Fluorescence Based)

Rationale: For anticancer applications, these analogs often destabilize microtubules. This assay tracks the kinetics of tubulin assembly in real-time.

Materials:

• Purified Porcine Brain Tubulin (>99% pure).

• GTP (Guantiosine Triphosphate).

• Reporter: DAPI (4',6-diamidino-2-phenylindole) or intrinsic fluorescence.

• Positive Control: Combretastatin A-4 (CA-4) or Colchicine.

Methodology:

• Preparation: Keep all reagents on ice. Prepare Tubulin buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA, 1 mM GTP).

• Compound Addition: Add 5 µL of test compound (final conc. 5 µM and 10 µM) to a black 96-well half-area plate.

• Tubulin Addition: Add 50 µL of Tubulin solution (3 mg/mL) to each well.

• Kinetic Read: Immediately place in a plate reader pre-heated to 37°C .

• Settings: Ex/Em = 360/450 nm. Read every 30 seconds for 60 minutes.

• Data Processing: Plot Fluorescence Units (RFU) vs. Time.

Interpretation:

• Normal Polymerization: Sigmoidal curve (Lag phase

  Growth phase Plateau).

• Inhibition: Flattening of the growth phase and reduced plateau height.

• Stabilization (Taxol-like): Eliminated lag phase, rapid polymerization (rare for this scaffold).

Figure 2: Mechanism of Action. The sulfonyl aniline analog binds free tubulin dimers, preventing the nucleation required for microtubule formation.

Cellular Validation & SAR Analysis

Once enzymatic/mechanistic activity is confirmed, cellular efficacy must be established.

Protocol 4: Antiproliferative Assay (MTS)

• Cells: HeLa (Cervical), MCF-7 (Breast), and HFF-1 (Normal Fibroblasts for selectivity).

• Duration: 72 hours.

• Calculation: Determine

  and Selectivity Index ( ).

• Requirement: An SI > 10 is generally required for lead progression.

Structure-Activity Relationship (SAR) Summary

The following table summarizes typical trends observed with 3-(benzenesulfonyl)aniline derivatives based on recent literature [1, 2, 5].

Position (R)	Modification	Effect on Activity (General Trend)
Sulfone Bridge ( )	Replacement with -CO- or -S-	Generally reduces potency; provides optimal geometry and H-bonding.
Aniline Nitrogen	Methylation / Acetylation	Reduces activity; Free or small H-bond donors are preferred.
Ring A (Aniline)	4-Methoxy / 4-Ethoxy	Increases tubulin binding affinity (mimics methoxy groups of Colchicine).
Ring B (Phenyl)	4-Fluoro / 4-Chloro	Improves metabolic stability and lipid solubility (ADME).
Ring B (Phenyl)	Bulky groups (e.g., tert-butyl)	Decreases activity (steric clash in the binding pocket).

References

• Janssen, P. A., et al. (2005). "Diarylpyrimidines and diaryl sulfones: highly active and elastic HIV-1 non-nucleoside reverse transcriptase inhibitors." Journal of Medicinal Chemistry.

• Wang, Y., et al. (2016).[3] "Synthesis, anti-cancer evaluation of benzenesulfonamide derivatives as potent tubulin-targeting agents." European Journal of Medicinal Chemistry.

• Supuran, C. T. (2008).[4][5] "Carbonic anhydrases: novel therapeutic applications for inhibitors and activators." Nature Reviews Drug Discovery.

• Rawle, D. J., et al. (2019). "Oxazole-Benzenesulfonamide Derivatives Inhibit HIV-1 Reverse Transcriptase Interaction with Cellular eEF1A."[2] Journal of Virology.

• Zheng, Y., et al. (2023).[6][7] "Facile Synthesis of Diaryl Sulfones through Arylsulfonylation of Arynes and Thiosulfonates." Synthesis.

Sources

• 1. N-phenyl-1-(phenylsulfonyl)-1H-1,2,4-triazol-3-amine as a new class of HIV-1 non-nucleoside reverse transcriptase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oxazole-Benzenesulfonamide Derivatives Inhibit HIV-1 Reverse Transcriptase Interaction with Cellular eEF1A and Reduce Viral Replication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, anti-cancer evaluation of benzenesulfonamide derivatives as potent tubulin-targeting agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives [frontiersin.org]
• 5. Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Facile Synthesis of Diaryl Sulfones through Arylsulfonylation of Arynes and Thiosulfonates [organic-chemistry.org]
• 7. N-Phenyl-1-(phenylsulfonyl)-1 H-1,2,4-triazol-3-amine as a New Class of HIV-1 Non-nucleoside Reverse Transcriptase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Derivatization of 3-(Benzenesulfonyl)aniline

Abstract

This technical guide details the strategic derivatization of the amino group in 3-(Benzenesulfonyl)aniline (CAS: 7021-09-2).[1] Due to the meta-positioned benzenesulfonyl group (

), the primary amine exhibits reduced nucleophilicity compared to unsubstituted aniline. This note provides optimized protocols for Acylation , Reductive Amination , and Palladium-Catalyzed Arylation (Buchwald-Hartwig) , specifically tailored to overcome the electronic deactivation imposed by the sulfone moiety.

Strategic Analysis & Chemical Context

Substrate Properties[1][2][3]

• Molecule: 3-(Benzenesulfonyl)aniline[1]

• Electronic Environment: The sulfonyl group is a strong electron-withdrawing group (EWG) via induction (

  ) and resonance ( ).[1] Although the amino group is in the meta position (minimizing direct resonance delocalization of the nitrogen lone pair into the sulfone), the inductive withdrawal significantly lowers the basicity and nucleophilicity of the amine.

• Implication for Reactivity:

  • Basicity: The

    of the conjugate acid is estimated to be (vs. 4.6 for aniline).

  • Nucleophilicity: Reactions relying on the nitrogen lone pair (e.g., imine formation, nucleophilic attack) will be slower. Acid catalysis or activated electrophiles are often "Critical Process Parameters" (CPPs).[1]

Reaction Landscape

The following diagram outlines the primary derivatization pathways covered in this guide.

Figure 1: Strategic derivatization pathways for 3-(Benzenesulfonyl)aniline.[1]

Protocol 1: Acylation (Synthesis of Amides)

Objective: Protection of the amine or synthesis of pharmacophore fragments.[1] Challenge: Reduced nucleophilicity requires a base catalyst to facilitate proton removal after the initial attack.[1]

Reagent Stoichiometry

Component	Equiv.	Role
3-(Benzenesulfonyl)aniline	1.0	Limiting Reagent
Acetic Anhydride ( )	1.2 - 1.5	Electrophile
Pyridine	Solvent/Excess	Base & Catalyst
DMAP (Optional)	0.05	Hyper-nucleophilic catalyst

Step-by-Step Methodology

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-(Benzenesulfonyl)aniline (1.0 mmol) in dry Pyridine (3.0 mL).

  • Note: Pyridine acts as both solvent and acid scavenger.[1]

• Addition: Cool the solution to 0°C (ice bath). Add Acetic Anhydride (1.2 mmol) dropwise over 5 minutes.

  • Mechanistic Insight: The reaction is exothermic.[1] Cooling prevents bis-acylation.[1]

• Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (RT). Stir for 2–4 hours. Monitor by TLC (EtOAc/Hexane 1:1).[1]

• Quench: Pour the reaction mixture into 20 mL of ice-cold water. The amide product often precipitates as a solid.[1]

• Isolation:

  • If Solid: Filter, wash with 1M HCl (to remove residual pyridine), then water.[1]

  • If Oil: Extract with Ethyl Acetate (

    ).[1] Wash organic layer with 1M HCl, then Brine.[1] Dry over and concentrate.

Protocol 2: Reductive Amination (Synthesis of Secondary Amines)

Objective: Mono-alkylation of the amine. Challenge: The electron-deficient aniline reacts poorly with aldehydes to form the intermediate imine (Schiff base). Solution: Use of TFA (Trifluoroacetic acid) or TMSCl to activate the aldehyde and Sodium Triacetoxyborohydride (STAB) as a mild reductant.[1]

Reagent Stoichiometry

Component	Equiv.	Role
3-(Benzenesulfonyl)aniline	1.0	Substrate
Aldehyde (R-CHO)	1.1	Electrophile
NaBH(OAc)3	1.5	Selective Reductant
TFA or Acetic Acid	1.0 - 2.0	Acid Catalyst (Critical)
DCM or DCE	Solvent	0.1 M Concentration

Workflow Diagram

Figure 2: Acid-catalyzed reductive amination workflow for deactivated anilines.

Step-by-Step Methodology

• Activation: Dissolve the aniline (1.0 mmol) and the aldehyde (1.1 mmol) in Dichloromethane (DCM, 10 mL).

• Catalysis: Add TFA (1.0 mmol). Stir for 30 minutes at RT.

  • Why: This promotes the formation of the iminium ion species, which is the actual substrate for reduction. Without acid, the equilibrium favors the starting materials due to the aniline's low nucleophilicity.

• Reduction: Add

  (1.5 mmol) in one portion.

• Monitoring: Stir at RT for 12–24 hours.

• Workup: Quench with saturated

  (aq). Extract with DCM.[1]

  • Purification: Flash chromatography is usually required to separate the secondary amine from any unreacted aniline.[1]

Protocol 3: Buchwald-Hartwig Cross-Coupling

Objective: Synthesis of diaryl amines (C-N bond formation).[1] Challenge: The aniline is a poor nucleophile for the Pd-oxidative addition complex. Solution: Use electron-rich, bulky phosphine ligands (e.g., Xantphos, BINAP) to facilitate the reductive elimination step.

Reagent Stoichiometry

Component	Equiv.	Role
3-(Benzenesulfonyl)aniline	1.0	Nucleophile
Aryl Bromide (Ar-Br)	1.1	Electrophile
Pd(OAc)2	0.02 - 0.05	Pre-catalyst
Xantphos	0.03 - 0.06	Ligand (Bidentate)
Cs2CO3	2.0	Base (Inorganic)
Toluene or Dioxane	Solvent	De-gassed

Step-by-Step Methodology

• Inert Atmosphere: Flame-dry a Schlenk tube or reaction vial and purge with Argon/Nitrogen.

• Loading: Add

  (2 mol%) and Xantphos (3 mol%). Add Toluene (anhydrous) and stir for 5 minutes to pre-form the active catalyst species.[1]

• Substrate Addition: Add 3-(Benzenesulfonyl)aniline (1.0 mmol), the Aryl Bromide (1.1 mmol), and

  (2.0 mmol).

  • Note:

    is preferred over if sensitive functional groups are present, though often gives faster rates.[1]

• Heating: Seal the vessel and heat to 100°C for 12–18 hours.

• Workup: Cool to RT. Filter through a pad of Celite to remove palladium black and inorganic salts.[1] Wash the pad with EtOAc.[1]

• Purification: Concentrate the filtrate and purify via column chromatography.

Analytical Characterization & QC

To validate the derivatization, look for these specific signals:

• 1H NMR (DMSO-d6):

  • Starting Material: The amine protons (

    ) typically appear as a broad singlet around 5.5–6.0 ppm.[1]

  • Acylated Product: Disappearance of the

    singlet; appearance of an amide (downfield, 10.0+ ppm) and the acyl group protons (e.g., singlet at ppm for acetamide).

  • Alkylated Product: Shift of the amine proton; appearance of methylene protons (

    ) adjacent to the nitrogen.[1]

• IR Spectroscopy:

  • Amide: Look for the Carbonyl stretch (

    ) around 1650–1690 .[1]

  • Sulfone: Ensure the sulfone stretches (symmetric

    and asymmetric ) remain intact.[1]

References

• Aniline Properties & Safety: National Center for Biotechnology Information.[1] "PubChem Compound Summary for CID 7824, Aniline". PubChem, [Link]1] Accessed 1 Feb. 2026.[1]

• Reductive Amination of Electron-Deficient Anilines: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1] The Journal of Organic Chemistry, vol. 61, no.[2] 11, 1996, pp. 3849-3862.[1][2] [Link]1]

• Buchwald-Hartwig Coupling Protocols: Paul, F., Patt, J., & Hartwig, J. F. "Palladium-catalyzed formation of carbon-nitrogen bonds.[1][3] Reaction of aryl halides with primary, secondary, and tertiary amines." Journal of the American Chemical Society, vol. 116, no. 13, 1994, pp. 5969-5970.[1] [Link]1]

• Sulfone Group Effects: Clayden, J., Greeves, N., & Warren, S. Organic Chemistry. 2nd ed., Oxford University Press, 2012. (General reference for EWG effects on aromatic substitution and amine nucleophilicity).

Sources

• 1. 3-(Benzenesulfonyl)aniline | C12H11NO2S | CID 486361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Note: Catalytic Architectures for 3-(Benzenesulfonyl)aniline Synthesis

Executive Summary

3-(Benzenesulfonyl)aniline (CAS: 7021-61-6) is a critical pharmacophore in medicinal chemistry, serving as a structural pivot in sulfonamide antibiotics, 5-HT6 receptor antagonists, and novel anti-tumor agents. Historically, synthesis relied on harsh Friedel-Crafts sulfonylations followed by stoichiometric reductions (Fe/HCl or SnCl2), generating excessive waste.

This Application Note details two validated catalytic methodologies that align with modern Green Chemistry principles:

• Chemo-selective Catalytic Hydrogenation of the nitro-precursor (Industrial Standard).

• Copper-Catalyzed C–S Cross-Coupling (Convergent "Bottom-Up" Approach).

These protocols are designed for researchers requiring high purity (>98%) and scalability, emphasizing reaction mechanism, safety, and self-validating control points.

Route A: Chemo-Selective Catalytic Hydrogenation

Best for: Scale-up, atom economy, and scenarios where the nitro-precursor (3-nitrodiphenyl sulfone) is readily available.

The Mechanistic Logic

The reduction of the nitro group (

) to the amine ( ) must occur without reducing the sulfone bridge ( ) or the aromatic ring. Palladium on Carbon (Pd/C) is the catalyst of choice due to its high activity for nitro-reduction under mild pressures. The sulfone group is electronically stable against hydrogenolysis under these specific conditions, allowing for high chemoselectivity.

Validated Protocol

Reagents:

• Substrate: 3-Nitrodiphenyl sulfone (1.0 equiv)

• Catalyst: 10% Pd/C (50% wet, 5 mol% Pd loading)

• Solvent: Methanol (MeOH) or Ethanol (EtOH) (0.1 M concentration)

• Hydrogen Source:

  balloon (lab scale) or 5 bar (reactor scale)

Step-by-Step Workflow:

• Inerting: Charge a twin-neck round-bottom flask with 3-nitrodiphenyl sulfone and 10% Pd/C. Evacuate and backfill with Argon (

  ) to remove oxygen, which poses an ignition risk with dry Pd/C.

• Solvation: Syringe in degassed MeOH under Argon flow.

• Activation: Switch the gas source to Hydrogen (balloon or line). Purge the headspace (

  ).

• Reaction: Stir vigorously at Room Temperature (25°C) for 4–6 hours.

  • Note: Reaction is exothermic.[1] On >10g scale, use an ice bath for the first 30 mins.

• Monitoring (Self-Validation): Monitor via TLC (EtOAc/Hexane 1:1).

  • Starting Material

    : ~0.6 (Non-polar, UV active)

  • Product

    : ~0.3 (Polar amine, stains with Ninhydrin)

• Work-up: Filter the mixture through a pad of Celite to remove the catalyst. Caution: Do not let the filter cake dry out completely (pyrophoric risk). Wash with MeOH.

• Isolation: Concentrate the filtrate in vacuo. Recrystallize from EtOH/Water if necessary.

Expected Yield: 92–96% Purity: >99% (HPLC)

Route B: Copper-Catalyzed C–S Cross-Coupling

Best for: Modular library generation, late-stage functionalization, or when the nitro-precursor is inaccessible.

The Mechanistic Logic

This route utilizes a transition-metal catalyzed coupling between an aryl halide and a sulfinate salt.[2] Unlike Palladium, Copper (CuI) is highly cost-effective and tolerates the free amine on the starting material, avoiding the need for protecting groups. The mechanism involves an oxidative addition of the aryl iodide to Cu(I), followed by ligand exchange with the sulfinate, and finally reductive elimination to form the C–S bond.

Validated Protocol

Reagents:

• Electrophile: 3-Iodoaniline (1.0 equiv)

• Nucleophile: Sodium Benzenesulfinate (1.2 equiv)

• Catalyst: CuI (10 mol%)[3]

• Ligand: L-Proline (20 mol%)

• Base:

  (2.0 equiv) or

• Solvent: DMSO (anhydrous, 0.2 M)

Step-by-Step Workflow:

• Charging: In a screw-cap vial or pressure tube, combine 3-iodoaniline, Sodium Benzenesulfinate, CuI, L-Proline, and Base.

• Inerting: Evacuate and backfill with Argon (

  ).

• Solvation: Add DMSO via syringe.

• Reaction: Heat the sealed vessel to 90°C for 12–16 hours.

  • Why 90°C? Aryl iodides are reactive, but the sulfinate nucleophile requires thermal energy to displace the ligand on the crowded Cu-center.

• Monitoring (Self-Validation): TLC (EtOAc/Hexane 2:3). Look for the disappearance of the specific 3-iodoaniline spot.

• Work-up: Cool to RT. Dilute with Water and extract with Ethyl Acetate (

  ).

  • Critical Step: Wash the organic layer with Brine (

    ) to remove DMSO, which can interfere with crystallization.

• Purification: Flash column chromatography (Gradient: 10%

  40% EtOAc in Hexanes).

Expected Yield: 80–88%

Comparative Data Analysis

Feature	Route A: Hydrogenation	Route B: Cu-Coupling
Precursor Availability	High (Commercial Nitro-compounds)	High (Commercial Halo-anilines)
Atom Economy	Excellent (Only water byproduct)	Moderate (Salt waste generated)
Reaction Time	Fast (4–6 h)	Slow (12–16 h)
Temperature	Ambient (25°C)	Elevated (90°C)
Functional Group Tolerance	Low (Reduces alkenes/alkynes)	High (Tolerates most groups)
Cost Efficiency	High (Catalyst reusable)	Moderate (Ligand/Solvent costs)

Visualizations

Synthesis Workflow Diagram

Figure 1: Decision tree for selecting the optimal synthetic pathway based on starting material availability.

Copper Catalytic Cycle (Mechanism)

Figure 2: The oxidative addition/reductive elimination cycle for Method B.

References

• Patent: Preparation of 3,3'-diaminodiphenylsulfone by catalytic hydrogenation. Google Patents. CN101429143B.[4] Link

• Journal: Ma, D., et al. (2009).[3] Efficient and economical access to substituted benzothiazoles: copper-catalyzed coupling of 2-haloanilides with metal sulfides.[3] Angewandte Chemie. Link (Cited for Cu-S coupling protocols).

• Journal: Willis, M. C., et al. (2013).[5] Palladium-Catalyzed Three-Component Diaryl Sulfone Synthesis Exploiting the Sulfur Dioxide Surrogate DABSO.[5][6] Angewandte Chemie Int.[6] Ed.Link

• Database: 3-Aminodiphenyl sulfone (CAS 7021-61-6). PubChem. Link

• Journal: Tsai, W. T., et al. (2014).[7] Ligand-Free Copper-Catalyzed Cross-Coupling Reaction of Alkynes with Aryl Iodides.[7] Synlett. Link (Cited for Cu-catalysis conditions).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Palladium-Catalyzed Three-Component Diaryl Sulfone Synthesis Exploiting the Sulfur Dioxide Surrogate DABSO - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Construction of Benzenesulfonamide Derivatives via Copper and Visible Light-induced Azides and S(O)2–H Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemistryviews.org [chemistryviews.org]
• 6. researchgate.net [researchgate.net]
• 7. Ligand-Free Copper-Catalyzed Cross-Coupling Reaction of Alkynes with Aryl Iodides and Vinyl Halides [organic-chemistry.org]

Application Note: Strategic Use of 3-(Benzenesulfonyl)aniline in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Novel Compound Synthesis

Abstract

This guide provides a comprehensive overview and detailed protocols for the strategic utilization of 3-(Benzenesulfonyl)aniline as a key building block in click chemistry. We delve into the rationale behind combining the pharmacologically significant sulfonamide moiety with the robust and versatile 1,2,3-triazole linker, generated via the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to synthesize novel compound libraries. It includes a validated, step-by-step protocol for the conversion of 3-(Benzenesulfonyl)aniline to its corresponding azide, a general protocol for its subsequent use in CuAAC reactions, and expert insights into reaction optimization and troubleshooting.

Foundational Concepts: The Convergence of Sulfonamides and Click Chemistry

The Power of Click Chemistry: The CuAAC Reaction

The concept of "click chemistry," introduced by K.B. Sharpless, describes a class of reactions that are rapid, high-yielding, and produce minimal byproducts.[1][2] The premier example is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a reaction that unites a terminal alkyne and an azide to exclusively form a 1,4-disubstituted 1,2,3-triazole.[3][4] Its operational simplicity, tolerance of a wide range of functional groups, and favorable kinetics in aqueous systems have made it an indispensable tool in drug discovery, bioconjugation, and materials science.[2][5][6] Unlike the thermal Huisgen cycloaddition which yields a mixture of regioisomers, the copper-catalyzed variant offers complete control, a critical feature for systematic structure-activity relationship (SAR) studies.[1]

The Sulfonamide Moiety: A Privileged Scaffold in Medicinal Chemistry

The sulfonamide functional group (R-SO₂-NR'R'') is a cornerstone of modern pharmacology. Since the discovery of the antibacterial sulfa drugs, this moiety has been incorporated into a vast array of FDA-approved therapeutics targeting diverse diseases, including cancer, viral infections, and inflammation.[7][8] Its prevalence is due to its ability to act as a stable, non-hydrolyzable transition-state mimetic and its capacity to engage in crucial hydrogen bonding interactions with biological targets.[7][9][10] The benzenesulfonyl group, in particular, offers a rigid aromatic scaffold for further functionalization.

Strategic Rationale: Why Combine Sulfonamides and Triazoles?

The synthesis of hybrid molecules that merge two or more pharmacologically active scaffolds is a powerful strategy in drug discovery. The 1,2,3-triazole ring formed via click chemistry is not merely a passive linker; it is a highly stable, aromatic heterocycle that is isosteric to an amide bond but resistant to hydrolysis. It can participate in hydrogen bonding and dipole-dipole interactions, actively contributing to a molecule's binding affinity and overall property profile.[5]

By converting 3-(Benzenesulfonyl)aniline into an azide, we create a versatile building block that allows for the rapid and efficient coupling of the medicinally-proven sulfonamide scaffold to any alkyne-containing molecule. This strategy enables the systematic generation of novel sulfonamide-triazole conjugates for screening and lead optimization.[11]

Protocol I: Synthesis of 3-(Benzenesulfonyl)phenyl Azide

This protocol details the conversion of the commercially available 3-(Benzenesulfonyl)aniline to the key azide intermediate. The process is a standard, two-step, one-pot reaction involving diazotization of the primary amine followed by substitution with an azide salt.

Causality and Mechanistic Insight

The reaction proceeds via the formation of a diazonium salt (-N₂⁺) from the aniline group under acidic conditions with sodium nitrite. This diazonium group is an excellent leaving group (N₂) and is readily displaced by the azide nucleophile (N₃⁻). The benzenesulfonyl group is stable under these conditions and does not participate in the reaction.

Detailed Step-by-Step Protocol

Materials:

• 3-(Benzenesulfonyl)aniline

• Hydrochloric acid (HCl), concentrated

• Sodium nitrite (NaNO₂)

• Sodium azide (NaN₃)

• Deionized water

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Ice bath, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

• Diazonium Salt Formation:

  • In a 250 mL round-bottom flask equipped with a magnetic stir bar, suspend 3-(Benzenesulfonyl)aniline (1.0 eq) in a mixture of deionized water and concentrated HCl.

  • Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring. The aniline salt may precipitate.

  • In a separate beaker, dissolve sodium nitrite (1.1 eq) in a minimal amount of cold deionized water.

  • Add the sodium nitrite solution dropwise to the cold aniline suspension over 15-20 minutes, ensuring the internal temperature remains below 5 °C.

  • Stir the resulting mixture at 0-5 °C for an additional 30 minutes. The formation of the diazonium salt is typically indicated by a slight color change.

• Azide Substitution:

  • In a separate flask, dissolve sodium azide (1.5 eq) in deionized water. Caution: Sodium azide is highly toxic and can form explosive compounds. Handle with extreme care in a well-ventilated fume hood.

  • Add the sodium azide solution dropwise to the cold diazonium salt solution. Vigorous nitrogen gas evolution will be observed.

  • Allow the reaction to stir at 0-5 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-3 hours or until nitrogen evolution ceases.

• Workup and Purification:

  • Transfer the reaction mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash sequentially with deionized water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude 3-(Benzenesulfonyl)phenyl azide can be used directly in the next step or purified further by column chromatography if necessary.

Expected Results & Characterization

The product, 3-(Benzenesulfonyl)phenyl azide, should be obtained as a pale yellow solid or oil. Successful synthesis should be confirmed by:

• FT-IR: Appearance of a strong, sharp azide stretch around 2100-2150 cm⁻¹.

• ¹H and ¹³C NMR: Shift changes consistent with the conversion of the -NH₂ group to the -N₃ group.

• Mass Spectrometry: Observation of the correct molecular ion peak.

Protocol II: General CuAAC "Click" Reaction

This protocol provides a robust method for the copper(I)-catalyzed cycloaddition of 3-(Benzenesulfonyl)phenyl azide with a generic terminal alkyne.

General Workflow Diagram

Caption: Overall workflow from starting material to the final triazole product.

Detailed Step-by-Step Protocol

Materials:

• 3-(Benzenesulfonyl)phenyl azide (1.0 eq)

• Terminal alkyne (1.0-1.2 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (1-5 mol%)

• Sodium ascorbate (NaAsc) (5-10 mol%)

• Solvent: e.g., a 1:1 mixture of t-BuOH/H₂O, or DMF, DMSO.

• Deionized water

• Ethyl acetate or Dichloromethane for extraction

Procedure:

• Reaction Setup:

  • In a vial or flask, dissolve 3-(Benzenesulfonyl)phenyl azide (1.0 eq) and the terminal alkyne (1.1 eq) in the chosen solvent system (e.g., 5 mL of 1:1 t-BuOH/H₂O).

  • In a separate small vial, prepare fresh stock solutions of CuSO₄·5H₂O (e.g., 0.1 M in water) and sodium ascorbate (e.g., 1 M in water).

• Initiation of Reaction:

  • To the stirred solution of azide and alkyne, add the CuSO₄ solution (to achieve 1-5 mol% final concentration).

  • Next, add the sodium ascorbate solution (to achieve 5-10 mol% final concentration). A color change (often to yellow or green) may indicate the formation of the active Cu(I) species.

• Reaction Monitoring:

  • Allow the reaction to stir at room temperature. The reaction is often complete within 1-12 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting materials are consumed.

• Workup and Purification:

  • Upon completion, dilute the reaction mixture with water.

  • Extract the product with an organic solvent like ethyl acetate or dichloromethane (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure 1,2,3-triazole.

Causality and Optimization (E-E-A-T)

• The Role of the Catalyst System: Cu(II) from CuSO₄ is a stable precursor, but the active catalyst is Cu(I).[12] Sodium ascorbate is a mild reducing agent that reduces Cu(II) to the catalytically active Cu(I) in situ.[1] An excess of ascorbate is used to prevent re-oxidation of Cu(I) by any dissolved oxygen.[12]

• Solvent Choice: The reaction is famously versatile. A t-BuOH/H₂O mixture is excellent for general purposes. For less soluble substrates, polar aprotic solvents like DMF or DMSO can be used, though this may complicate the aqueous workup.[13]

• Ligands: For sensitive biological molecules or to accelerate the reaction, a Cu(I)-stabilizing ligand like THPTA (water-soluble) or TBTA can be pre-mixed with the CuSO₄ solution.[12][14] These ligands protect the copper ion and improve catalytic turnover.[12]

Parameter	Condition A (Standard)	Condition B (Accelerated/Aqueous)	Rationale / Notes
Copper Source	CuSO₄·5H₂O (5 mol%)	CuSO₄·5H₂O (2 mol%)	Standard loading is robust. Can often be lowered.
Reducing Agent	Sodium Ascorbate (10 mol%)	Sodium Ascorbate (10 mol%)	Essential for generating Cu(I) from Cu(II).
Ligand	None	THPTA (2 mol%)	THPTA is recommended for biological applications to chelate copper and reduce cytotoxicity.[12]
Solvent	1:1 t-BuOH/H₂O	PBS Buffer or H₂O	The choice depends on substrate solubility.
Temperature	Room Temperature	Room Temperature	Mild heating (40-50 °C) can be used for sluggish reactions.
Typical Time	2-12 hours	15-60 minutes	Ligands can significantly accelerate the reaction rate.[14]

Mechanistic Overview of the CuAAC Catalytic Cycle

The mechanism involves multiple steps where the copper(I) catalyst plays a central role in activating the alkyne and coordinating both reactants.

Caption: Simplified catalytic cycle of the CuAAC reaction.

The accepted mechanism involves the formation of a copper(I) acetylide intermediate.[3] This intermediate then reacts with the azide, leading to a six-membered copper-containing ring which subsequently rearranges and, upon protonolysis, releases the stable 1,2,3-triazole product and regenerates the Cu(I) catalyst for the next cycle.[15]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	Inactive catalyst (Cu(I) oxidized).	Prepare fresh sodium ascorbate solution. Degas solvents to remove oxygen. Add a Cu(I) stabilizing ligand (THPTA/TBTA).
Poor substrate solubility.	Switch to a different solvent system (e.g., DMF, DMSO). Gentle heating may help.
Side Product Formation	Glaser coupling (alkyne homodimerization).	Ensure sufficient sodium ascorbate is present. Use a ligand. Run the reaction under an inert atmosphere (N₂ or Ar).
Difficult Purification	Residual copper in the product.	During workup, wash the organic layer with a dilute ammonium hydroxide solution to chelate and remove copper salts.

Conclusion

3-(Benzenesulfonyl)aniline is a highly valuable and cost-effective starting material for accessing novel chemical entities through click chemistry. The protocols provided herein offer a reliable and scalable pathway to synthesize 3-(Benzenesulfonyl)phenyl azide and subsequently couple it with a diverse range of alkynes. This strategy empowers researchers to rapidly generate libraries of sulfonamide-triazole hybrids, a compound class with significant potential in drug discovery and chemical biology.

References

• ResearchGate. (2025). Sulfonamide-1,2,4-triazole derivatives as antifungal and antibacterial agents: Synthesis, biological evaluation, lipophilicity, and conformational studies. Available at: [Link]

• ResearchGate. (2024). Sulfonamide derivatives: Synthesis and applications. Available at: [Link]

• PubMed. (n.d.). Synthesis of 1,4-disubstituted 1,2,3-triazole Derivatives Using Click Chemistry and their Src Kinase Activities. Available at: [Link]

• PubMed. (2008). Sulfonamide-1,2,4-triazole derivatives as antifungal and antibacterial agents: synthesis, biological evaluation, lipophilicity, and conformational studies. Available at: [Link]

• PubMed. (n.d.). Design and Synthesis of Novel Sulfonamide-Derived Triazoles and Bioactivity Exploration. Available at: [Link]

• PubMed. (2023). New sulfonamide derivatives based on 1,2,3-triazoles: synthesis, in vitro biological activities and in silico studies. Available at: [Link]

• PubMed. (2024). Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Bioorthogonal release of sulfonamides and mutually orthogonal liberation of two drugs. Available at: [Link]

• ResearchGate. (n.d.). Design, Synthesis and Characterization of new 1,2,3-triazoles derivatives via 'click chemistry' approach. Available at: [Link]

• ResearchGate. (2021). Synthesis of novel 1,2,3-triazole-based hybrids via click reactions. Available at: [Link]

• Semantic Scholar. (2024). Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review. Available at: [Link]

• Wikipedia. (n.d.). Bioorthogonal chemistry. Available at: [Link]

• National Institutes of Health. (n.d.). Conditional Copper‐Catalyzed Azide–Alkyne Cycloaddition by Catalyst Encapsulation. Available at: [Link]

• baseclick. (n.d.). Protocols. Available at: [Link]

• Beilstein Archives. (2025). Azide-alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions. Available at: [Link]

• National Institutes of Health. (n.d.). Synthesis of 3-Sulfenyl- and 3-Selenylindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Alkynes, Followed by n-Bu4NI-Induced Electrophilic Cyclization. Available at: [Link]

• ResearchGate. (n.d.). Mechanistic Insights into the B(C6F5)3‑Initiated Aldehyde−Aniline− Alkyne Reaction To Form Substituted Quinolines. Available at: [Link]

• National Institutes of Health. (n.d.). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Available at: [Link]

• ACS Publications. (2021). Bioorthogonal Chemistry and Its Applications. Available at: [Link]

• Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Available at: [Link]

• ResearchGate. (n.d.). Mechanistic Insights into Cu(I)-Catalyzed Azide-Alkyne "Click" Cycloaddition Monitored by Real Time Infrared Spectroscopy. Available at: [Link]

• ResearchGate. (2021). Bioorthogonal Chemistry and Its Applications. Available at: [Link]

• YouTube. (2020). 26.04 Protecting Groups for Amines: Sulfonamides. Available at: [Link]

• Labinsights. (2024). A Comprehensive Guide to Click Chemistry Reaction. Available at: [Link]

• National Institutes of Health. (n.d.). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. Available at: [Link]

• International Journal of Pharmaceutical Sciences. (2024). An Insight Into Click Chemistry. Available at: [Link]

• National Institutes of Health. (2023). “Click Chemistry”: An Emerging Tool for Developing a New Class of Structural Motifs against Various Neurodegenerative Disorders. Available at: [Link]

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• 1. Click Chemistry [organic-chemistry.org]
• 2. labinsights.nl [labinsights.nl]
• 3. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 5. Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Conditional Copper‐Catalyzed Azide–Alkyne Cycloaddition by Catalyst Encapsulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
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• 9. Sulfonamide-1,2,4-triazole derivatives as antifungal and antibacterial agents: synthesis, biological evaluation, lipophilicity, and conformational studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Design and Synthesis of Novel Sulfonamide-Derived Triazoles and Bioactivity Exploration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. New sulfonamide derivatives based on 1,2,3-triazoles: synthesis, in vitro biological activities and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]

Application Note: 3-(Benzenesulfonyl)aniline as a Strategic Precursor in Heterocyclic Chemistry

[1]

Executive Summary

3-(Benzenesulfonyl)aniline (3-BSA) is a high-value pharmacophore intermediate characterized by an aniline moiety meta-substituted with a bulky, electron-withdrawing phenylsulfonyl group.[1] Unlike its para-substituted isomer (the core of Dapsone), 3-BSA offers a unique structural geometry that places the sulfone "tail" in a non-linear vector relative to the amine.[1]

This geometry is critical in Medicinal Chemistry, particularly for G-Protein Coupled Receptor (GPCR) ligands (e.g., 5-HT6 antagonists) and kinase inhibitors, where the sulfone moiety acts as a hydrogen-bond acceptor in solvent-exposed pockets while improving metabolic stability compared to carbonyl analogs.[1]

This guide details the chemical handling, reactivity profile, and validated protocols for utilizing 3-BSA as a nucleophilic building block for complex heterocyclic synthesis.[1]

Chemical Profile & Reactivity Analysis

Electronic Deactivation

The central challenge in working with 3-BSA is the electronic influence of the sulfonyl group (

).[1]

• Hammett Constant (

  ): The sulfonyl group has a value of approx. 0.60, indicating strong electron-withdrawal via induction and resonance.[1]

• Nucleophilicity: The amine nitrogen is significantly less nucleophilic than unsubstituted aniline. Standard nucleophilic attacks (e.g.,

  or acylation) require forcing conditions or activation catalysts (e.g., DMAP, high temperature).[1]

• Regioselectivity: In electrophilic aromatic substitutions (e.g., Skraup quinoline synthesis), the meta-directing sulfonyl group reinforces the directing effect of the amine (ortho/para to the amine), but the ring is overall deactivated.

Solubility Data

• Soluble: DMSO, DMF, DMAc, THF (moderate), Dichloromethane.[1]

• Insoluble: Water, Hexanes.

• Handling: The compound is stable but hygroscopic. Store under inert atmosphere to prevent "caking" which complicates stoichiometry in milligram-scale reactions.

Application I: Palladium-Catalyzed C-N Cross-Coupling (Buchwald-Hartwig)[1][2][3]

The most frequent application of 3-BSA is coupling it to a heteroaryl halide (e.g., chloropyridine, chloroquinoline) to form biaryl amine ligands.[1] Due to the electron-deficient nature of 3-BSA, standard ligands (e.g.,

) often fail.[1]

Mechanistic Workflow

The reaction requires a bulky, electron-rich phosphine ligand to facilitate the oxidative addition of the heteroaryl halide and, crucially, to promote the reductive elimination of the electron-poor aniline.[1]

Visualization: Catalytic Cycle

Figure 1: Catalytic cycle for the coupling of 3-BSA with heteroaryl halides. Note that the deprotonation step is rate-limiting for electron-deficient amines.[1]

Validated Protocol

Target: Coupling 3-BSA with 4-bromoquinoline.

Reagents:

• 3-(Benzenesulfonyl)aniline (1.0 equiv)[1][2]

• 4-Bromoquinoline (1.1 equiv)[1]

• (2 mol%)

• Ligand: Xantphos or BrettPhos (4 mol%) — Critical for deactivated amines.[1]

• Base:

  (2.0 equiv) — Preferred over NaOtBu to prevent side reactions with sensitive heterocycles.[1]

• Solvent: 1,4-Dioxane (anhydrous).[1]

Step-by-Step:

• Inerting: Charge a microwave vial or Schlenk tube with 3-BSA, 4-bromoquinoline,

  , and the Pd/Ligand system. Seal and purge with Argon for 5 minutes.

• Solvation: Add degassed 1,4-Dioxane via syringe. Concentration should be 0.1 M to 0.2 M.

• Activation: Heat to 100°C (oil bath) or 110°C (Microwave) for 4–12 hours.

• Monitoring: Monitor via TLC (50% EtOAc/Hexanes). 3-BSA (

  ) should disappear; Product ( , often fluorescent) will appear.[1]

• Workup: Filter through a Celite pad to remove inorganic salts and Palladium black. Rinse with DCM.

• Purification: Flash chromatography. Note: The product is often very polar due to the sulfone; use a gradient of 0

  5% MeOH in DCM.

Application II: Synthesis of Sulfonyl-Urea Heterocycles

3-BSA reacts with isocyanates to form ureas, which can be cyclized into hydantoins or used as "linker" scaffolds in fragment-based drug discovery (FBDD).[1]

Reaction Scheme Logic

Causality: The electron-poor nature of 3-BSA means it will not react aggressively.[1] It requires a highly electrophilic isocyanate or catalysis (DBU).[1]

Protocol: Urea Formation[1]

• Dissolution: Dissolve 3-BSA (1 mmol) in dry DCM (5 mL).

• Addition: Add the isocyanate (1.1 mmol) dropwise at 0°C.

• Catalysis (Optional): If no precipitate forms after 1 hour at room temperature, add 10 mol% DMAP or 1 drop of TEA. The sulfonyl group deactivates the amine, slowing the attack on the isocyanate carbon.

• Isolation: The urea product typically precipitates out of DCM/Hexane mixtures. Filter and wash with cold ether.

Application III: Cyclization to Oxazepines (Schiff Base Route)

Based on SAR studies of Dapsone (the para-isomer), 3-BSA can be converted into 1,3-oxazepine derivatives, which are explored for antibiotic activity.[1]

Workflow Diagram

Figure 2: Pathway for the conversion of 3-BSA into seven-membered oxazepine heterocycles via imine intermediates.[1]

Protocol Summary

• Imine Formation: Reflux 3-BSA with an aryl aldehyde (e.g., 4-chlorobenzaldehyde) in Ethanol with catalytic glacial acetic acid for 4 hours. Isolate the Schiff base.

• Cyclization: React the Schiff base with phthalic anhydride in dry benzene or toluene (reflux, 6-8 hours).

• Mechanism: The imine nitrogen attacks the anhydride carbonyl, followed by ring closure.

Troubleshooting & "Self-Validating" Checks

Issue	Observation	Root Cause	Corrective Action
No Reaction (B-H Coupling)	SM remains on TLC after 4h.	Amine is too electron-poor; Pd oxidative addition failed.[1]	Switch ligand to BrettPhos or tBuXPhos . Increase temp to 120°C.
Low Yield (Urea)	Product remains in solution.	Urea solubility is high due to sulfone.	Evaporate solvent to dryness; triturate residue with /Hexane.[1]
Impurity Formation	Dark tar in reaction.	Oxidation of amine or Pd black formation.	Ensure strict Argon/Nitrogen atmosphere. Add ligand before Pd source.

References

• PubChem. 3-(Benzenesulfonyl)aniline Compound Summary.[1][2] National Library of Medicine. [Link][1]

• Surry, D. S., & Buchwald, S. L. (2008).[1] Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science. (Context: Ligand selection for deactivated anilines). [Link]

• Bdaiwi, Z. M., et al. (2022).[1][3] Synthesis, Characterization of Heterocyclic Compounds containing Dapsone. International Journal of Drug Delivery Technology.[3] (Context: Protocol adaptation for sulfonyl aniline cyclization). [Link]

• Bartzatt, R., et al. (2008).[1][4] The reaction of benzenesulfonyl chloride and the primary amine group of the substituted aniline.[4] (Context: Reactivity profile of sulfonyl anilines). [Link]

Sources

• 1. CAS 7144-08-3: Cholesteryl chloroformate | CymitQuimica [cymitquimica.com]
• 2. 3-(Benzenesulfonyl)aniline | C12H11NO2S | CID 486361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. impactfactor.org [impactfactor.org]
• 4. researchgate.net [researchgate.net]

Application Note: Scale-Up Synthesis of 3-(Benzenesulfonyl)aniline

Executive Summary

This application note details the robust, scalable synthesis of 3-(Benzenesulfonyl)aniline (CAS: 26815-49-6), also known as 3-aminodiphenyl sulfone. This compound is a critical intermediate in the synthesis of functionalized sulfonamides, dyes, and potentially bioactive molecules targeting bacterial infections (e.g., S. aureus) [1].

While laboratory methods often utilize expensive coupling reagents or metal-catalyzed aminations, this protocol focuses on a cost-effective, two-step industrial route: Friedel-Crafts Sulfonylation followed by Catalytic Hydrogenation . This approach prioritizes regiochemical purity, atom economy, and process safety suitable for multi-kilogram scale-up.

Retrosynthetic Analysis & Strategy

The synthesis is designed to avoid the formation of regioisomers common in direct nitration of diphenyl sulfone. By utilizing 3-nitrobenzenesulfonyl chloride , we lock the meta-substitution pattern early in the sequence.

Pathway:

• Electrophilic Aromatic Substitution: Reaction of benzene with 3-nitrobenzenesulfonyl chloride catalyzed by Aluminum Chloride (

  ).

• Chemo-selective Reduction: Hydrogenation of the nitro group to the amine using

  , avoiding reduction of the sulfone bridge or the aromatic ring.

Figure 1: Retrosynthetic pathway ensuring meta-regioselectivity.

Phase 1: Sulfone Formation (Friedel-Crafts)

Objective: Synthesis of 3-Nitrodiphenyl sulfone. Reaction Type: Electrophilic Aromatic Substitution (Sulfonylation).

3.1. Mechanistic Insight

Unlike Friedel-Crafts alkylation, which suffers from poly-alkylation and rearrangements, sulfonylation is self-limiting due to the electron-withdrawing nature of the resulting sulfone group [2]. However, the sulfonyl chloride starting material is moisture-sensitive.[1][2] Hydrolysis yields the sulfonic acid, which poisons the

catalyst.

Critical Process Parameter (CPP): Moisture content of Benzene must be

.

3.2. Scale-Up Protocol

Reagents:

• 3-Nitrobenzenesulfonyl chloride (1.0 equiv) [3]

• Benzene (Solvent & Reagent, 5.0 equiv)

• Aluminum Chloride (

  , anhydrous, 1.2 equiv)

Procedure:

• Setup: Equip a glass-lined reactor with a mechanical stirrer, reflux condenser, nitrogen inlet, and an HCl scrubber (NaOH trap).

• Charging: Charge Benzene under

  flow. Cool to 10°C.

• Catalyst Addition: Add

  portion-wise. Caution: Exothermic. Ensure internal temperature ( ) .

• Reagent Addition: Dissolve 3-Nitrobenzenesulfonyl chloride in minimal benzene and add slowly over 1 hour.

• Reaction: Heat to reflux (80°C) for 4–6 hours. Monitor by HPLC (Target:

  SM).

• Quench (Critical): Cool to room temperature. Pour the reaction mixture slowly into ice-water (ratio 1:2 v/v). Never add water to the reaction mixture to avoid violent boiling.

• Workup: Separate the organic layer. Wash with 5%

  (removes acidic byproducts) and brine. Dry over and concentrate.

• Crystallization: Recrystallize from Ethanol to yield pale yellow crystals.

Data Specification:

Parameter	Specification
Yield	85–90%
Purity (HPLC)	>98%
Appearance	Pale yellow solid

| Melting Point | ~140–142°C |

Phase 2: Nitro Reduction (Catalytic Hydrogenation)

Objective: Conversion to 3-(Benzenesulfonyl)aniline. Reaction Type: Heterogeneous Catalytic Hydrogenation.

4.1. Mechanistic Insight

We utilize Pd/C rather than Fe/HCl (Bechamp reduction). While Fe/HCl is cheaper, it generates massive iron sludge waste, unacceptable for modern "Green Chemistry" standards in pharma [4]. Safety Note: Nitro reductions exhibit an "Induction Period." H2 uptake may be slow initially, then accelerate rapidly, causing a thermal runaway.

4.2. Scale-Up Protocol

Reagents:

• 3-Nitrodiphenyl sulfone (1.0 equiv)

• 10% Pd/C (50% wet, 5 wt% loading)

• Methanol (10 volumes)

• Hydrogen gas (

  )

Procedure:

• Inerting: Purge the autoclave 3x with

  .

• Loading: Charge Methanol, 3-Nitrodiphenyl sulfone, and Pd/C catalyst.

• Hydrogenation: Pressurize with

  to 3–5 bar. Heat to 50°C.

• Agitation: High stir rate (>800 rpm) is crucial to overcome gas-liquid mass transfer limitations.

• Completion: Reaction is complete when

  uptake ceases (approx. 4–8 hours). Confirm by TLC/HPLC.

• Filtration: Filter hot through Celite to remove Pd/C. Warning: Spent catalyst is pyrophoric. Keep wet.

• Isolation: Concentrate filtrate. Product crystallizes upon cooling.

Figure 2: Hydrogenation process flow with safety interlocks.

Analytical Controls & Specifications

For pharmaceutical applications, the following specifications are standard for the final isolate.

Test	Method	Acceptance Criteria
Appearance	Visual	Off-white to beige powder
Assay	HPLC
Moisture	Karl Fischer
Sulfated Ash	Gravimetric
Melting Point	DSC/Capillary	122–124°C
Pd Content	ICP-MS	ppm

Safety & Waste Management

1. Sulfonyl Chloride Handling:

• Hazard: Corrosive, lachrymator. Releases HCl on contact with moisture [5].

• Control: Handle in a fume hood. Use full PPE (face shield, chemically resistant gloves).

• Waste: Quench excess reagent in dilute NaOH before disposal.

2. Aluminum Chloride:

• Hazard: Reacts violently with water.[3]

• Control: Solid dosing systems for addition.

3. Hydrogenation:

• Hazard: Fire/Explosion. Spent Pd/C is pyrophoric.

• Control: Ground all equipment. Keep spent catalyst wet with water at all times.

References

• PubChem.[4] (n.d.). 3-(Benzenesulfonyl)aniline.[4] National Library of Medicine. Retrieved October 24, 2023, from [Link]

• LibreTexts. (2022). Friedel-Crafts Reactions. Chemistry LibreTexts. Retrieved October 24, 2023, from [Link]

• Konstantinović, S., et al. (2020). Environmentally benign reduction of nitroarenes. ResearchGate. Retrieved October 24, 2023, from [Link]

Sources

• 1. CAS 121-51-7: 3-Nitrobenzenesulfonyl Chloride | CymitQuimica [cymitquimica.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. aozunasia.com [aozunasia.com]
• 4. 3-(Benzenesulfonyl)aniline | C12H11NO2S | CID 486361 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Sustainable Synthesis of 3-(Benzenesulfonyl)aniline

Executive Summary

This application note details two sustainable protocols for the synthesis of 3-(Benzenesulfonyl)aniline (CAS: 7019-09-2), a critical pharmacophore in the development of sulfonamide antimicrobials, dyes, and polymer intermediates.

Traditional synthesis relies on the chlorosulfonation of nitrobenzene followed by harsh metal-acid reductions (Fe/HCl or Sn/HCl), generating stoichiometric amounts of acidic metal waste and utilizing hazardous solvents like dichloromethane.

The protocols presented here utilize Green Chemistry Principles #1 (Waste Prevention), #5 (Safer Solvents), and #9 (Catalysis) .

• Protocol A: Catalytic Transfer Hydrogenation (CTH) of the nitro-precursor using Pd/C and Ammonium Formate in Ethanol.

• Protocol B: Magnetic Nanoparticle-Catalyzed C-S Coupling for direct scaffold assembly.

Strategic Pathway Analysis

The shift from "Brown" to "Green" chemistry for diaryl sulfones focuses on eliminating corrosive sulfonyl chlorides and stoichiometric metal reductants.

Workflow Comparison

Figure 1: Comparison of the legacy multi-step Friedel-Crafts/Reduction route versus the direct Green C-S coupling approach.

Protocol A: Chemoselective Reduction via Catalytic Transfer Hydrogenation

Objective: Reduction of 3-nitrodiphenylsulfone to 3-(benzenesulfonyl)aniline without high-pressure hydrogen gas or acidic metal waste.

Rationale: Ammonium formate serves as a stable, solid hydrogen donor. In the presence of Pd/C, it decomposes to release

and in situ. This method is highly selective for the nitro group, leaving the sulfone bridge intact, unlike strong hydride reducing agents which might attack the sulfone.

Materials

• Substrate: 3-Nitrodiphenylsulfone (1.0 equiv)

• Hydrogen Donor: Ammonium Formate (5.0 equiv)

• Catalyst: 10% Pd/C (5 wt% loading)

• Solvent: Ethanol (95% or absolute) - Replaces Methanol/DCM

Step-by-Step Procedure

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3-nitrodiphenylsulfone (2.63 g, 10 mmol) in Ethanol (30 mL).

• Catalyst Addition: Add 10% Pd/C (0.13 g) carefully to the solution. Note: Add under an inert blanket (Nitrogen) if possible to prevent ignition of ethanol vapors.

• Donor Addition: Add Ammonium Formate (3.15 g, 50 mmol) in a single portion.

• Reaction: Heat the mixture to reflux (78°C) .

  • Observation: Evolution of gas (

    ) will be observed.

  • Time: Monitor via TLC (EtOAc:Hexane 4:6). Reaction typically completes in 45–60 minutes.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the catalyst through a Celite pad (recover Pd/C for recycling).

  • Wash the pad with Ethanol (10 mL).

  • Concentrate the filtrate under reduced pressure to remove ethanol.

• Isolation: Pour the residue into ice-cold water (50 mL). The product, 3-(Benzenesulfonyl)aniline , will precipitate as a solid.

• Purification: Recrystallize from Ethanol/Water (8:2) if necessary.

Yield Expectation: 90–95% Atom Economy: High (Main byproduct is

and ).

Protocol B: Magnetic Nanocatalysis for C-S Bond Construction

Objective: Direct synthesis via C-S cross-coupling using recyclable magnetic nanoparticles (

). This bypasses the need for nitro-precursors entirely if starting from 3-iodoaniline.

Rationale: Copper ferrite (

) acts as a heterogeneous catalyst that can be recovered using an external magnet.[1] PEG-400 is used as a non-toxic, biodegradable solvent.

Materials

• Substrate A: 3-Iodoaniline (1.0 equiv)

• Substrate B: Sodium Benzenesulfinate (1.2 equiv)

• Catalyst:

  Nanoparticles (10 mol%)

• Base:

  (2.0 equiv)

• Solvent: PEG-400 (Green alternative to DMSO/DMF)

Step-by-Step Procedure

• Preparation: In a sealed tube or reactor vial, combine 3-Iodoaniline (219 mg, 1.0 mmol), Sodium Benzenesulfinate (197 mg, 1.2 mmol), and

  (276 mg, 2.0 mmol).

• Catalyst: Add

  nanoparticles (24 mg, 10 mol%).

• Solvent: Add PEG-400 (3 mL).

• Reaction: Stir at 100°C for 8–12 hours.

  • Mechanism:[2][3][4] The reaction proceeds via a

    -catalyzed Ullmann-type coupling.

• Catalyst Recovery:

  • Place a strong neodymium magnet against the reaction vial wall.

  • Decant the liquid reaction mixture.

  • Wash the retained catalyst with water and ethanol; dry for re-use (active for up to 5 cycles).

• Workup: Dilute the decanted mixture with water (15 mL) and extract with Ethyl Acetate (3 x 10 mL).

• Purification: Dry organic layer over

  , concentrate, and purify via short silica column (EtOAc:Hexane) to yield the pure sulfone.

Experimental Workflow (Protocol B)

Figure 2: Workflow for the magnetic nanoparticle-catalyzed synthesis, highlighting catalyst recyclability.[5]

Analytical Validation

Ensure the identity and purity of the synthesized compound using the following parameters.

Parameter	Specification	Notes
Physical State	Off-white to pale beige crystalline solid
Melting Point	120–122°C	Matches literature values [1].
IR (KBr)	3450, 3360 cm⁻¹ ( stretch)1305, 1145 cm⁻¹ ( stretch)	Distinctive sulfone bands.
¹H NMR	(400 MHz, DMSO-d₆): δ 7.90-7.85 (m, 2H), 7.65-7.55 (m, 3H), 7.20 (t, 1H), 7.05 (s, 1H), 6.85 (d, 1H), 6.75 (d, 1H), 5.60 (s, 2H, ).	Diagnostic singlet at 5.60 ppm.
HPLC Purity	> 98.0% (Area %)	Column: C18, Mobile Phase: ACN/Water (0.1% Formic Acid).

Safety and Waste Management

• Ammonium Formate: Decomposes to ammonia,

  , and hydrogen. Perform in a fume hood to manage ammonia smell and gas evolution.

• Catalyst Disposal:

  • Pd/C: Pyrophoric when dry. Keep wet with water/solvent during filtration. Collect in dedicated heavy-metal waste containers for reclamation.

  • : Highly stable. Recycle multiple times before disposal.

• Solvents: Ethanol and PEG-400 are Class 3 (low toxicity) solvents. Ethanol can be distilled and reused.

References

• Ram, S., & Ehrenkaufer, R. E. (1988). Ammonium formate/palladium on carbon: a versatile system for catalytic hydrogen transfer reductions of functional groups. Synthesis, 1988(01), 91-95.

• Kantevari, S., et al. (2007). Highly efficient, polymer-supported formate-based reduction of nitroarenes to anilines. Journal of Combinatorial Chemistry.

• Kantam, M. L., et al. (2007). Nanocrystalline magnesium oxide-stabilized osmium(VI) for the chemoselective oxidation of sulfides to sulfones. Advanced Synthesis & Catalysis. (Reference for sulfone stability).

• Zhang, M., et al. (2013). Copper-catalyzed coupling of aryl iodides and sodium benzenesulfinates in water/PEG system. Green Chemistry.

• Polshettiwar, V., & Varma, R. S. (2010). Green chemistry by nano-catalysis. Green Chemistry, 12(1), 743-754.

Sources

• 1. Synthesis of Unsymmetrical Diaryl Sulfones from Organic Aryl Halides Catalyzed by CuFe2O4 [nanomaterchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. mdpi.com [mdpi.com]
• 4. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimizing reaction conditions for 3-(Benzenesulfonyl)aniline synthesis

Executive Summary & Compound Profile

This technical guide addresses the synthesis and optimization of 3-(Benzenesulfonyl)aniline (also known as 3-aminodiphenyl sulfone).[1][2] Note that while the prompt referenced CAS 7021-61-6, the standard registry number for this specific structure is CAS 26815-49-6 .[1][2] Please verify your internal registry to ensure structural alignment.[2]

• Target Molecule: 3-(Benzenesulfonyl)aniline[1][2]

• Structure:

  (meta-substituted)[1][2]

• Key Challenge: The electron-withdrawing sulfonyl group deactivates the ring, making the precursor synthesis (nitration/sulfonylation) regioselective but sluggish. The final reduction step often suffers from solubility issues due to the highly polar sulfone bridge.[2]

Synthetic Pathway Visualization

The most robust industrial route avoids the direct sulfonylation of aniline (which leads to N-sulfonylation).[1][2] Instead, it utilizes a Friedel-Crafts sulfonyl coupling followed by a chemoselective nitro reduction.[1][2]

Figure 1: The standard 3-step synthesis route.[1][2] Direct coupling of aniline and benzenesulfonyl chloride is avoided to prevent sulfonamide formation.[1][2]

Critical Process Parameters (CPP)

To optimize yield and purity, three variables must be strictly controlled.

Parameter	Critical Range	Scientific Rationale
Solvent System (Reduction)	MeOH:THF (1:1) or DMF	The nitro-sulfone intermediate is poorly soluble in pure alcohols.[1][2] Incomplete solubility leads to surface coating of the catalyst and stalled reactions.[2]
Catalyst Integrity (Coupling)	Anhydrous AlCl₃	Aluminum chloride is highly hygroscopic.[2] Even 1% water content deactivates the catalyst and generates HCl gas, stalling the Friedel-Crafts sulfonylation.[1][2]
Temperature (Chlorosulfonation)	110°C - 115°C	Below 100°C, the reaction stops at the sulfonic acid stage.[1][2] You must drive the reaction thermally to convert the acid to the sulfonyl chloride in situ.[2]

Troubleshooting Guide (FAQ)

Scenario A: The "Stalled Reduction" Incident

Q: I am reducing 3-nitrodiphenyl sulfone using H₂/Pd-C in Ethanol, but the reaction stalls at 60% conversion. Adding more catalyst doesn't help.[1]

A: This is a classic solubility-limited kinetic stall , not a catalyst failure.[1][2]

• Root Cause: 3-nitrodiphenyl sulfone crystallizes out of ethanol as the reaction cools or proceeds, coating the Pd/C active sites.[1][2]

• Corrective Action: Switch the solvent system to Methanol/THF (1:1) or Ethyl Acetate . If the substrate is particularly stubborn, use DMF at 60°C.

• Alternative: If you suspect catalyst poisoning (perhaps from trace sulfides in the precursor), switch to a chemical reductant: Iron powder (3.0 eq) + NH₄Cl (0.5 eq) in Ethanol/Water . This method is heterogeneous and insensitive to sulfide poisons.

Scenario B: The "Wrong Isomer" Trap

Q: My NMR shows a para-substituted product instead of the meta-isomer. I started with aniline and benzenesulfonyl chloride.

A: You likely formed Benzenesulfonanilide (a sulfonamide), not the sulfone.

• Root Cause: Reacting aniline directly with a sulfonyl chloride results in N-attack (nucleophilic attack by amine) rather than C-attack (electrophilic aromatic substitution).[1][2]

• Corrective Action: You must change the synthetic route (see Figure 1). Start with Nitrobenzene . The nitro group directs the incoming sulfonyl group to the meta position.[2] The amine is only generated in the final step after the carbon-sulfur bond is established.[1][2]

Scenario C: Colored Impurities

Q: My final product is pink/brown even after recrystallization. Purity is 98%, but the color persists.[1]

A: The color comes from trace azo or azoxy dimers, formed by the condensation of nitroso intermediates during reduction.[1]

• Root Cause: High pH (basic conditions) or insufficient hydrogen pressure promotes coupling of intermediates.[2]

• Corrective Action:

  • Ensure the reduction medium is neutral or slightly acidic.[2]

  • If using hydrogenation, increase agitation speed (mass transfer limitation often mimics low activity).

  • Purification: Treat the crude amine with activated charcoal in refluxing methanol before final recrystallization.

Detailed Optimized Protocol

Protocol ID: OP-RED-7021 (Reduction Step) Objective: Chemoselective reduction of 3-nitrodiphenyl sulfone to 3-(benzenesulfonyl)aniline without high-pressure equipment.

Reagents:

• 3-Nitrodiphenyl sulfone (1.0 eq)[1][2]

• Iron Powder (325 mesh, reduced) (4.0 eq)

• Ammonium Chloride (0.5 eq)[2]

• Ethanol (10 V) / Water (3 V)[2]

Procedure:

• Setup: Equip a 3-neck round bottom flask with a mechanical stirrer (magnetic stirring often fails due to iron sludge), reflux condenser, and internal thermometer.

• Solubilization: Charge the flask with Ethanol, Water, and Ammonium Chloride. Heat to 60°C.

• Activation: Add the Iron powder in one portion. Stir for 15 minutes to activate the surface (etching).

• Addition: Add 3-Nitrodiphenyl sulfone in small portions over 20 minutes.

  • Note: The reaction is exothermic.[2] Maintain temperature between 75°C - 80°C (reflux).

• Reaction: Stir at reflux for 2–4 hours. Monitor by TLC (50% EtOAc/Hexane).[2] The starting material (Rf ~0.[2]6) should disappear; the amine (Rf ~0.[2]3) will appear.[2][3]

• Workup (Critical):

  • While still hot , filter the mixture through a Celite pad to remove iron oxides. Wash the pad with hot ethanol.[2]

  • Warning: If the solution cools before filtration, the product will precipitate in the iron sludge, leading to massive yield loss.[1]

• Isolation: Concentrate the filtrate under reduced pressure to ~20% volume. Pour into ice water (10 V). The product will precipitate as a white/off-white solid.[1][2]

• Drying: Filter and dry in a vacuum oven at 50°C.

Troubleshooting Logic Map

Figure 2: Decision tree for common synthetic failures.

References

• Synthesis of Sulfones: Zhang, H., et al. "Aminosulfonylation of Alkenes for the Synthesis of β-Amino Sulfone Derivatives."[1][4] Organic Letters, vol. 26, no.[4] 21, 2024, pp. 4251-4256.[1] Link[2]

• Nitro Reduction Methodology: Shi, G., et al. "Reduction of Nitro Group by Sulfide and Its Applications in Amine Synthesis."[3] Chinese Journal of Organic Chemistry, vol. 43, no. 2, 2023, pp. 491-502.[1][3] Link[2]

• Precursor Synthesis (Chlorosulfonation): "Synthesis of 3-nitrobenzenesulfonyl chloride." PrepChem, citing US Patent 5,136,043. Link

• Compound Data: PubChem CID 486361, "3-(Benzenesulfonyl)aniline."[1][2] National Library of Medicine.[2] Link[2]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. prepchem.com [prepchem.com]
• 3. Reduction of Nitro Group by Sulfide and Its Applications in Amine Synthesis [sioc-journal.cn]
• 4. Aminosulfonylation of Alkenes for the Synthesis of β-Amino Sulfone Derivatives [organic-chemistry.org]

Technical Support Center: Purification of 3-(Benzenesulfonyl)aniline

[1]

Ticket Status: Open Subject: Troubleshooting Purity & Isolation of Crude 3-(Benzenesulfonyl)aniline (CAS: 7025-83-4) Assigned Specialist: Senior Application Scientist, Separation Sciences[1]

Introduction: The "Sticky Solid" Paradox

Welcome to the technical support hub for 3-(Benzenesulfonyl)aniline . If you are here, you are likely facing a specific set of frustrations: your product is an off-white or brown solid that turns sticky upon filtration, retains a persistent pink/orange hue, or shows a single spot on TLC but fails HPLC purity assays.

This molecule presents a unique purification challenge due to the electronic push-pull nature of its structure. The sulfone group (

) is strongly electron-withdrawing, deactivating the phenyl rings and significantly lowering the basicity of the amine ( ).[1] This alters standard aniline purification protocols.[1]

Below are the three most common "Trouble Tickets" we receive for this compound, resolved with self-validating protocols.

Module 1: The "Self-Validating" Acid-Base Extraction

User Issue: "I tried a standard workup, but my product contains non-basic impurities (starting material) and won't crystallize properly."

Technical Insight: Because the sulfone group lowers the pKa of the aniline (estimated pKa ~2.5–3.0), it is a weaker base than typical anilines. Standard extractions often fail because the amine does not fully protonate in weak acids, or it hydrolyzes in extremely strong ones. You must use a "Goldilocks" zone of acidity to separate it from neutral impurities like 3-nitrodiphenyl sulfone (unreacted precursor) or diphenyl sulfone byproducts.[1]

The Protocol

Prerequisite: Crude reaction mixture concentrated to a residue or dissolved in organic solvent.[1]

• Dissolution (The Validation Step): Dissolve crude material in Ethyl Acetate (EtOAc) .[1]

  • Why: Sulfones have poor solubility in non-polar alkanes (Hexanes) but excellent solubility in EtOAc.[1]

• Protonation: Extract the EtOAc layer with 2.0 M Hydrochloric Acid (HCl) (3x volumes).

  • Critical Checkpoint: The product (amine) moves to the Aqueous Phase . The impurities (nitro/sulfone neutrals) stay in the Organic Phase .

  • Validation: Spot the organic layer on TLC. If the product spot is still present, the acid was too weak or the volume too low. Add more acid until the organic layer is clear of product.

• The "Ghost" Wash: Wash the combined acidic aqueous layers with fresh EtOAc once.

  • Why: This removes physically entrained neutral impurities trapped in the water droplets.

• Basification & Precipitation: Cool the aqueous layer to 0–5°C. Slowly add 10% NaOH or Sat. NaHCO₃ until pH > 9.[1]

  • Observation: The product should precipitate as a solid.

• Recovery: Filter the solid or extract with DCM if it oils out.

Workflow Visualization

Figure 1: Selective Acid-Base Extraction Logic. Note the removal of neutral impurities via the organic phase discard.

Module 2: Removing Persistent Color (The "Pink" Problem)

User Issue: "My product is 99% pure by HPLC, but it looks pink/orange. Is it safe to use?"

Technical Insight: The color comes from trace azo (

) or azoxy contaminants formed during the reduction of the nitro precursor.[1] These have extremely high extinction coefficients; even <0.1% w/w can color the whole batch. They are often co-soluble with the product.

Troubleshooting Guide

Method	Mechanism	When to Use
Activated Carbon (Charcoal)	Adsorption of planar, conjugated impurities (color bodies).[1]	First Line Defense. Use during recrystallization.[1][2][3]
Bisulfite Wash	Reduction of oxidized amine species (quinones).[1]	If the color is "brown/black" (oxidation).[1]
Zinc Dust Polish	Reducing trace azo bonds back to amines (which are then removed in mother liquor).[1]	If the color is "bright orange/red" (azo) and resistant to carbon.[1]

The "Carbon Polish" Protocol

• Dissolve crude solid in boiling Ethanol (95%) .

• Add Activated Carbon (5–10 wt% of crude mass).[1]

• Reflux for 15–30 minutes. Do not reflux longer or you risk oxidizing the amine.

• Filter hot through a Celite pad (pre-wetted with hot ethanol).

• Drowning Out: Reheat filtrate to boiling and slowly add hot Water until slight turbidity persists.

• Cool slowly to room temperature, then 4°C.

Module 3: Inorganic Contamination (The "Heavy" Yield)[1]

User Issue: "I have >100% yield, and the ash content is high. I used Fe/HCl or SnCl2 for reduction."

Technical Insight: Anilines are excellent ligands.[1] They can coordinate with residual Iron (Fe) or Tin (Sn) salts from the reduction step, forming complexes that are soluble in organics but precipitate upon concentration.[1]

The Chelation Wash

If you suspect metal contamination, standard brine washes are insufficient.

• Dissolve product in EtOAc.[1]

• Wash with 5% EDTA (disodium salt) solution adjusted to pH 7–8.[1]

  • Mechanism:[1][4] EDTA has a higher formation constant (

    ) for Fe/Sn than the aniline does, stripping the metal into the aqueous phase.

• Follow with a standard brine wash to remove residual EDTA.[1]

FAQ: Rapid Fire Troubleshooting

Q: Can I use column chromatography? A: Yes, but it is often unnecessary. If you must, use a gradient of Hexanes:EtOAc (from 9:1 to 6:4) .[1]

• Warning: The amine can streak on silica due to hydrogen bonding with silanols. Add 1% Triethylamine (TEA) to your mobile phase to sharpen the peak.[1]

Q: The product is oiling out during recrystallization. A: This indicates the "Drowning Out" (water addition) was too fast or the temperature dropped too quickly.

• Fix: Reheat until the oil dissolves. Add a seed crystal.[1] Cool very slowly with vigorous stirring. If it oils again, use Isopropanol (IPA) instead of Ethanol as the solvent; the solubility curve is often steeper.

Q: Why does the melting point vary (e.g., 10°C range)? A: Sulfones are notorious for polymorphism and solvent inclusion. Dry the sample under high vacuum at 40–50°C for 12 hours to remove trapped solvent lattice molecules.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989 . (Standard protocols for aniline extraction and recrystallization).

• National Center for Biotechnology Information. PubChem Compound Summary for CID 486361, 3-(Benzenesulfonyl)aniline.[1] [Link]1]

• Ullmann, F. Ullmann's Encyclopedia of Industrial Chemistry, "Amines, Aromatic". Wiley-VCH.[1] (Industrial purification of aromatic amines and handling of azo impurities).[1]

• Clayden, J., Greeves, N., Warren, S. Organic Chemistry, 2nd Ed. Oxford University Press, 2012 . (Mechanistic explanation of substituent effects on aniline basicity).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for CAS 7025-83-4 before handling.

Sources

• 1. 3-Benzyloxyaniline | C13H13NO | CID 92892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US3383421A - Process for the formation and purification of aromatic sulfones - Google Patents [patents.google.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. CN102617411A - Synthesis method of N-ethyl-N(3'-sulfo) benzyl aniline - Google Patents [patents.google.com]

Technical Support Center: Crystallization of 3-(Phenylsulfonyl)aniline

Welcome to the technical support center for the purification of 3-(phenylsulfonyl)aniline. As a key intermediate in various research and development applications, achieving high purity is paramount. Crystallization is a powerful and efficient technique for this purpose, but it can present challenges. This guide is designed to provide researchers, scientists, and drug development professionals with expert-driven, practical solutions to common issues encountered during the crystallization process.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format, focusing on the causality behind each issue and providing a logical path to a solution.

Q1: My 3-(phenylsulfonyl)aniline is "oiling out" instead of crystallizing. What's happening and how do I fix it?

A1: "Oiling out" is a common phenomenon where the compound separates from the solution as a liquid phase rather than a crystalline solid. This typically occurs for two primary reasons: the boiling point of your solvent is higher than the melting point of your compound, or the presence of significant impurities is depressing the melting point of the mixture.

Causality and Remediation Strategy:

• Immediate Action - Re-dissolve and Dilute: The primary goal is to prevent solidification of the oil, which traps impurities. Immediately heat the solution to re-dissolve the oil. Once it is a clear solution again, add a small amount (5-10% of the total volume) of additional hot solvent. This ensures the solution is no longer supersaturated at that temperature.

• Promote Slow Cooling: Rapid cooling is a major contributor to oiling out. To counter this, slow down the crystallization process. You can achieve this by:

  • Insulating the flask with glass wool or a cloth.

  • Placing the flask in a warm water bath and allowing the entire system to cool to room temperature gradually.

• Re-evaluate Your Solvent System: The chosen solvent may be too nonpolar. Consider using a more polar solvent or a mixed-solvent system. For anilines and sulfonamides, ethanol-water or isopropanol-water mixtures are often effective.[1]

• Consider Seeding: If you have a pure crystal of 3-(phenylsulfonyl)aniline, add a tiny "seed" crystal to the slightly cooled, clear solution. This provides a nucleation site and can encourage direct crystallization, bypassing the oil phase.

Q2: I've cooled my solution, but no crystals have formed. What should I do?

A2: The absence of crystal formation upon cooling is generally due to one of two issues: the solution is supersaturated but lacks a nucleation point to initiate crystal growth, or too much solvent was used, meaning the solution is not saturated enough for crystallization to occur.

Causality and Remediation Strategy:

• Induce Nucleation: A supersaturated solution is primed for crystallization but needs a trigger.

  • Scratching Method: Use a glass rod to gently scratch the inner surface of the flask just below the surface of the solution. The microscopic imperfections on the glass provide nucleation sites for crystals to begin forming.[1]

  • Seeding: Add a single, small seed crystal of the pure compound. This acts as a template for crystal growth.

• Address Over-Dilution: Using excessive solvent is the most common reason for crystallization failure.

  • Solvent Evaporation: Gently heat the solution to boil off a portion of the solvent. Continue until you observe a slight cloudiness (turbidity) in the hot solution, which indicates you are near the saturation point. Add a few drops of hot solvent to redissolve the turbidity and then allow it to cool slowly.

• Drastic Cooling: If the above methods fail, try cooling the solution in an ice-salt bath to a much lower temperature. This can sometimes force crystallization, although it may result in smaller crystals.

Q3: My crystals are very fine, like a powder, or seem impure. How can I get larger, purer crystals?

A3: The formation of very small, often less pure, crystals is almost always a result of rapid crystallization caused by cooling the solution too quickly. Large, high-purity crystals require a slow and methodical growth process.

Causality and Remediation Strategy:

• Control the Cooling Rate: This is the most critical factor. Re-dissolve your compound in the minimum amount of hot solvent and allow it to cool as slowly as possible. Insulate the flask or use a dewar to minimize heat loss. Slow cooling allows the molecules to selectively arrange themselves into a more stable, ordered crystal lattice, excluding impurities.

• Ensure Homogeneous Solution: If your crude material has colored impurities, these can be adsorbed onto activated charcoal. Add a small amount of charcoal to the hot solution, swirl for a few minutes, and then perform a hot filtration to remove the charcoal and any other insoluble material before cooling.

• Minimize Agitation: Avoid disturbing the flask during the cooling and crystal growth phase. Agitation can lead to the formation of many small nucleation sites, resulting in a fine powder rather than large, well-defined crystals.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 3-(phenylsulfonyl)aniline?

A1: Understanding the physical properties is crucial for selecting appropriate solvents and conditions.

Property	Value	Source
Molecular Formula	C₁₂H₁₁NO₂S	PubChem[2]
Molecular Weight	233.29 g/mol	PubChem[2]
Melting Point	121-123 °C	ResearchGate[3]
Appearance	White to off-white solid	N/A

Note: The melting point is a critical parameter. The melting point of the isomeric 4-(phenylsulfonyl)aniline is significantly higher at 175-177°C.[4][5]

Q2: What is a good starting solvent for recrystallizing 3-(phenylsulfonyl)aniline?

A2: The ideal solvent should dissolve the compound well when hot but poorly when cold.[1][6] The principle of "like dissolves like" is a good guide.[1] Given the polar amino (-NH₂) and sulfonyl (-SO₂) groups, as well as the nonpolar aromatic rings, polar organic solvents are an excellent starting point.

• Good Single Solvents: Ethanol, methanol, or isopropanol are often effective for substituted anilines and sulfonamides.[1]

• Mixed Solvent Systems: An ethanol/water or acetone/water mixture can be highly effective.[1][7] In this technique, you dissolve the compound in the minimum amount of the "good" solvent (e.g., hot ethanol) and then slowly add the "poor" solvent (e.g., hot water) until the solution becomes faintly cloudy. A few drops of the good solvent are then added to restore clarity, and the solution is cooled slowly.

Q3: How do I perform a hot filtration without my product crystallizing in the funnel?

A3: Premature crystallization during hot filtration is a common source of yield loss. The key is to keep everything hot.

• Use a Stemless or Short-Stem Funnel: This minimizes the surface area where crystallization can occur.

• Pre-heat Everything: Place the funnel and a small amount of the recrystallization solvent into the clean receiving flask. Heat the receiving flask on a steam bath or hot plate to allow the hot solvent vapors to heat the funnel.

• Filter Quickly: Pour the hot solution through the pre-heated funnel as quickly as possible.

• Rinse: If some crystals do form, you can wash them through with a small amount of fresh, boiling solvent.

Q4: How should I properly store crystalline 3-(phenylsulfonyl)aniline?

A4: Like many anilines, 3-(phenylsulfonyl)aniline can be sensitive to light and air.[8] Over time, exposure can lead to oxidation and discoloration, turning the product from a white or off-white solid to a brownish color. For long-term stability, it should be stored in a tightly sealed, amber-colored vial in a cool, dark place, preferably under an inert atmosphere like nitrogen or argon.

Experimental Protocol: Single-Solvent Recrystallization

This protocol outlines a standard procedure for purifying 3-(phenylsulfonyl)aniline using ethanol.

• Dissolution: Place the crude 3-(phenylsulfonyl)aniline in an Erlenmeyer flask. Add a minimal amount of ethanol and a boiling chip. Heat the mixture to boiling on a hot plate while gently swirling.

• Achieve Saturation: Continue adding small portions of hot ethanol until the solid just dissolves completely. It is critical to use the absolute minimum amount of boiling solvent to ensure good recovery.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat to boiling for 2-3 minutes.

• Hot Filtration (If Necessary): If charcoal or other insoluble impurities are present, perform a hot gravity filtration as described in FAQ Q3 into a clean, pre-heated flask.

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature, undisturbed. Once at room temperature, crystal formation should be evident.

• Maximize Yield: Place the flask in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold ethanol to remove any soluble impurities adhering to the crystal surfaces.

• Drying: Allow the crystals to air-dry on the filter by continuing to draw a vacuum. For final drying, transfer the crystals to a watch glass and let them dry in a fume hood or in a vacuum oven at a temperature well below the melting point.

Visualizations

Troubleshooting Workflow Diagram This diagram provides a logical decision-making process for addressing common crystallization problems.

Caption: Troubleshooting workflow for common crystallization issues.

References

• PubChem. (n.d.). 3-(Benzenesulfonyl)aniline. National Center for Biotechnology Information. Retrieved February 12, 2026, from [Link]

• Grohmann, D. G., & Hathaway, B. A. (2006). 3-[(Phenylsulfonyl)methyl]aniline hydrochloride. ResearchGate. Retrieved February 12, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved February 12, 2026, from [Link]

• LookChem. (n.d.). 4-(PHENYLSULFONYL)ANILINE | 7019-01-4. Retrieved February 12, 2026, from [Link]

• CHEMISTRY. (2015, September 23). Experiment 2 RECRYSTALLIZATION: PURIFICATION OF SOLIDS. Retrieved February 12, 2026, from [Link]

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved February 12, 2026, from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved February 12, 2026, from [Link]

• Chemguide. (n.d.). an introduction to phenylamine (aniline). Retrieved February 12, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3-(Benzenesulfonyl)aniline | C12H11NO2S | CID 486361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lookchem.com [lookchem.com]
• 5. 7019-01-4 CAS MSDS (4-(PHENYLSULFONYL)ANILINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. mt.com [mt.com]
• 7. reddit.com [reddit.com]
• 8. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Stability Profile of 3-(Benzenesulfonyl)aniline

[1]

Executive Stability Overview

Status: Highly Stable (Chemically Inert Linkage) [1]

3-(Benzenesulfonyl)aniline exhibits exceptional chemical stability compared to its sulfonamide or ester analogs.[1] The central sulfone bridge (

) is kinetically inert to hydrolysis under standard acidic and basic conditions.[1]

However, the aniline moiety introduces pH-dependent solubility behaviors and oxidative sensitivities that are frequently mistaken for degradation.

Condition	Chemical Stability	Physical Behavior	Primary Risk
Acidic (pH < 2)	Stable	Soluble (Salt Formation)	Protonation shifts HPLC retention
Neutral (pH 7)	Stable	Poor Solubility	Precipitation / "Crashing out"
Basic (pH > 10)	Stable	Insoluble (Free Base)	Oxidation (Color change)

Troubleshooting: Acidic Conditions

User Query: "I dissolved the compound in 1M HCl, and the HPLC retention time shifted. Is it degrading?"

Root Cause Analysis

This is not degradation ; it is a speciation change.[1] The aniline group is a weak base.[2] In strong acids, it accepts a proton to form the anilinium cation.

• Mechanism:

• pKa Context: The benzenesulfonyl group is a strong electron-withdrawing group (EWG) at the meta position.[1] This lowers the basicity of the aniline significantly compared to unsubstituted aniline (pKa ~4.6). The estimated pKa of 3-(Benzenesulfonyl)aniline is ~2.5–3.0 .[1]

• Consequence: You need a pH significantly below 3 to fully protonate the species.

Diagnostic Protocol

• Check UV Spectrum: The protonated form (

  ) disrupts the conjugation of the nitrogen lone pair with the ring, causing a hypsochromic shift (blue shift) in .

• Neutralization Test: Take an aliquot of the acidic solution and neutralize it with NaOH. If the original HPLC retention time is restored, the compound is chemically intact.

FAQ: Acid Hydrolysis

Q: Will the sulfone bridge cleave in refluxing HCl? A: No. Diaryl sulfones are extremely resistant to acid hydrolysis. Unlike sulfonamides (which hydrolyze to sulfonic acids and amines), the

bonds in sulfones are robust. Cleavage usually requires extreme conditions (e.g., fusion with KOH at >200°C) or specific reductive cleavage methods (e.g., Raney Nickel), not standard aqueous acids.[1]

Troubleshooting: Basic Conditions

User Query: "My solution turned yellow/brown after sitting in basic buffer overnight. Has the sulfone hydrolyzed?"

Root Cause Analysis

The sulfone is intact, but the aniline group is oxidizing .

• Mechanism: Anilines are susceptible to auto-oxidation in the presence of air, especially under basic conditions where the electron-rich free base is the dominant species. This leads to the formation of trace azo (

  ) or nitro ( ) impurities, which are highly colored (yellow/brown) even at ppm levels.[1]

• Sulfone Stability: The sulfone group actually protects the ring slightly by withdrawing electron density, making the ring less prone to oxidative attack than pure aniline, but it does not eliminate the risk.

Diagnostic Protocol

• LC-MS Verification: Look for a mass shift of +14 or +16 (oxidation products) or dimerization (azo coupling).[1]

• Hydrolysis Check: Hydrolysis would yield benzenesulfonic acid and aniline (or 3-aminobenzenesulfonic acid and benzene).[1] These have distinct retention times.[1] If these are absent, the sulfone bridge is intact.

Corrective Action

• Degas Solvents: Use argon-sparged buffers.[1]

• Add Antioxidants: If the assay permits, add 0.1% ascorbic acid or sodium metabisulfite.

• Protect from Light: Store basic solutions in amber vials to prevent photo-oxidation.[1]

Visualizing Stability & Reactivity

The following diagram maps the chemical behavior of 3-(Benzenesulfonyl)aniline. Note the high stability of the central bridge versus the peripheral reactivity of the amine.

Figure 1: Reactivity map showing reversible speciation in acid/base and the blocked hydrolysis pathway.

Analytical Methodologies

To confirm stability in your specific matrix, use the following self-validating LC-MS protocol.

Standard Stability Assay

Objective: Differentiate between solubility issues and chemical degradation.

Step	Action	Rationale
1	Prepare Stock	Dissolve 1 mg/mL in DMSO (Universal solvent for this compound).[1]
2	Stress Test	Dilute 1:10 into: A) 0.1 M HCl B) 0.1 M NaOH C) PBS (pH 7.[1]4)
3	Incubation	Incubate at 40°C for 24 hours.
4	Quench	Neutralize A and B to pH 7.0 immediately before injection.
5	Analysis	Inject onto C18 column.[1]

Acceptance Criteria:

• Recovery: >98% peak area relative to T=0 control.[1]

• New Peaks: <0.5% total area (excluding solvent front).[1]

Critical Analytical Note

Because the sulfone group is strongly UV-absorbing, it dominates the spectrum. Small changes to the aniline ring (like oxidation) may be masked in total UV chromatograms.[1] Always extract the ion chromatogram (XIC) for the parent mass (

) to verify purity.[1]

References

• Chemical Stability of Sulfones : Chemistry Learner. "Sulfone: Formula, Structure, Synthesis, and Reactions." Sulfones are characterized by high chemical stability and resistance to hydrolysis due to the strength of the C-S and S=O bonds.

• Basicity of Anilines : Chemistry LibreTexts. "Acidity and Basicity of Amines." Explains the resonance stabilization of aniline and the effect of electron-withdrawing groups on pKa.

• Compound Properties : PubChem. "3-(Benzenesulfonyl)aniline."[1][3][4] National Library of Medicine. Provides physical properties and safety data. [1]

• Mechanistic Insight : National Institutes of Health (PMC).[1] "Modeling the Alkaline Hydrolysis of Diaryl Sulfate Diesters." Contrasts sulfate ester hydrolysis with the inertness of sulfone linkages.

Sources

• 1. PubChemLite - 3-(benzenesulfonyl)aniline (C12H11NO2S) [pubchemlite.lcsb.uni.lu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 3-(Benzenesulfonyl)aniline | C12H11NO2S | CID 486361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3,3'-Sulphonyldianiline | C12H12N2O2S | CID 11741 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing oxidation of 3-(Benzenesulfonyl)aniline during storage

Technical Support Center: 3-(Benzenesulfonyl)aniline

Document ID: TSS-BSA-2026-02-12 Version: 1.0

Introduction

Welcome to the technical support guide for 3-(Benzenesulfonyl)aniline (CAS No. 26815-49-6). This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and purity of this reagent. 3-(Benzenesulfonyl)aniline, like many aromatic amines, is susceptible to oxidative degradation, which can compromise experimental results through the introduction of impurities. This guide provides in-depth troubleshooting, validated storage protocols, and quality control measures to prevent oxidation and maintain the integrity of your material.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the expected appearance of pure 3-(Benzenesulfonyl)aniline? Pure 3-(Benzenesulfonyl)aniline is typically a powder with a color ranging from off-white to light tan.[1] Significant deviation from this, such as the development of yellow, brown, or reddish tints, is a primary indicator of degradation.

Q2: My 3-(Benzenesulfonyl)aniline has changed color. Can I still use it? A color change indicates the formation of oxidized impurities. These impurities can interfere with your reactions, leading to lower yields, unexpected side products, and difficulty in purification. We strongly recommend performing a purity check (see Part 4) before using any discolored material. For sensitive applications, using a fresh, pure lot is advised.

Q3: What are the primary causes of degradation during storage? The main culprits are atmospheric oxygen and light, often accelerated by moisture and elevated temperatures.[2] The aniline moiety is particularly susceptible to oxidation, which can lead to the formation of highly colored, conjugated polymeric species.[3][4]

Q4: Is 3-(Benzenesulfonyl)aniline sensitive to moisture? Yes, while oxidation is the primary concern, moisture can facilitate degradation pathways.[5] For any moisture-sensitive reagent, storage in a desiccated environment is crucial.[5][6]

Part 2: Troubleshooting Guide: Diagnosing and Solving Oxidation Issues

This section addresses specific problems you may encounter, explaining the underlying chemistry and providing actionable solutions.

Issue 1: My sample has turned yellow/brown upon receipt or after a short storage period.

• Probable Cause: This is a classic sign of oxidation. The aniline functional group can be oxidized to form species like nitroso, nitro, and azoxy compounds, which are often colored. This process can be initiated by exposure to air and light during packaging, shipping, or initial handling.

• Immediate Action:

  • Immediately transfer the material to an amber glass vial to protect it from light.[7]

  • Purge the vial with an inert gas (Argon or Nitrogen) before sealing.[8]

  • Store the container in a cool, dark, and dry place, preferably in a desiccator.[6][9]

• Long-Term Solution: For all new bottles of 3-(Benzenesulfonyl)aniline, implement the rigorous storage protocols outlined in Part 3 immediately upon receipt. Do not store it on an open bench or in a standard chemical cabinet without additional protective measures.

Issue 2: My experimental results are inconsistent, or I'm observing unexpected spots on my TLC plate.

• Probable Cause: If you have ruled out other experimental variables, the integrity of your starting material is a likely cause. Oxidative impurities, even at low levels, can act as catalysts for side reactions or may themselves react to form new, unexpected compounds.

• Diagnostic Steps:

  • Purity Check: Perform an HPLC or LC-MS analysis on your stored sample to assess its purity against a known standard or the supplier's Certificate of Analysis (CoA). A typical HPLC protocol is provided in Part 4.

  • Solubility Test: Oxidized aniline compounds often form insoluble polymeric materials. Dissolve a small amount of your material in a suitable solvent (e.g., DCM or Ethyl Acetate). The presence of insoluble dark particles suggests significant degradation.

• Solution: If significant impurities are detected, the material should be repurified (e.g., by recrystallization or column chromatography) or discarded. To prevent recurrence, ensure all future handling of the solid is performed under an inert atmosphere, for example, inside a glovebox or using Schlenk line techniques.[2][10]

Issue 3: The material has developed a distinct odor not present in a fresh sample.

• Probable Cause: While 3-(Benzenesulfonyl)aniline itself has a characteristic odor, the formation of volatile degradation byproducts can alter this profile. This suggests that chemical decomposition, potentially beyond simple oxidation, is occurring.

• Action: This is a strong indicator of advanced degradation. We advise against using the material for any application where purity is critical. The integrity of the sulfonyl group may also be compromised under certain conditions.[11][12] Safely dispose of the material according to your institution's guidelines and acquire a fresh batch.

Part 3: Core Protocols for Preventing Oxidation

Adherence to these protocols is critical for maximizing the shelf-life and reliability of 3-(Benzenesulfonyl)aniline.

Protocol 1: Recommended Storage Conditions

The appropriate storage method depends on the intended duration of storage and the equipment available.

Parameter	Short-Term Storage (< 3 months)	Long-Term Storage (> 3 months)
Temperature	2-8°C (Refrigerated)[13]	-20°C (Frozen)
Atmosphere	Inert Gas (Argon or Nitrogen) Blanket[6]	Sealed under Inert Gas or Vacuum[10]
Container	Tightly sealed amber glass vial[7]	Flame-sealed glass ampoule or Sure/Seal™ bottle[10][14]
Environment	Stored inside a desiccator[5]	Stored inside a desiccator within a freezer

Storage Protocol Selection Workflow

The following diagram outlines the decision-making process for selecting the correct storage procedure.

Caption: Decision tree for selecting the appropriate storage protocol.

Protocol 2: Step-by-Step Guide for Weighing and Dispensing

Minimizing air exposure during handling is as important as proper storage. The ideal environment for handling air-sensitive compounds is a glovebox with an atmosphere of <1 ppm oxygen and moisture.[2][10]

If using a glovebox:

• Bring the sealed container of 3-(Benzenesulfonyl)aniline inside the glovebox antechamber.

• Cycle the antechamber atmosphere as per the manufacturer's instructions.

• Bring the container into the main chamber and allow it to equilibrate to the internal temperature.

• Open the container and weigh the desired amount of powder into a tared vial.

• Securely seal both the stock container and the new vial before removing them from the glovebox.

If using a Schlenk line / Inert Gas Manifold:

• Secure the vial of 3-(Benzenesulfonyl)aniline to the Schlenk line.

• Carefully evacuate the headspace and backfill with inert gas (e.g., Argon). Repeat this cycle 3 times.

• Maintain a positive pressure of inert gas, indicated by an oil bubbler.[14]

• Briefly remove the cap or septum, quickly retrieve the required amount of solid, and immediately reseal the container. A continuous flow of inert gas over the opening will minimize air ingress.[8]

• Re-evacuate and backfill the container before returning it to storage.

Part 4: Quality Control & Purity Assessment

Regularly verifying the purity of your stored material is a cornerstone of good laboratory practice. A simple reverse-phase HPLC analysis can effectively resolve the parent compound from its more polar oxidized impurities.

Protocol 3: Purity Assessment by HPLC

• Sample Preparation: Prepare a ~1 mg/mL solution of your stored 3-(Benzenesulfonyl)aniline in a 50:50 mixture of Acetonitrile:Water.

• Analysis: Inject 5-10 µL of the solution onto the HPLC system.

• Evaluation: Compare the resulting chromatogram to a reference standard or a previous analysis of a fresh sample. The appearance of new peaks, typically at earlier retention times, indicates the presence of more polar oxidative degradation products. Calculate the purity by area percentage.

HPLC Parameter	Example Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	10% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Column Temp.	30°C

Note: This is a general method. Optimization may be required for your specific system and to resolve specific impurities.

Part 5: Understanding the Oxidation Mechanism

The susceptibility of 3-(Benzenesulfonyl)aniline to oxidation stems from the aniline functional group. The lone pair of electrons on the nitrogen atom makes the molecule susceptible to attack by electrophilic oxidants, most notably atmospheric oxygen.

The oxidation process is often a radical chain reaction that can be initiated by light or trace metal impurities.[15][16] This leads to the formation of a variety of colored byproducts, including nitrobenzenes, azoxybenzenes, and eventually complex polymeric materials, which cause the visible discoloration of the sample.[3][4] Aromatic amine antioxidants function by interrupting these radical processes, but in this case, the compound itself is the substance being degraded.[15][17]

Caption: Simplified pathway of aniline oxidation.

By implementing the storage and handling procedures detailed in this guide, you can effectively inhibit these degradation pathways and ensure the continued high purity of your 3-(Benzenesulfonyl)aniline for reproducible and reliable scientific outcomes.

References

• Working with air and moisture sensitive compounds - Molecular Inorganic Chemistry. (2008, April 12).
• Air Free Techniques | Handling Air-Sensitive Materials - Ossila.
• Aromatic Amine Antioxidants: Key to Long-Term Thermal Stability.
• Air Sensitive Compounds | Ossila.
• Aromatic Amine Antioxidants: Key to High-Temperature Polymer Stability.
• How to Safely Store Lab Chemicals and Reagents - B&M Scientific. (2025, October 15).
• Storage of air and temperature sensitive reagents [closed] - Chemistry Stack Exchange. (2023, November 4).
• How to store reagents under an inert gas : r/labrats - Reddit. (2025, April 24).
• Aromatic Amines Antioxidants - Performance Additives.
• Handling Air-Sensitive Reagents Technical Bulletin AL-134.
• Preservation of Moisture-Sensitive Chemical Reagents - Sigma-Aldrich.
• Research Progress of Antioxidant Additives for Lubricating Oils - MDPI.
• 3-benzenesulfonyl Aniline | 26815-49-6 | Chemical Bull Pvt. Ltd.
• Chemical Storage.
• 3-(Benzenesulfonyl)aniline | C12H11NO2S | CID 486361 - PubChem - NIH.
• Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21 - PMC. (2024, April 4).
• 3-(benzenesulfonyl)aniline | 26815-49-6 - Sigma-Aldrich.
• Phenols and aromatic amines as thermal stabilizers in polyolefin processing. (2025, August 6).
• 135294-61-0 | 3-[(benzenesulfonyl)methyl]aniline - ChemScene.
• Overview of Sulfonamide Biodegradation and the Relevant Pathways and Microorganisms - PubMed. (2018, November 1).
• Elucidation of the degradation pathways of sulfonamide antibiotics in a dielectric barrier discharge plasma system | Request PDF - ResearchGate. (2025, August 6).
• Determination of Aniline and Nitroanilines in Environmental and Drinking Waters by On-Line SPE - Thermo Fisher Scientific.
• Degradation of sulfonamides as a microbial resistance mechanism - PubMed.
• Late‐Stage O Labeling of Primary Sulfonamides via a Degradation–Reconstruction Pathway. (2025, October 17).
• Oxidation of aniline using different reaction pathways - ResearchGate. (2025, August 6).
• Mechanisms of oxidation of aniline and related compounds in basic solution | Journal of the American Chemical Society.
• The First Stages of Chemical and Electrochemical Aniline Oxidation—Spectroscopic Comparative Study - MDPI.

Sources

• 1. 3-(benzenesulfonyl)aniline | 26815-49-6 [sigmaaldrich.com]
• 2. ossila.com [ossila.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. How to Safely Store Lab Chemicals and Reagents - B&M Scientific [bmscientific.co.za]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. ossila.com [ossila.com]
• 8. reddit.com [reddit.com]
• 9. 3-benzenesulfonyl Aniline | 26815-49-6 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 10. molan.wdfiles.com [molan.wdfiles.com]
• 11. Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Overview of sulfonamide biodegradation and the relevant pathways and microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chemscene.com [chemscene.com]
• 14. ehs.umich.edu [ehs.umich.edu]
• 15. nbinno.com [nbinno.com]
• 16. nbinno.com [nbinno.com]
• 17. mdpi.com [mdpi.com]

Technical Support Center: Resolving Solubility Issues with 3-(Benzenesulfonyl)aniline

Compound Profile & Solubility Physics

To resolve solubility issues effectively, one must understand the competition between the compound's crystal lattice energy and the solvation energy provided by the solvent.

3-(Benzenesulfonyl)aniline (CAS: 26815-49-6) presents a specific challenge: it contains a polar sulfonyl group and a hydrogen-bonding amine, yet these are flanked by two hydrophobic aromatic rings.[1][2]

Property	Value	Implication for Solubility
Molecular Weight	233.29 g/mol	Moderate size; kinetics of dissolution may be slow without agitation.[1][2]
LogP (Predicted)	~1.7	Moderately lipophilic.[1][2] It prefers organic environments over aqueous ones.[2]
pKa (Amine)	~2.5 - 3.0 (Est.)[1][2]	Critical: The electron-withdrawing sulfonyl group drastically lowers the basicity of the amine.[1][2] It will not protonate (and become water-soluble) at physiological pH (7.4).[1][2]
Crystal Structure	High Lattice Energy	The sulfone group creates strong dipole-dipole interactions in the solid state, requiring a high-energy solvent (like DMSO) to break the lattice.[1][2]

Solvent Selection Matrix

Use this table to select the correct solvent system for your specific application.

Solvent	Solubility Rating	Application Context	Technical Notes
DMSO	Excellent (>50 mM)	Stock solutions, Cryopreservation	The sulfonyl group interacts favorably with DMSO's high dipole moment.[1][2] Recommended for primary stocks.
DMF	Good (>30 mM)	Organic Synthesis	Good alternative if DMSO interferes with downstream chemical reactions.[1][2]
Ethanol/Methanol	Moderate	HPLC prep, TLC	Solubility decreases significantly if the alcohol contains water.[1] Avoid for high-concentration stocks.[1][2]
Water/PBS	Poor (<0.1 mM)	Biological Assays	Do not dissolve directly. Requires predissolution in DMSO and careful dilution.[1][2]
Acidic Water (pH < 2)	Moderate	Analytical Chemistry	Requires strong acid (e.g., 1M HCl) to protonate the weak aniline base.[1][2] Not suitable for cell culture.[2]

Troubleshooting Guide (Q&A)

Q1: "I prepared a 100 mM stock in DMSO, but when I dilute it into my cell culture media (water-based), it immediately precipitates/crashes out. Why?"

The Mechanism: This is the "Solvent Shock" phenomenon.[2]

• The Cause: You are introducing a hydrophobic molecule dissolved in a chaotropic solvent (DMSO) into a kosmotropic solvent (Water).[2]

• The Physics: Water molecules form a highly ordered "cage" around hydrophobic solutes.[2] When the DMSO concentration drops suddenly (e.g., 1:1000 dilution), the water forces the aromatic rings of 3-(Benzenesulfonyl)aniline to aggregate to minimize surface area, leading to precipitation.[2]

The Solution:

• Step 1: Lower your stock concentration. A 10 mM stock is less likely to crash upon dilution than a 100 mM stock.[2]

• Step 2: Use an intermediate dilution step. Dilute the DMSO stock into a co-solvent vehicle (e.g., PEG400 or Tween-80) before adding to the media.[2]

• Step 3: Vortex while adding. Never add the stock to a static solution. Create a vortex in the media and inject the stock directly into the fast-moving center to ensure rapid dispersion before aggregates can nucleate.[2]

Q2: "Can I improve solubility by adjusting the pH of my buffer?"

The Short Answer: Likely No, unless you can work at extremely low pH.[2]

The Explanation: Many researchers assume that because it is an "aniline" (amine), it will dissolve in mild acid (pH 5-6).[2] However, the sulfonyl group at the meta-position is strongly electron-withdrawing.[1][2] This pulls electron density away from the amine nitrogen, making it a very poor base (pKa estimated < 3.0).[2]

• At pH 7.4: The molecule is >99.9% uncharged (hydrophobic).[2]

• At pH 4.0: The molecule is still largely uncharged.[2]

• Requirement: You would need a pH of ~1.0 to fully protonate the amine and achieve significant aqueous solubility, which is toxic to most biological systems.

Q3: "My stock solution turned from clear to slightly yellow/brown over a month. Is it still good?"

Status: Suspect Oxidation. Anilines are prone to oxidation, forming colored impurities (diazo compounds or quinones) upon exposure to light and air.[2] The sulfonyl group provides some stability, but not total immunity.[2]

• Action: Check purity via HPLC. If purity is <95%, discard.[2]

• Prevention: Store DMSO stocks in amber vials, under nitrogen/argon gas, at -20°C or -80°C. Avoid repeated freeze-thaw cycles.[1][2]

Visualizing the Workflow

Diagram 1: Solubility Decision Tree

A logical pathway to determine the correct solvent system based on your experimental end-point.[1][2]

Caption: Decision matrix for solvent selection. Note the critical checkpoint for precipitation in biological workflows.

Diagram 2: The "Crash" Mechanism & Prevention

Visualizing why rapid dilution fails and how kinetic dispersion succeeds.

Caption: Comparison of static addition (leading to aggregation) vs. kinetic dispersion (vortexing) to maintain solubility.[1][2]

Validated Protocol: Preparation of 10 mM Stock Solution

Objective: Create a stable, verified stock solution for biological use.

Reagents:

• 3-(Benzenesulfonyl)aniline (Solid)[1][2][3]

• DMSO (Anhydrous, Cell Culture Grade, >99.9%)[1]

Protocol:

• Weighing: Weigh approximately 2.33 mg of compound into a sterile microcentrifuge tube.

  • Self-Validation: Calculate exact molarity based on actual weight.[2]

    [1][2]

• Solvation: Add 1.0 mL of Anhydrous DMSO.

• Dissolution: Vortex vigorously for 30 seconds.

  • Visual Check: Hold tube against a light source.[2] The solution must be perfectly clear with no refracting crystals.[2] If crystals persist, sonicate in a water bath at 37°C for 5 minutes.

• Aliquot: Divide into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

• Storage: Store at -20°C.

• Usage (Dilution):

  • To achieve 100 µM in assay buffer: Add 10 µL of Stock to 990 µL of rapidly vortexing buffer. Do not add buffer to the stock.[2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 486361, 3-(Benzenesulfonyl)aniline.[2] Retrieved from [Link][1][2][4]

• Gaylord Chemical Company. Dimethyl Sulfoxide (DMSO) Solubility Data.[2][5] (Technical Bulletin detailing DMSO solubility parameters for sulfones and aromatics).[2] Retrieved from [Link][1][2]

• Bordwell, F. G. pKa Table (Acidity in DMSO and Water).[2] (Reference for electron-withdrawing effects of sulfonyl groups on aniline basicity). Retrieved from [Link][1][2]

Sources

• 1. Showing Compound Methionine sulfone (FDB019871) - FooDB [foodb.ca]
• 2. 3-(Benzenesulfonyl)aniline | C12H11NO2S | CID 486361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-benzenesulfonyl Aniline | 26815-49-6 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 4. 3-(Benzenesulfonyl)aniline|CAS 26815-49-6|RUO [benchchem.com]
• 5. ptacts.uspto.gov [ptacts.uspto.gov]

Overcoming challenges in the characterization of 3-(Benzenesulfonyl)aniline

Status: Active Ticket ID: TSA-882-SO2 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting Analytical Challenges for 3-(Benzenesulfonyl)aniline (CAS: 486361-00-0)

Introduction

Welcome to the Technical Support Center. You are likely accessing this guide because standard characterization protocols for 3-(Benzenesulfonyl)aniline (also known as 3-aminophenyl phenyl sulfone) are yielding ambiguous data.

This molecule presents a unique "Push-Pull" electronic system: the aniline amine (-NH₂) acts as an electron donor, while the sulfonyl bridge (-SO₂-) acts as a strong electron-withdrawing group. This electronic conflict creates specific challenges in NMR phasing, HPLC peak symmetry, and Mass Spectrometry fragmentation.

The following guide is structured as a dynamic troubleshooting workflow, moving from structural confirmation to purity profiling.

Module 1: NMR Spectroscopy Troubleshooting

User Issue: "My aromatic region is a mess. I cannot distinguish the protons on the aniline ring from the phenyl ring, and the amine protons are invisible."

The Root Cause:

• Overlap: You have 9 aromatic protons.[1] The sulfonyl group deshields protons on both rings, compressing the chemical shift window.[1]

• Exchange: The amine (-NH₂) protons are broad or invisible due to rapid proton exchange with trace water in your deuterated solvent (DMSO-d₆ or CDCl₃).

Technical Solution: The "Shift & Lock" Protocol

Step 1: Solvent Selection for Resolution Do not rely solely on CDCl₃.[1] The sulfone group induces poor solubility and stacking interactions in non-polar solvents.

• Recommendation: Use DMSO-d₆ . The sulfoxide oxygen accepts hydrogen bonds from the -NH₂, slowing the exchange rate and making the amine protons appear as a sharp singlet (or broad hump) around 5.5–6.0 ppm.[1]

Step 2: The D₂O Shake (Self-Validation) To confirm the amine signal:

• Acquire a standard ¹H spectrum in DMSO-d₆.[2]

• Add 1-2 drops of D₂O directly to the NMR tube.

• Shake and re-acquire.

• Result: The peak at ~5.5 ppm will disappear (H/D exchange), confirming it is the -NH₂.

Step 3: Logic-Based Assignment (Coupling Constants) You must distinguish the Aniline Ring (Ring A) from the Phenyl Ring (Ring B) . Use the substitution pattern logic:

Proton Position	Multiplicity	Expected Shift (δ)	Logic
Ring A (H-2)	Singlet (t)	~7.0 - 7.2 ppm	Meta to both SO₂ and NH₂. Shielded by NH₂.
Ring A (H-4)	Doublet (dd)	~6.8 - 7.0 ppm	Ortho to NH₂, Para to SO₂. Shielded.
Ring B (Ortho)	Doublet	~7.8 - 8.0 ppm	Ortho to SO₂. Strongly Deshielded.
Ring B (Meta/Para)	Multiplet	~7.5 - 7.6 ppm	Standard aromatic range.

Critical Check: If you see a symmetric pair of doublets (AA'BB' system) in the aniline region, you have the 4-isomer (4-aminophenyl phenyl sulfone), not the 3-isomer. The 3-isomer must show a complex ABCD-like pattern on the aniline ring.

Workflow Visualization: NMR Assignment Logic

Caption: Logic flow for distinguishing the 3-isomer from the 4-isomer and confirming the amine group.

Module 2: HPLC Method Development

User Issue: "The main peak is tailing severely, and I suspect I'm missing the sulfide precursor impurity."

The Root Cause:

• Tailing: The basic amine nitrogen (pKa ~2.5–3.0 due to the electron-withdrawing sulfone) interacts with residual acidic silanols on the silica column support.

• Impurity Co-elution: The synthetic precursor (likely 3-aminophenyl phenyl sulfide) is more hydrophobic than the sulfone but structurally similar.[1]

Technical Solution: The "pH Switch" Strategy

Protocol A: Acidic Conditions (Mass Spec Compatible)

• Column: C18 with high carbon load and end-capping (e.g., Waters XBridge or Phenomenex Kinetex).

• Mobile Phase A: Water + 0.1% Formic Acid (or 0.05% TFA if MS sensitivity allows).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Why: The acid protonates the amine (R-NH₃⁺). While this usually improves shape, if tailing persists, the amine is interacting with the stationary phase via cation exchange.

• Fix: Add Trifluoroacetic Acid (TFA) . The Trifluoroacetate anion forms an ion pair with the protonated amine, masking the charge and sharpening the peak.[1]

Protocol B: High pH Conditions (Superior Peak Shape)

• Column: Hybrid Silica (Ethylene Bridged Hybrid - BEH) capable of pH > 10.

• Mobile Phase A: 10mM Ammonium Bicarbonate (adjusted to pH 10 with NH₄OH).

• Mobile Phase B: Acetonitrile.[3]

• Why: At pH 10, the aniline (pKa ~3) is fully deprotonated (neutral).[1] Neutral species do not interact with silanols, resulting in perfectly symmetrical peaks.

Impurity Marker Table:

Compound	Polarity	Retention Order (RP-HPLC)	Detection (UV)
3-(Benzenesulfonyl)aniline	Moderate	2 (Target)	254 nm / 280 nm
Sulfide Precursor	Low (Lipophilic)	3 (Late Eluter)	254 nm
N-Oxide Impurity	High (Polar)	1 (Early Eluter)	254 nm

Module 3: Mass Spectrometry (MS) Interpretation

User Issue: "I see a mass loss of 64 Da in the fragmentation pattern. Is my molecule degrading?"

The Root Cause:

This is a characteristic signature of diaryl sulfones.[1] The sulfonyl group (-SO₂-) is labile under Collision Induced Dissociation (CID).

Fragmentation Mechanism (Self-Validation)

• Parent Ion: Observed [M+H]⁺ at m/z 234.0.[1]

• Primary Fragment: The sulfone rearranges to a sulfinate ester, followed by the extrusion of SO₂ (64 Da).[1]

• Resulting Ion: A biaryl amine radical cation or carbocation species at m/z 170 ([M+H]⁺ - SO₂).

Troubleshooting Ionization Suppression: If the signal is weak in ESI+ (Electrospray):

• Cause: The electron-withdrawing sulfone reduces the basicity of the aniline nitrogen, making it harder to protonate than standard anilines.[1]

• Solution: Switch to APCI (Atmospheric Pressure Chemical Ionization) . APCI is more robust for less basic compounds and less susceptible to matrix effects.

Workflow Visualization: MS Decision Tree

Caption: Mass Spectrometry decision tree for confirming the sulfone bridge integrity.

Module 4: Solid State & Handling FAQs

Q: The melting point is lower than reported. Is it wet?

• A: Possibly, but check for Polymorphism . Sulfones are notorious for having multiple crystal forms.

  • Test: Run DSC (Differential Scanning Calorimetry). A sharp endotherm at the lower temperature suggests a pure polymorph. A broad endotherm suggests solvent entrapment or mixed phases.

  • Reference Data: Pure 3-(Benzenesulfonyl)aniline typically melts in the range of 120–125°C (Note: Isomers vary; 4-isomer melts higher at ~175°C).

Q: The compound turned pink/brown on the bench.

• A: Aniline oxidation.

  • Mechanism:[4][5] Although the sulfone deactivates the ring, the amine is still susceptible to photo-oxidation.[1]

  • Storage: Store under Argon/Nitrogen at 4°C, protected from light (amber vials).

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. John Wiley & Sons.[6] (Authoritative text on NMR splitting patterns of substituted benzenes).

• McCalley, D. V. (2010).[1] "Analysis of the basic compounds: A guide to the selection of HPLC columns and buffers." Journal of Chromatography A.

• Bowie, J. H., et al. (1966). "Electron Impact Studies. II. Mass Spectra of Diaryl Sulfones." Tetrahedron. (Foundational work on SO2 extrusion in MS).

• PubChem Database. "3-(Benzenesulfonyl)aniline - Compound Summary." National Center for Biotechnology Information. [6]

• NIST Chemistry WebBook. "IR and Mass Spectral Data for Sulfones."

For further assistance, please upload your raw FID files or .raw LCMS data to the secure portal for direct analysis by our team.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. HPLC Method for Analysis of Aniline on Primesep 100 Column | SIELC Technologies [sielc.com]
• 4. rsc.org [rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. 3-(Benzenesulfonyl)aniline | C12H11NO2S | CID 486361 - PubChem [pubchem.ncbi.nlm.nih.gov]

Column chromatography techniques for purifying 3-(Benzenesulfonyl)aniline

Ticket ID: PUR-BSA-003 Subject: Column Chromatography Optimization for Sulfonyl Anilines Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Molecule Profile

Welcome to the technical support hub for 3-(Benzenesulfonyl)aniline (CAS: 26815-49-6).[1] This guide addresses the specific chromatographic challenges posed by this molecule, which combines a basic amine functionality with a highly polar, electron-withdrawing sulfone group.

Physicochemical Profile

Property	Value	Chromatographic Implication
Structure	3-Amino-diphenyl sulfone	Dual Polarity: The sulfone ( ) creates a strong dipole, while the amine ( ) acts as a hydrogen bond donor/acceptor.
pKa (Conjugate Acid)	~3.6 - 3.8	Weak Base: The meta-sulfone group withdraws electrons inductively, lowering basicity compared to aniline (pKa 4.6), but it remains basic enough to interact with acidic silanols, causing tailing .
Solubility	High: DMSO, DMF, Acetone, DCMModerate: EtOAc, MeOHLow: Hexanes, Water	Loading Risk: The compound often crystallizes in non-polar mobile phases. Solid loading is strongly recommended.
Common Impurities	3-Nitrodiphenyl sulfone	Elution Order: The nitro precursor is significantly less polar and will elute before the aniline target.

Method Development: Solvent Systems & Stationary Phase

Q: Which solvent system should I start with?

A: Do not default to 100% Ethyl Acetate immediately. Because of the sulfone group, this molecule is more polar than simple anilines.

Recommended Gradient (Standard Phase Silica):

• Base System: Hexanes / Ethyl Acetate (EtOAc).[2]

• Modifier: 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (

  ).

  • Why? The amine group interacts with the acidic silica surface (

    ), leading to peak broadening (tailing). The base modifier blocks these active sites.

Alternative System (For Solubility Issues):

• Base System: Dichloromethane (DCM) / Methanol (MeOH).

• Gradient: 0%

  5% MeOH in DCM.

• Note: Use this if the compound precipitates in Hexane/EtOAc.[2]

Q: How do I validate the separation before running the column?

A: Perform a "2D TLC" check to predict tailing and separation from the nitro impurity.

Data Table: Rf Value Targets

Solvent System	Target Rf (Product)	Impurity Rf (Nitro Precursor)	Action
30% EtOAc / Hex	0.15 - 0.20	0.60 - 0.70	Ideal. Good separation window.
50% EtOAc / Hex	0.40 - 0.50	0.85 - 0.90	Too Fast. Product may co-elute with non-polar byproducts.

| 5% MeOH / DCM | 0.30 - 0.40 | > 0.90 | Excellent for solubility, but harder to remove solvent later. |

Workflow Visualization

Figure 1: Solvent Selection Decision Tree

This logic gate helps you choose the correct mobile phase based on your crude mixture's behavior.

Caption: Decision matrix for selecting mobile phases and modifiers based on solubility and TLC behavior.

Step-by-Step Protocol: Dry Loading Technique

Issue: Sulfonyl anilines often crystallize inside the column if loaded as a liquid in DCM, causing band channeling and poor separation. Solution: Use the Dry Load (Solid Load) technique.

• Dissolution: Dissolve your crude 3-(benzenesulfonyl)aniline in the minimum amount of DCM or Acetone. Ensure it is fully solubilized.

• Adsorption: Add silica gel to the flask. Ratio: 1.5g of silica per 1g of crude product.

• Evaporation: Rotovap the mixture until you obtain a free-flowing, dry powder.

  • Critical Check: If the powder is sticky, you used too little silica. Add more and re-evaporate.[3]

• Loading: Pour the dry powder carefully onto the top of your pre-equilibrated column.

• Capping: Add a 1cm layer of sand or cotton on top of the dry load to prevent disturbance when adding solvent.

Troubleshooting & FAQs

Q: My product is streaking (tailing) significantly, even with 50% EtOAc. Why?

Diagnosis: This is "amine tailing." The basic nitrogen is hydrogen-bonding with the silanols on the silica gel. The Fix:

• Immediate: Add 1% Triethylamine (TEA) to your solvent reservoir.

• Alternative: If you cannot use TEA, switch to Amino-functionalized Silica (NH2-Silica) cartridges. These are pre-neutralized and require no solvent modifiers [1].

Q: I see a yellow band eluting very quickly. Is this my product?

Diagnosis: Likely No .

• Explanation: 3-(Benzenesulfonyl)aniline is usually synthesized by reducing 3-nitrodiphenyl sulfone . The nitro impurity is yellow and significantly less polar (lacks the H-bond donor capability of

  ).

• Verification: Spot the yellow fraction on TLC. It should have an Rf ~0.6-0.8 (in 30% EtOAc/Hex), whereas your amine product will be lower (Rf ~0.2) and likely UV-active but less colored (or pale beige).

Q: The product crystallized in the column tip or tubing.

Diagnosis: The compound has poor solubility in hexanes. As the concentration increases in the fractions, it crashes out. The Fix:

• Stop the flow immediately.

• Gently heat the column tip with a heat gun (low setting).

• Switch the mobile phase to 100% EtOAc or 10% MeOH/DCM to flush the blockage.

• For future runs, use the DCM/MeOH solvent system described in Module 2.

Figure 2: Separation Logic (Impurity vs. Product)

Caption: Expected elution order. The nitro precursor elutes significantly earlier than the target amine.

References

• Biotage. (2023).[2] How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Solvent Systems for Silica Gel Column Chromatography. Retrieved from [Link]

• PubChem. (2025).[1] 3-(Benzenesulfonyl)aniline Compound Summary. National Library of Medicine. Retrieved from [Link]

• University of Rochester. (n.d.). Solvent Systems for Flash Column Chromatography.[4] Department of Chemistry. Retrieved from [Link]

Sources

• 1. 3-(Benzenesulfonyl)aniline | C12H11NO2S | CID 486361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. biotage.com [biotage.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Chromatography [chem.rochester.edu]

Analytical method validation for 3-(Benzenesulfonyl)aniline

Topic: Analytical Method Validation & Troubleshooting Analyte: 3-(Benzenesulfonyl)aniline [CAS: 4273-98-7] Technique: HPLC-UV Standard: ICH Q2(R2)

Welcome to the Technical Support Portal

This guide serves as a dynamic troubleshooting and validation resource for researchers working with 3-(Benzenesulfonyl)aniline . Unlike generic protocols, this content addresses the specific physicochemical challenges imposed by the meta-sulfonyl aniline structure—specifically the pH-dependent ionization of the amine and the UV-absorbing properties of the diphenyl sulfone moiety.

Molecule Profile & Analytical Challenges

• Chemical Nature: Weak base (Aniline moiety) with a strong electron-withdrawing sulfonyl group.

• Critical Attribute: The electron-withdrawing sulfonyl group lowers the pKa of the aniline nitrogen (estimated pKa ~2.5–3.5).

• Primary Challenge: Peak Tailing. The amine group interacts with residual silanols on silica columns.

• Detection: High UV absorptivity due to the conjugated diphenyl sulfone system (λmax ~240–260 nm).

Module 1: Method Development & Optimization

User Query: "I am observing severe peak tailing and retention time drift. How do I stabilize the chromatography?"

The Solution: pH Control & Column Selection

For 3-(Benzenesulfonyl)aniline, the ionization state is the primary driver of peak shape. You must operate at a pH where the analyte is in a single state (fully protonated) and the silica surface is neutral.

Optimized Chromatographic Conditions

Parameter	Recommendation	Scientific Rationale
Column	C18 (L1), End-capped, Base-deactivated	"Base-deactivated" columns have fewer active silanol groups, reducing secondary interactions with the amine.
Mobile Phase A	20-50 mM Potassium Phosphate (pH 2.5 – 3.0)	Low pH suppresses silanol ionization (Si-OH) and keeps the aniline fully protonated (R-NH₃⁺), preventing tailing.
Mobile Phase B	Acetonitrile (ACN)	ACN has lower UV cutoff than MeOH, essential for detecting sulfonyl impurities at low wavelengths (<230 nm).
Flow Rate	1.0 – 1.2 mL/min	Standard flow for 4.6mm ID columns; adjust for backpressure.
Wavelength	254 nm (Primary), 210-220 nm (Impurities)	The sulfonyl-aniline conjugation provides strong absorbance at 254 nm.

Decision Logic: Method Development

The following diagram illustrates the critical decision pathway for optimizing the separation of 3-(Benzenesulfonyl)aniline.

Caption: Decision tree for mitigating amine-silanol interactions during method development.

Module 2: Validation Protocols (ICH Q2(R2))

User Query: "How do I demonstrate the method is specific for 3-(Benzenesulfonyl)aniline in the presence of degradation products?"

Specificity & Forced Degradation

You must prove the method can separate the main peak from potential degradants. Sulfonamides are generally stable, but the aniline group is susceptible to oxidation.

Stress Testing Protocol: Perform these stress conditions and analyze using a PDA (Photo Diode Array) detector to check for peak purity.

Stress Type	Condition	Expected Degradation Pathway
Acid Hydrolysis	1N HCl, 60°C, 2-6 hrs	Sulfonamide bond is robust; minimal degradation expected.
Base Hydrolysis	1N NaOH, 60°C, 2-6 hrs	Potential cleavage of sulfonamide; check for benzenesulfonic acid.
Oxidation	3% H₂O₂, RT, 1-4 hrs	Critical: Aniline amine oxidation (N-oxide formation, azo coupling).
Thermal	60°C, 24 hrs	General thermal instability.
Photolytic	1.2 million lux hrs	Aniline darkening/polymerization.

Linearity & Range

Protocol: Prepare a minimum of 5 concentration levels.

• Range: 80% to 120% of the test concentration (Assay).

• Acceptance: Correlation coefficient (R²) ≥ 0.999.

• Visual Check: Plot Response Factor vs. Concentration. The line should be horizontal (zero slope bias).

Accuracy (Recovery)

User Query: "My recovery is consistently low (<95%)."

• Troubleshooting: The aniline amine can adsorb to glass surfaces at neutral pH.

• Fix: Ensure the diluent contains acid (e.g., 0.1% Phosphoric acid in Water/ACN) to keep the analyte soluble and prevent adsorption.

Protocol: Spike 3-(Benzenesulfonyl)aniline into the sample matrix (or placebo) at 3 levels: 80%, 100%, and 120%.

• Replicates: 3 preparations per level (Total 9).

• Acceptance: Mean recovery 98.0% – 102.0%; RSD ≤ 2.0%.

Module 3: Troubleshooting Guide

This section addresses real-world deviations encountered during routine analysis.

Issue 1: Ghost Peaks in Blank

• Symptom: Small peaks eluting after the main peak in blank injections.

• Root Cause: Carryover. The hydrophobic diphenyl sulfone core can stick to the injector needle or rotor seal.

• Solution: Change the needle wash solvent. Use a high-organic wash (e.g., 90% ACN / 10% Water with 0.1% Phosphoric Acid). The acid helps solubilize the amine, while the ACN solubilizes the sulfone.

Issue 2: Retention Time Shifting

• Symptom:

  varies by >0.5 min between runs.

• Root Cause: Mobile phase pH instability. Because the pKa is near 3.0, small fluctuations in buffer pH (e.g., pH 2.9 vs 3.1) can significantly alter the ionization ratio.

• Solution: Use a precise buffer preparation protocol (measure pH before adding organic modifier) or switch to a lower pH (e.g., 2.5) where the ionization is plateaued (100% protonated).

Validation Workflow Diagram

The following diagram outlines the sequence of validation experiments required for a regulatory submission (IND/NDA).

Caption: Sequential workflow for full ICH Q2(R2) method validation.

References

• International Council for Harmonisation (ICH). (2023).[1] Validation of Analytical Procedures Q2(R2). ICH Guidelines. [Link]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (General reference for pKa-based buffer selection).

• PubChem. (n.d.).[2] 3-(Benzenesulfonyl)aniline Compound Summary. National Library of Medicine. [Link]

• Food and Drug Administration (FDA). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. 3-(Benzenesulfonyl)aniline | C12H11NO2S | CID 486361 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Structure-Activity Relationship and Cytotoxicity Profiling of Benzenesulfonyl Aniline Isomers

Executive Summary

Benzenesulfonyl anilines (

-phenylbenzenesulfonamides) represent a privileged scaffold in medicinal chemistry, particularly in the development of anticancer agents targeting Carbonic Anhydrase (CA) isoforms (specifically the tumor-associated hCA IX and XII) and tubulin polymerization .

This guide provides a technical comparison of the cytotoxicity profiles of ortho-, meta-, and para- substituted isomers. It is designed for researchers aiming to optimize lead compounds by understanding how steric and electronic variations in the aniline moiety influence

values and binding affinity.

Mechanistic Foundation: Why Isomerism Matters

To interpret cytotoxicity data correctly, one must understand the molecular target. For benzenesulfonyl anilines, the primary anticancer mechanism often involves the inhibition of Carbonic Anhydrase IX (CA IX) , a transmembrane enzyme overexpressed in hypoxic tumors.

The Pharmacophore

The sulfonamide group (

or substituted variants) acts as a Zinc-binding group (ZBG) within the enzyme's active site.

• The Challenge: The CA active site is a deep, conical cleft.

• The Isomer Effect: The geometry of the benzene ring and its substituents dictates whether the molecule can navigate this cleft to chelate the Zinc ion.

Pathway Visualization

The following diagram illustrates the downstream effects of benzenesulfonyl aniline-mediated CA IX inhibition, leading to tumor cell death.

Figure 1: Mechanism of Action. Benzenesulfonyl anilines inhibit CA IX, disrupting pH homeostasis in hypoxic tumor cells, leading to acidosis and apoptosis.

Comparative Analysis: Ortho vs. Meta vs. Para[1]

The position of substituents (e.g., -Cl, -OMe, -NO2) on the aniline ring significantly alters cytotoxicity.

Para-Isomers ( -substituted)

• Performance: Typically Highest Potency (Lowest

  ).

• Rationale: The para position extends the molecule linearly. This allows the sulfonamide "head" to reach the Zinc ion at the bottom of the active site while the "tail" (the aniline substituent) interacts favorably with the hydrophobic residues at the entrance of the pocket without steric clashing.

• Experimental Observation: In MTT assays, para-isomers often show sharp dose-response curves due to high-affinity binding (

  often in the low nanomolar range).

Meta-Isomers ( -substituted)

• Performance: Moderate Potency .

• Rationale: Meta substitution introduces a "kink" in the molecular geometry. While it may still fit into the active site, it often loses optimal hydrophobic contacts or requires a conformational shift that increases the energy cost of binding.

• Use Case: Useful for fine-tuning solubility (logP) if the para isomer is too lipophilic.

Ortho-Isomers ( -substituted)

• Performance: Typically Lowest Potency (Highest

  ).

• Rationale: Steric Hindrance. The substituent is adjacent to the sulfonamide linkage. This proximity often forces the phenyl ring to twist out of coplanarity or physically blocks the sulfonamide nitrogen from effectively coordinating with the Zinc ion.

• Exception: If the target is Tubulin rather than CA IX, ortho-substituents (like the methoxy group in E7010) can sometimes enhance activity by locking the conformation to match the colchicine binding site.

Representative Data Summary

Data modeled based on SAR trends for benzenesulfonamides against MCF-7 (Breast Cancer) cell lines.

Isomer Configuration	Relative Potency	Approx. IC50 ( M)	Ki (CA IX) (nM)	Structural Liability
Para- ( -)	High	0.5 - 2.0	10 - 50	Low steric clash; optimal fit.
Meta- ( -)	Medium	5.0 - 15.0	100 - 300	Reduced hydrophobic contact.
Ortho- ( -)	Low	> 50.0	> 1000	High steric hindrance near active site.

Experimental Protocol: Cytotoxicity Validation (MTT Assay)

To objectively compare these isomers, a robust, self-validating MTT protocol is required.

Objective: Determine the

of three isomer variants on a target cancer cell line (e.g., MDA-MB-231 or MCF-7).

Workflow Diagram

Figure 2: Standardized MTT Cytotoxicity Workflow.

Detailed Methodology

Phase 1: Preparation

• Stock Solutions: Dissolve benzenesulfonyl aniline isomers in 100% DMSO to a concentration of 10-50 mM.

  • Critical Check: Ensure no precipitation occurs. Para-isomers may have lower solubility than ortho-isomers due to crystal packing efficiency.

• Cell Seeding: Seed tumor cells (e.g.,

  cells/well) in 96-well plates. Incubate for 24 hours to allow attachment.

Phase 2: Treatment

• Serial Dilution: Prepare 5-7 concentrations (e.g., 0.1, 1, 10, 50, 100

  M) in culture medium.

  • Control: Vehicle control (DMSO final concentration < 0.5%) is mandatory to normalize data.

• Application: Aspirate old media and add 100

  L of drug-containing media. Run in triplicate .

Phase 3: Quantification

• MTT Addition: After 48-72h, add 10-20

  L of MTT reagent (5 mg/mL in PBS).

• Formation: Incubate for 3-4 hours. Viable cells with active mitochondria will reduce yellow MTT to purple formazan crystals.[1][2]

• Solubilization: Carefully remove media (do not disturb crystals).[1] Add 100-200

  L DMSO. Shake plate for 10 mins.

• Measurement: Read absorbance at 570 nm (reference 630 nm).

Phase 4: Data Analysis

Calculate % Viability using the formula:

Plot Log[Concentration] vs. % Viability to derive the using non-linear regression (Sigmoidal dose-response).

Expert Insights & Troubleshooting

The "False Positive" Trap

Sulfonamides can sometimes precipitate in aqueous media at high concentrations (

M), forming micro-crystals that scatter light.

• Validation: Inspect wells under a microscope before adding MTT. If crystals are visible outside the cells, your

  is invalid.

Isomer Purity

Ortho-isomers are often harder to synthesize in high yield due to steric hindrance during the sulfoclorination or amidation step. Ensure >95% purity via HPLC, as contamination with the para-isomer (a common byproduct) can skew cytotoxicity data significantly.

Selectivity Index (SI)

Cytotoxicity alone is not enough. You must compare the

on cancer cells vs. normal cells (e.g., HUVEC or fibroblasts).

• Trend:Para-isomers targeting CA IX often show better SI because CA IX is restricted to hypoxic tumor tissues, whereas ortho-isomers might show non-specific toxicity.

References

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. Link

• Ghorab, M. M., et al. (2017). Cytotoxicity and CA IX inhibitory activity of new sulfonamides containing a biologically active quinazoline scaffold. Journal of Enzyme Inhibition and Medicinal Chemistry. Link

• Abcam . MTT Assay Protocol. Abcam Protocols. Link

• Nemr, M. T. M., et al. (2021).[3] Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer agents via carbonic anhydrase IX inhibition. RSC Advances. Link

Sources

• 1. clyte.tech [clyte.tech]
• 2. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Cross-Reactivity Profiling of Antibodies Against 3-(Benzenesulfonyl)aniline Derivatives

Executive Summary

The detection of 3-(Benzenesulfonyl)aniline and its derivatives—common pharmacophores in sulfonamide antibiotics, COX-2 inhibitors, and environmental contaminants—presents a unique immunological challenge. As low-molecular-weight haptens (<1000 Da), these molecules are non-immunogenic unless conjugated to a carrier protein. Consequently, the specificity of the resulting antibody is dictated not just by the B-cell repertoire, but by the linker chemistry and the attachment site (N1 vs. N4 position) used during immunogen synthesis.

This guide provides a comparative analysis of monoclonal (mAb) and polyclonal (pAb) antibodies raised against this moiety, establishing a standardized protocol for quantifying cross-reactivity (CR) via Competitive Indirect ELISA (ciELISA).

Immunogen Architecture & Specificity Logic[1][2]

The primary determinant of cross-reactivity is the orientation of the hapten on the carrier protein (e.g., KLH or BSA). The immune system generates antibodies against the exposed portion of the molecule, distal to the carrier attachment.

• N1-Derivatization (Class-Specific): Attaching the linker at the sulfonamide nitrogen (N1) exposes the benzene ring and the amine group (aniline). This typically yields broad-spectrum antibodies that recognize the entire class of benzenesulfonamides.

• N4-Derivatization (Target-Specific): Attaching the linker at the aniline nitrogen (N4) exposes the specific R-groups attached to the sulfonyl moiety. This yields high-specificity antibodies capable of distinguishing between closely related derivatives (e.g., distinguishing Sulfamethoxazole from Sulfadiazine).

Visualization: Hapten-Carrier Conjugation Logic

The following diagram illustrates how linker placement dictates epitope exposure and subsequent antibody specificity.

Figure 1: Strategic hapten design. Path A (N1 linkage) generates antibodies that cross-react with the core benzenesulfonyl structure.[1] Path B (N4 linkage) forces recognition of the unique side chains.

Comparative Performance: mAb vs. pAb

When selecting an antibody for assay development, researchers must trade off between sensitivity (Limit of Detection, LOD) and specificity (Cross-Reactivity). The table below synthesizes performance data from competitive immunoassays, comparing a high-affinity Monoclonal Antibody (Clone SA-1) against a standard Polyclonal Rabbit Serum.

Metric Definition:

• IC50: The concentration of analyte required to inhibit 50% of the maximum signal. Lower values indicate higher sensitivity.

• % Cross-Reactivity (CR): Calculated as

  .

Table 1: Cross-Reactivity Profile of Benzenesulfonyl Derivatives

Analyte	Structure Relevance	mAb (Clone SA-1) Target-Specific (N4)	pAb (Rabbit Serum) Class-Specific (N1)
Sulfanitran (Target)	Core Immunogen	100% (IC50: 1.4 ng/mL)	100% (IC50: 12 ng/mL)
Sulfapyridine	Pyridine ring substitution	< 7%	85%
Sulfamethoxazole	Isoxazole ring substitution	< 1%	62%
Sulfathiazole	Thiazole ring substitution	< 0.5%	45%
Benzenesulfonamide	Core fragment (No aniline)	< 0.1%	15%
Furosemide	Non-antibiotic sulfonamide	< 0.01%	< 1%

Key Insight: The pAb exhibits significant cross-reactivity (>40%) with structurally similar antibiotics, making it ideal for broad-spectrum residue screening (e.g., "Total Sulfonamides" in milk). The mAb is required for pharmacokinetic (PK) assays where distinguishing the specific drug from its metabolites is critical.

Experimental Validation: Competitive Indirect ELISA

For small molecules like 3-(Benzenesulfonyl)aniline, sandwich ELISAs are impossible due to the lack of two distinct epitopes. A Competitive Indirect ELISA is the mandatory standard for validation.

Reagents & Setup[3]

• Coating Antigen: Hapten-BSA conjugate (Must use a different carrier than the immunogen, e.g., if raised in KLH, coat with BSA).

• Primary Antibody: Anti-3-(Benzenesulfonyl)aniline (titrated to yield OD 1.0–1.5).

• Standard Curve: 6-point serial dilution of the target analyte (0.01 ng/mL to 100 ng/mL).

Step-by-Step Protocol

• Coating: Incubate microplate wells with Hapten-BSA (1 µg/mL in Carbonate Buffer, pH 9.6) overnight at 4°C.[2]

• Blocking: Wash 3x with PBST. Block with 5% Non-Fat Dry Milk in PBS for 2h at RT.

• Competition Step (Critical):

  • Add 50 µL of Standard/Sample (Free Analyte) to wells.

  • Immediately add 50 µL of Primary Antibody at fixed limiting concentration.

  • Mechanism: Free analyte competes with the plate-bound hapten for the antibody.

  • Incubate 1h at 37°C.

• Detection: Wash 5x. Add HRP-conjugated Secondary Antibody (e.g., Goat anti-Rabbit IgG). Incubate 45 min.

• Development: Wash 5x. Add TMB Substrate.[3] Stop with 2M H2SO4 after 15 min.

• Analysis: Read OD450. Plot OD vs. Log[Concentration]. Fit to a 4-Parameter Logistic (4PL) curve.

Visualization: Competitive Workflow

Figure 2: Logic flow of Competitive ELISA. Signal intensity is inversely proportional to the concentration of 3-(Benzenesulfonyl)aniline in the sample.

Troubleshooting & Matrix Effects

When analyzing biological matrices (serum, milk, wastewater), "false" cross-reactivity often arises from matrix interference rather than true antibody binding.

• Ionic Strength Shift: High salt concentrations in urine can suppress antibody binding, mimicking the signal drop of a high-analyte sample (False Positive).

  • Solution: Dilute samples at least 1:10 in PBS-Tween.

• pH Sensitivity: Sulfonamides have pKa values around 5.8–10.4. Changes in pH alter the ionization state of the sulfonamide group (

  ), affecting antibody recognition.

  • Solution: Buffer all standards and samples to pH 7.4 consistently.

• Solvent Tolerance: These derivatives are often dissolved in DMSO or Methanol.

  • Limit: Ensure final organic solvent concentration in the well is <5% to prevent antibody denaturation.

References

• Creative Biolabs. (n.d.). Sulfonamides Class-Specific Hapten Design and Synthesis Service. Retrieved from [Link]

• Muldoon, M. T., et al. (1999). Development of a Cross-Reactive Monoclonal Antibody to Sulfonamide Antibiotics: Evidence for Structural Conformation-Selective Hapten Recognition. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Zhang, H., et al. (2006). Hapten synthesis and development of polyclonal antibody-based multi-sulfonamide immunoassays. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Brackett, C. C. (2007).[4] Sulfonamide allergy and cross-reactivity. Current Allergy and Asthma Reports. Retrieved from [Link]

Sources

• 1. Sulfonamides Class-Specific Hapten Design and Synthesis Service - Creative Biolabs [small-molecule-antibody.creative-biolabs.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biossusa.com [biossusa.com]
• 4. Sulfonamide allergy and cross-reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]

3-(Benzenesulfonyl)aniline-based Inhibitors: A Comparative Efficacy Guide

Topic: Comparing the Efficacy of 3-(Benzenesulfonyl)aniline-based Inhibitors Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Scaffold Analysis

The 3-(benzenesulfonyl)aniline scaffold (structurally defined as a diaryl sulfone bearing a meta-amino group) represents a "privileged structure" in medicinal chemistry. Unlike simple sulfonamides which primarily target Carbonic Anhydrases, the diaryl sulfone core of this scaffold confers unique geometric and electronic properties that enable dual-targeting capabilities.

This guide objectively compares the efficacy of this scaffold in its two primary therapeutic applications:

• HIV-1 Non-Nucleoside Reverse Transcriptase Inhibition (NNRTI): Targeting the allosteric hydrophobic pocket of HIV-1 RT.[1]

• Antimitotic Tubulin Inhibition: Targeting the colchicine-binding site to disrupt microtubule dynamics in cancer cells.

Structural Causality

The efficacy of 3-(benzenesulfonyl)aniline derivatives stems from the sulfone bridge (

) . This linker induces a "butterfly-like" conformation between the two phenyl rings, mimicking the bioactive conformation required for the NNRTI binding pocket and the colchicine site on -tubulin. The meta-aniline amine ( ) serves as a critical vector for derivatization, allowing the introduction of solubilizing groups or specific hydrogen-bond donors.

Mechanistic Comparison: HIV-1 vs. Tubulin Targeting

The following diagram illustrates the divergent signaling pathways and binding modes for this scaffold.

Caption: Divergent mechanisms of action for 3-(benzenesulfonyl)aniline derivatives in antiretroviral (left) and antineoplastic (right) pathways.

Comparative Efficacy Data

The following table synthesizes experimental data from key literature sources, comparing the potency of 3-(benzenesulfonyl)aniline derivatives against standard-of-care agents.

Feature	HIV-1 NNRTI Application	Tubulin/Anticancer Application
Representative Compound	2-Nitrophenyl phenyl sulfone (NPPS)	3-Amino-4-methoxyphenyl sulfone derivative
Primary Target	HIV-1 Reverse Transcriptase (Allosteric)	-Tubulin (Colchicine Site)
Potency ( )	0.1 – 50 nM (High Potency)	10 – 500 nM (Moderate-High Potency)
Selectivity Index (SI)	High ( ), low cytotoxicity to host	Moderate ( ), often limited by general toxicity
Resistance Profile	Susceptible to K103N/Y181C mutations	Effective against MDR (P-gp independent) lines
Key Structural Driver	Sulfone bridge geometry (Butterfly angle)	3,4,5-Trimethoxy substitution pattern (mimics Colchicine)
Standard Comparison	Comparable to Nevirapine	Comparable to Combretastatin A-4

Analysis:

• HIV-1: The scaffold excels in potency. Derivatives like Pyrrolyl Aryl Sulfones (PAS) have shown activity in the low nanomolar range, often outperforming first-generation NNRTIs like Nevirapine against wild-type virus.

• Cancer: While potent, the efficacy is highly dependent on substitution. The "aniline" nitrogen is often derivatized with a trimethoxy-benzoyl group to maximize tubulin affinity.

Experimental Protocols (Self-Validating Systems)

To ensure reproducibility and scientific integrity, the following protocols utilize internal controls and specific validation steps.

A. Chemical Synthesis: Sulfone Formation

Rationale: The formation of the sulfone bridge is the critical step. Oxidation of a sulfide precursor is preferred over Friedel-Crafts sulfonylation for regioselectivity.

• Sulfide Coupling: React 3-nitrochlorobenzene with thiophenol in DMF using

  as a base (Reflux, 4h).

• Oxidation (Critical Step): Treat the intermediate sulfide with Oxone® (Potassium peroxymonosulfate) in Methanol/Water (1:1) at room temperature.

  • Validation: Monitor by TLC. Sulfones are significantly more polar than sulfides.

• Reduction: Reduce the nitro group to the aniline using

  in Ethanol (Reflux, 2h).

  • Endpoint: Disappearance of the nitro peak (~1520 cm⁻¹) in IR or shift in NMR.

B. HIV-1 Reverse Transcriptase Inhibition Assay

Rationale: This assay measures the incorporation of radiolabeled nucleotides into DNA.

• Preparation: Mix purified recombinant HIV-1 RT, template/primer poly(rA)·oligo(dT), and

  -dTTP in reaction buffer (50 mM Tris-HCl, pH 7.8).

• Inhibition: Add the test compound (dissolved in DMSO) at varying concentrations (0.01 nM – 10

  M).

• Incubation: Incubate at 37°C for 1 hour.

• Termination: Stop reaction with 10% trichloroacetic acid (TCA).

• Quantification: Filter precipitates onto glass fiber filters and measure radioactivity via liquid scintillation counting.

  • Control: Use Nevirapine as a positive control.

    should be within 2-fold of literature values (~40 nM).

C. Tubulin Polymerization Assay

Rationale: Turbidimetric assay tracking the assembly of microtubules.

• Reagent Prep: Use >99% pure tubulin protein (e.g., from porcine brain) in G-PEM buffer (80 mM PIPES, 2 mM

  , 0.5 mM EGTA, 1 mM GTP, pH 6.9).

• Baseline: Measure absorbance at 340 nm (

  ) at 4°C (baseline).

• Initiation: Add test compound (1-10

  M) and shift temperature to 37°C.

• Monitoring: Record

  every 30 seconds for 60 minutes.

  • Interpretation: Polymerization increases turbidity (

    ). An effective inhibitor will suppress this increase.

  • Validation:Paclitaxel (stabilizer) should increase

    ; Colchicine or Vincristine (destabilizers) should decrease and final plateau.

Experimental Workflow Diagram

This workflow outlines the parallel screening process required to validate the scaffold's dual-potential.

Caption: Parallel screening workflow for validating 3-(benzenesulfonyl)aniline derivatives in antiviral and anticancer models.

References

• Artico, M., et al. (1996).[2] "Pyrrolyl aryl sulfones as new HIV-1 non-nucleoside reverse transcriptase inhibitors."[2] Journal of Medicinal Chemistry.

• McMahon, J. B., et al. (1993). "Diarylsulfones, a new chemical class of nonnucleoside antiviral inhibitors of human immunodeficiency virus type 1 reverse transcriptase." Antimicrobial Agents and Chemotherapy.[3]

• National Center for Biotechnology Information. (2024). "PubChem Compound Summary for CID 486361, 3-(Benzenesulfonyl)aniline." PubChem.

• Pettit, G. R., et al. (1998). "Antineoplastic agents.[4][5][6][7] 393. Synthesis of the trans-isomer of combretastatin A-4 prodrug." Journal of Medicinal Chemistry. (Contextual reference for Tubulin assays).

Sources

• 1. N-phenyl-1-(phenylsulfonyl)-1H-1,2,4-triazol-3-amine as a new class of HIV-1 non-nucleoside reverse transcriptase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-based design, synthesis, and biological evaluation of novel pyrrolyl aryl sulfones: HIV-1 non-nucleoside reverse transcriptase inhibitors active at nanomolar concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Emerging Reverse Transcriptase Inhibitors for HIV-1 Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Identification of a class of novel tubulin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, Characterization, and Anticancer Activity of Benzothiazole Aniline Derivatives and Their Platinum (II) Complexes as New Chemotherapy Agents [mdpi.com]

Spectroscopic comparison of 3-(Benzenesulfonyl)aniline and its precursors

Spectroscopic Comparison Guide: 3-(Benzenesulfonyl)aniline and Precursors

Executive Summary

This technical guide provides a rigorous spectroscopic comparison between 3-(Benzenesulfonyl)aniline (Target) and its primary synthetic precursor, 3-Nitrodiphenyl sulfone .[1][2] Designed for medicinal chemists and process engineers, this document details the critical spectral shifts (IR and NMR) that validate the reduction of the nitro group to the amine functionality while retaining the sulfone scaffold.

Key Compound Identifiers:

• Target: 3-(Benzenesulfonyl)aniline (CAS: 26815-49-6)[1][2]

• Precursor: 3-Nitrodiphenyl sulfone (CAS: 1228-53-1)[1][2][3]

• Starting Material: 3-Nitrobenzenesulfonyl chloride (CAS: 121-51-7)[1][2]

Synthetic Pathway & Logic

The synthesis typically proceeds via a Friedel-Crafts sulfonylation followed by a chemoselective reduction.[1][2] The spectroscopic challenge lies in confirming the complete reduction of the nitro group without over-reducing the sulfone bridge.[2]

Figure 1: Synthetic route from sulfonyl chloride starting material to the amino-sulfone target.[2]

Spectroscopic Deep Dive

Infrared (FT-IR) Spectroscopy

The most diagnostic indicator of reaction progress is the disappearance of the N-O stretches and the emergence of N-H stretches.[2] The sulfone group serves as an internal standard, remaining relatively unchanged.

Functional Group	Vibration Mode	Precursor: 3-Nitrodiphenyl sulfone ( )	Target: 3-(Benzenesulfonyl)aniline ( )	Diagnostic Note
Nitro ( )	Asymmetric Stretch	1530 – 1535	Absent	Primary Indicator of Purity
Symmetric Stretch	1350 – 1355	Absent
Amine ( )	N-H Stretch	Absent	3350 – 3450 (Doublet)	Primary amine typically shows two bands (sym/asym).[1][2]
N-H Bend (Scissoring)	Absent	1620 – 1630
Sulfone ( )	Asymmetric Stretch	1300 – 1320	1290 – 1310	Strong, sharp peaks.[1] Minimal shift indicates intact scaffold.[1][2]
Symmetric Stretch	1140 – 1160	1140 – 1150

Nuclear Magnetic Resonance ( NMR)

Proton NMR provides quantitative confirmation of the structure.[1][2] The electronic environment of the aromatic ring changes drastically upon reduction: the nitro group is strongly electron-withdrawing (deshielding), while the amine is electron-donating (shielding).[2]

Solvent: DMSO-

(Recommended for polarity and exchangeable protons).[1][2]

Proton Assignment	Precursor Chemical Shift ( ppm)	Target Chemical Shift ( ppm)	Mechanistic Insight
Ortho to Functional Group	8.4 – 8.6 (Deshielded)	6.8 – 7.0 (Shielded)	The group pulls electron density, shifting protons downfield.[1][2] The pushes density, shifting them upfield.
Amine Protons ( )	Absent	5.5 – 6.0 (Broad Singlet)	Exchangeable with .[1][2] Integration must equal 2H.[1][2]
Sulfone Ortho Protons	7.9 – 8.1	7.6 – 7.8	The sulfone group ( ) is electron-withdrawing on both rings, keeping these protons relatively deshielded.[1]
Aromatic Region	Complex Multiplet (7.6 – 8.[1][2]8)	Distinct regions (6.8 – 7.[1][2]8)	The target spectrum is more spread out due to the opposing electronic effects of and .

Experimental Protocols

Protocol A: Synthesis of Precursor (3-Nitrodiphenyl sulfone)

• Reagents: Benzene (Excess), 3-Nitrobenzenesulfonyl chloride (1.0 eq), Aluminum Chloride (

  , 1.1 eq).

• Procedure:

  • Suspend anhydrous

    in dry benzene under inert atmosphere ( ).

  • Add 3-Nitrobenzenesulfonyl chloride portion-wise at 0-5°C.

  • Reflux for 3-4 hours until HCl evolution ceases.

  • Quench: Pour mixture into ice-water/HCl.

  • Workup: Extract with DCM, wash with bicarbonate, dry over

    .

  • Purification: Recrystallize from Ethanol. MP: ~130°C.

Protocol B: Reduction to Target (3-(Benzenesulfonyl)aniline)

• Reagents: 3-Nitrodiphenyl sulfone, Iron Powder (3-5 eq),

  (catalytic) or dilute HCl, Ethanol/Water (3:1).

• Procedure:

  • Dissolve precursor in EtOH/Water mixture.[1][2]

  • Add Iron powder and catalyst; heat to reflux.

  • Monitor by TLC (Mobile Phase: Hexane/EtOAc 7:3). Look for the lower Rf spot (amine).[1][2]

  • Workup: Filter hot through Celite to remove iron oxides.

  • Concentrate filtrate; neutralize with

    if acid was used.[1][2]

  • Isolation: Precipitate with cold water or extract with EtOAc.

  • Validation: Check IR for absence of 1530

    peak.

Self-Validating Analysis Logic

To ensure the trustworthiness of your results, apply this logic flow to your spectral data:

Figure 2: Decision tree for spectroscopic validation of the reduction step.

References

• PubChem. 3-(Benzenesulfonyl)aniline (Compound).[1][2] National Library of Medicine.[1][2] Accessed 2026.[1][2][4] Link[1][2]

• NIST Chemistry WebBook. Ethanone, 1-(3-nitrophenyl)- (Analogous Nitro IR Data). Link[1][2]

• ChemicalBook. 3-Nitrophenyl sulfone CAS 1228-53-1 Properties. Link

• Org. Lett. Aminosulfonylation of Alkenes for the Synthesis of β-Amino Sulfone Derivatives. 2024, 26, 4251-4256.[5] (Context on Sulfone Synthesis). Link[1][2]

• PrepChem. Synthesis of 3-nitrobenzenesulfonyl chloride. (Precursor Synthesis Protocol).[1][2] Link

Sources

• 1. 3-(Benzenesulfonyl)aniline | C12H11NO2S | CID 486361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. 3,3-Dinitro Diphenyl Sulphone | CAS 1228-53-1 | Manufacturer [apurvachemicals.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Aminosulfonylation of Alkenes for the Synthesis of β-Amino Sulfone Derivatives [organic-chemistry.org]

Comparative Guide: In-Vitro vs In-Vivo Studies of 3-(Benzenesulfonyl)aniline Derivatives

Executive Summary & Scaffold Significance

3-(Benzenesulfonyl)aniline , chemically characterized by a diarylsulfone core with an amine handle (CAS: 26815-49-6), represents a "privileged scaffold" in medicinal chemistry. Unlike simple sulfonamides, the rigid sulfone bridge (

) creates a distinct geometry that positions the aniline moiety to interact with deep hydrophobic pockets in enzymes like Cyclooxygenase-2 (COX-2) and structural proteins like Tubulin .

This guide objectively compares the performance of these derivatives across biological systems, highlighting the critical translational gap between petri dish (in-vitro) potency and organismal (in-vivo) efficacy.

Therapeutic Landscape[1]

• Primary Target: Anti-inflammatory (COX-2 selective inhibition).

• Secondary Target: Anticancer (Tubulin polymerization inhibition & Carbonic Anhydrase IX).

• Key Challenge: Solubility and metabolic stability of the sulfone bridge.

In-Vitro Profiling: Establishing Mechanism & Potency

In-vitro studies for this scaffold focus on determining binding affinity and selectivity. The causality here is structural: substituents on the aniline ring (e.g., p-toluidino, p-ethyl) modulate steric fit within the target site.

A. Enzyme Inhibition Assays (COX-2 & Carbonic Anhydrase)

Researchers typically utilize colorimetric or fluorescent inhibitor screening kits.

• COX-2 Selectivity: The goal is to inhibit COX-2 (inflammation) while sparing COX-1 (gastric protection).

• Data Insight: 3-(Benzenesulfonyl)aniline derivatives often achieve IC50 values in the low micromolar to nanomolar range (0.04 µM – 0.55 µM) .

• Critical Observation: Bulky groups on the aniline nitrogen (e.g., Schiff bases) often enhance COX-2 selectivity by exploiting the larger hydrophobic side pocket of COX-2, which is absent in COX-1.

B. Tubulin Polymerization Assays

Derivatives targeting cancer act as "microtubule destabilizing agents," binding to the colchicine site.

• Mechanism: They prevent the assembly of

  and tubulin subunits.

• Readout: Fluorescence-based polymerization curves.

• Potency: Effective derivatives show IC50s < 5 µM for polymerization inhibition.

C. Cellular Cytotoxicity (MTT/SRB Assays)

Before animal testing, metabolic activity in cancer cell lines (HeLa, MCF-7, HCT116) is quantified.

• Causality: A compound may be a potent enzyme inhibitor but fail here due to poor membrane permeability (high polar surface area).

• Benchmark: Successful candidates exhibit GI50 (Growth Inhibition) < 10 µM .[1]

Visualization: Mechanism of Action

The following diagram illustrates the dual-pathway potential of these derivatives.

Caption: Dual mechanistic pathways of 3-(Benzenesulfonyl)aniline derivatives leading to therapeutic outcomes.

In-Vivo Validation: The Translational Test

In-vivo studies validate whether the pharmacokinetic (PK) profile allows the drug to reach the target tissue at effective concentrations.

A. Anti-Inflammatory Models (Rat Paw Edema)

• Protocol: Carrageenan-induced edema.[2][3][4]

• Metric: % Inhibition of paw volume compared to control (e.g., Celecoxib).

• Performance: High-performing derivatives (e.g., Compound 6b linked with triazoles) show 80-90% inhibition of edema, correlating well with in-vitro COX-2 inhibition.[3]

• Safety: Gastric ulceration indices are critical here. Sulfonyl-aniline derivatives often show superior safety profiles compared to traditional NSAIDs due to COX-2 selectivity.

B. Anticancer Xenografts (Zebrafish/Mouse)

• Protocol: Human tumor cells (e.g., HeLa) injected into immunodeficient animals.

• Metric: Tumor volume/mass reduction over 14-28 days.

• Key Finding: Some derivatives with high in-vitro potency fail here due to metabolic instability (rapid oxidation of the amine) or poor solubility (hydrophobic sulfone core). Successful compounds often require formulation aids or structural modification (e.g., hydrochloride salts) to improve bioavailability.

Comparative Analysis: In-Vitro vs In-Vivo Data[3][4]

The table below synthesizes data from key studies, illustrating the correlation (and occasional disconnect) between assays.

Compound Class	Modification	In-Vitro Target (IC50)	In-Vivo Efficacy	Translational Insight
Unsubstituted	3-(Benzenesulfonyl)aniline	Moderate COX-2	Low/Moderate	Lacks selectivity; high metabolic clearance.
Schiff Bases	N-benzylidene derivatives	Tubulin (< 1 µM)	High Tumor Reduction	Bulky groups protect against metabolism; good correlation.
Triazole-Linked	1,2,3-Triazole tail	COX-2 (0.04 µM)	90% Edema Inhibition	Excellent Correlation. Triazole improves solubility and bioavailability.
Isatin-Linked	Hydrazinoisatin tail	CA IX (60 nM)	Not Determined	High in-vitro potency but likely poor oral bioavailability due to molecular weight.

Critical Analysis of Failure Points

• Solubility: The diarylsulfone core is highly lipophilic. While this aids cell penetration (high in-vitro cytotoxicity), it causes precipitation in aqueous blood plasma (low in-vivo efficacy).

• Metabolism: The free aniline amine (

  ) is a hotspot for acetylation (N-acetyltransferase) or oxidation, potentially deactivating the drug before it reaches the tumor.

Experimental Protocols

Protocol A: Tubulin Polymerization Inhibition (In-Vitro)

Purpose: To verify direct interaction with the microtubule system.

• Preparation: Prepare 100 µL reaction mixtures containing 3 mg/mL tubulin protein in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9) and 1 mM GTP.

• Treatment: Add test compound (dissolved in DMSO) at varying concentrations (e.g., 1, 5, 10 µM). Include a Vehicle Control (DMSO only) and Positive Control (Colchicine or Combretastatin A-4).

• Incubation: Transfer to a pre-warmed (37°C) 96-well plate.

• Measurement: Monitor fluorescence (Ex: 360 nm, Em: 450 nm) every minute for 60 minutes using a kinetic plate reader.

• Analysis: Plot fluorescence vs. time. Calculate the Vmax of the polymerization phase. % Inhibition =

  .

Protocol B: Carrageenan-Induced Paw Edema (In-Vivo)

Purpose: To assess anti-inflammatory efficacy and duration of action.[4]

• Animals: Use Wistar albino rats (150–200 g), fasted for 12h. Group into Control, Standard (Celecoxib 10 mg/kg), and Test Groups.

• Administration: Administer test compounds orally (p.o.) 1 hour prior to induction.

• Induction: Inject 0.1 mL of 1% w/v carrageenan solution (in saline) into the sub-plantar region of the right hind paw.

• Measurement: Measure paw volume using a digital plethysmometer at 0, 1, 3, and 5 hours post-injection.

• Calculation: Calculate % Inhibition =

  , where is the edema volume in the treated group and is the edema volume in the control group.

Visualization: Experimental Workflow

Caption: Step-wise workflow for validating 3-(Benzenesulfonyl)aniline derivatives from synthesis to animal models.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 486361, 3-(Benzenesulfonyl)aniline. Retrieved from [Link]

• Abdel-Aziz, S. A., et al. (2022). Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores. ResearchGate.[5] Retrieved from [Link]

• Wang, L., et al. (2024). Design, synthesis, and biological evaluation of 3-benzenesulfonamide-linked 3-hydrazinoisatin derivatives as carbonic anhydrase inhibitors. Archiv der Pharmazie. Retrieved from [Link]

• Raffa, D., et al. (2004). Synthesis, cytotoxicity, and inhibitory effects on tubulin polymerization of a new 3-heterocyclo substituted 2-styrylquinazolinones. European Journal of Medicinal Chemistry.[1][6] Retrieved from [Link]

• Di Cesare Mannelli, L., et al. (2019). Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. PubMed Central. Retrieved from [Link]

Sources

• 1. Synthesis, cytotoxicity, and inhibitory effects on tubulin polymerization of a new 3-heterocyclo substituted 2-styrylquinazolinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Novel Benzenesulfonate Scaffolds with a High Anticancer Activity and G2/M Cell Cycle Arrest - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Isomeric Purity Analysis of Benzenesulfonyl Anilines

For: Researchers, scientists, and drug development professionals.

Introduction: The Criticality of Isomeric Purity in Benzenesulfonyl Anilines

Benzenesulfonyl anilines are a cornerstone scaffold in medicinal chemistry and materials science. The seemingly subtle variation in the substitution pattern on the aniline or benzene ring gives rise to constitutional isomers (e.g., ortho-, meta-, para-), while the presence of stereogenic centers can lead to enantiomers and diastereomers. In drug development, different isomers of an active pharmaceutical ingredient (API) can exhibit vastly different pharmacological activities, metabolic profiles, and toxicological effects. Therefore, the rigorous analysis and control of isomeric purity are not merely a regulatory hurdle but a fundamental aspect of ensuring the safety and efficacy of a therapeutic agent. This guide provides a comparative overview of the principal analytical techniques for the isomeric purity analysis of benzenesulfonyl anilines, offering insights into the rationale behind methodological choices and providing actionable experimental protocols.

The Analytical Arsenal: A Comparative Overview

The choice of analytical technique for isomeric purity analysis is dictated by the nature of the isomers (constitutional vs. stereoisomers), the required sensitivity and resolution, and the sample matrix. Here, we compare the most powerful and widely adopted methods: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Capillary Electrophoresis (CE), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Isomer Separation

HPLC is the preeminent technique for the isomeric purity analysis of benzenesulfonyl anilines due to its high resolution, versatility, and robustness.[1] It excels in separating both constitutional isomers and stereoisomers.

The Principle of Separation: HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For benzenesulfonyl aniline isomers, the separation is governed by subtle differences in their polarity, hydrophobicity, and, in the case of chiral separations, their three-dimensional structure.

Methodological Considerations for Benzenesulfonyl Anilines:

• Constitutional Isomers (ortho-, meta-, para-): The separation of positional isomers often relies on exploiting differences in dipole moments and the potential for specific interactions with the stationary phase. Phenyl-based or pentafluorophenyl (PFP) columns are often effective as they can engage in π-π interactions with the aromatic rings of the analytes.[2] The elution order of positional isomers can be influenced by factors such as intramolecular hydrogen bonding in the ortho isomer, which can affect its polarity and interaction with the stationary phase.[3]

• Stereoisomers (Enantiomers and Diastereomers): The separation of enantiomers requires a chiral environment, which is most commonly achieved by using a Chiral Stationary Phase (CSP). Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are particularly versatile and have demonstrated broad applicability in separating a wide range of chiral compounds, including amines and sulfonamides.[4][5] The separation mechanism involves the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the CSP, leading to different retention times.

Workflow for HPLC Isomeric Purity Analysis:

Caption: Workflow for HPLC Isomeric Purity Analysis.

Comparative Performance Data for HPLC:

Parameter	Constitutional Isomer Separation	Chiral (Enantiomeric) Separation
Typical Column	C18, Phenyl, PFP	Polysaccharide-based (e.g., Chiralpak®)
Mobile Phase	Acetonitrile/Water, Methanol/Water with acid/base modifiers	Heptane/Isopropanol, Ethanol/Acetonitrile
Resolution (Rs)	> 1.5 for baseline separation	> 1.5 for baseline separation
Sensitivity (LOD)	Low µg/mL to ng/mL	Low µg/mL to ng/mL
Analysis Time	5 - 30 minutes	10 - 60 minutes
Key Advantage	High resolution and robustness	Direct separation of enantiomers
Limitation	Method development can be time-consuming	Chiral columns can be expensive

Gas Chromatography-Mass Spectrometry (GC-MS): For Volatile Analytes

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[6] For benzenesulfonyl anilines, which are generally not very volatile, derivatization may be necessary to increase their volatility and thermal stability.

The Principle of Separation: GC separates compounds based on their boiling points and interactions with the stationary phase in a gaseous mobile phase. The mass spectrometer then detects, identifies, and quantifies the separated components based on their mass-to-charge ratio.

Methodological Considerations for Benzenesulfonyl Anilines:

• Derivatization: The primary amino group of the aniline moiety can be derivatized (e.g., acylation, silylation) to reduce its polarity and increase volatility. This is a critical step for successful GC analysis.

• Thermal Stability: It is crucial to ensure that the benzenesulfonyl aniline and its derivatives are stable at the high temperatures of the GC inlet and column. Thermal degradation can lead to inaccurate quantification and the appearance of artifact peaks.

Workflow for GC-MS Isomeric Purity Analysis:

Caption: Workflow for GC-MS Isomeric Purity Analysis.

Capillary Electrophoresis (CE): High Efficiency for Charged Analytes

CE is a high-resolution separation technique that is particularly well-suited for the analysis of charged molecules.[7][8] Sulfonamides, including benzenesulfonyl anilines, can be ionized, making them amenable to CE analysis.

The Principle of Separation: CE separates ions based on their electrophoretic mobility in an electric field. The separation is influenced by the charge, size, and shape of the analyte. For chiral separations, a chiral selector is added to the background electrolyte.

Methodological Considerations for Benzenesulfonyl Anilines:

• pH of the Background Electrolyte (BGE): The pH of the BGE is a critical parameter as it determines the charge state of the benzenesulfonyl aniline. The aniline moiety is basic, and the sulfonamide group can be acidic, so careful pH optimization is required to achieve optimal separation.

• Chiral Selectors: For enantiomeric separations, cyclodextrins are commonly used as chiral selectors in the BGE.[9][10] They form transient diastereomeric inclusion complexes with the enantiomers, leading to differences in their electrophoretic mobilities.

Workflow for CE Isomeric Purity Analysis:

Caption: Workflow for CE Isomeric Purity Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is an indispensable tool for the definitive structural elucidation of isomers.[11] While not a separation technique in the conventional sense, it provides detailed information about the chemical environment of each atom in a molecule, allowing for the unambiguous identification and quantification of isomers in a mixture.

The Principle of Analysis: NMR exploits the magnetic properties of atomic nuclei. The chemical shift, coupling constants, and integration of signals in an NMR spectrum provide a unique fingerprint of a molecule's structure.

Methodological Considerations for Benzenesulfonyl Anilines:

• ¹H NMR: The chemical shifts and splitting patterns of the aromatic protons are highly sensitive to the substitution pattern, allowing for the differentiation of constitutional isomers.[11]

• ¹³C NMR: Provides information on the carbon skeleton and is also sensitive to isomeric differences.

• Chiral Analysis: In the presence of a chiral solvating agent or a chiral derivatizing agent, the NMR spectra of enantiomers can become distinct, allowing for their quantification.

Comparative Summary of Analytical Techniques

Technique	Principle	Best Suited For	Advantages	Limitations
HPLC	Differential partitioning	Both constitutional and stereoisomers	High resolution, versatility, robust quantification	Can be time-consuming, chiral columns are expensive
GC-MS	Volatility and mass-to-charge ratio	Volatile and thermally stable isomers (or their derivatives)	High sensitivity, definitive identification by MS	May require derivatization, not suitable for thermolabile compounds
CE	Electrophoretic mobility	Charged isomers	High efficiency, low sample and solvent consumption	Less robust than HPLC, lower sensitivity for some detectors
NMR	Nuclear magnetic resonance	Structural elucidation and quantification of isomers in a mixture	Definitive structural information, non-destructive	Lower sensitivity than chromatographic methods, expensive instrumentation

Experimental Protocols

Detailed HPLC Protocol for the Separation of Positional Isomers of a Benzenesulfonyl Aniline

This protocol provides a starting point for the development of a method to separate constitutional isomers of a benzenesulfonyl aniline. Optimization will be required for specific compounds.

• Instrumentation:

  • High-Performance Liquid Chromatograph with a UV/Vis or Diode Array Detector (DAD).

  • Data acquisition and processing software.

• Chemicals and Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic acid (or other suitable modifier)

  • Reference standards of the benzenesulfonyl aniline isomers.

• Chromatographic Conditions:

  • Column: Phenyl-Hexyl column (e.g., 4.6 x 150 mm, 5 µm). A C18 column can also be screened.

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient: 30% B to 70% B over 15 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm (or the λmax of the analytes)

  • Injection Volume: 10 µL

• Sample Preparation:

  • Prepare a stock solution of the benzenesulfonyl aniline sample in the initial mobile phase composition (e.g., 1 mg/mL).

  • Prepare working standards of the individual isomers in the same manner.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

• Analysis and Data Processing:

  • Inject the individual isomer standards to determine their retention times.

  • Inject the sample mixture.

  • Integrate the peak areas of the isomers in the sample chromatogram.

  • Calculate the percentage of each isomer using the following formula: % Isomer = (Area of Isomer Peak / Total Area of All Isomer Peaks) x 100

Conclusion: A Multi-faceted Approach to Ensuring Purity

The isomeric purity analysis of benzenesulfonyl anilines is a multifaceted challenge that requires a deep understanding of both the chemistry of the analytes and the principles of various analytical techniques. While HPLC remains the workhorse for routine quality control due to its high resolution and versatility in separating both constitutional and stereoisomers, a comprehensive characterization often necessitates a multi-technique approach. GC-MS and CE offer valuable alternatives, particularly for specific applications, while NMR spectroscopy stands as the ultimate arbiter for structural confirmation. By judiciously selecting and optimizing the appropriate analytical tools, researchers and drug development professionals can ensure the isomeric purity, and thus the safety and efficacy, of these vital chemical entities.

References

• Poole, C. F. (2008). Analysis of sulfonamides by capillary electrophoresis. Journal of Chromatography A, 1184(1-2), 439-462. [Link]

• ResearchGate. (2018). How can I separate ortho- and para-substituted alkylbenzen sulfonates with HPLC? [Link]

• ResearchGate. (n.d.). Reverse-phase high-performance liquid chromatography (HPLC)... [Link]

• MDPI. (2018). Determination of Sulfonamide Residues in Food by Capillary Zone Electrophoresis with On-Line Chemiluminescence Detection Based on an Ag(III) Complex. [Link]

• National Institutes of Health. (2018). Determination of sulfonamides in milk by capillary electrophoresis with PEG@MoS2 as a dispersive solid-phase extraction sorbent. [Link]

• PubMed. (2006). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. [Link]

• Journal of Chemical and Pharmaceutical Sciences. (n.d.). 1HNMR spectrometry in structural elucidation of organic compounds. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. [Link]

• Patsnap Eureka. (2025). HPLC vs CE Efficiency: Assessing Sample Purity Reach. [Link]

• PubMed. (2009). Determination of sulfonamide residues in water samples by in-line solid-phase extraction-capillary electrophoresis. [Link]

• SIELC Technologies. (n.d.). Separation of Benzenesulfonyl chloride, 2,5-dichloro- on Newcrom R1 HPLC column. [Link]

• ResearchGate. (n.d.). GC-Mass spectrum of benzenesulfonamide with its molecular ion peak at 157 amu. [Link]

• Drawell. (n.d.). Comparison Between GC and HPLC for Pharmaceutical Analysis. [Link]

• ResearchGate. (2018). (PDF) Identification and structure elucidation by NMR spectroscopy. [Link]

• Ministry of Food and Drug Safety. (n.d.). Analytical Methods. [Link]

• MDPI. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. [Link]

• SIELC Technologies. (n.d.). Separation of Aniline on Newcrom R1 HPLC column. [Link]

• Google Patents. (n.d.). CN107356682A - A kind of HPLC methods of 4- benzyloxy benzylidene anilines in detection 4.

• PubMed. (1997). Comparison between HPLC and capillary electrophoresis for the separation and identification of the platination products of oligonucleotides with cis-[Pt(NH3)2(H2O)2]2+ and [Pt(NH3)3(H2O)]2+. [Link]

• ResearchGate. (2025). (PDF) Capillary electrophoresis and high-performance liquid chromatography methods for simultaneous determination of rufinamide, lamotrigine, and zonisamide in pharmaceutical formulations. [Link]

• ResearchGate. (n.d.). Comparison of GC and HPLC Methods for Quantitative Analysis of Tinuvin 622 After Saponification in Polyethylene. [Link]

• MDPI. (2023). Liquid Nuclear Magnetic Resonance (NMR) Spectroscopy in Transition—From Structure Elucidation to Multi-Analysis Method. [Link]

• The Royal Society of Chemistry. (n.d.). Reverse-phase high performance liquid chromatography separation of positional isomers on the MIL-53(Fe) packed column. [Link]

• PubMed. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral-Achiral HPLC Separation Methods. [Link]

• Shimadzu. (n.d.). Solutions for Pharmaceutical Impurities. [Link]

• MicroSolv. (2025). Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. [Link]

• ResearchGate. (n.d.). (PDF) Chiral Separations by High‐Performance Liquid Chromatography. [Link]

• Agilent. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. [Link]

• Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). The conformations of cis- and trans-isomers of benzylideneanilines: 1H nuclear magnetic resonance and optical spectroscopic studies. [Link]

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Safety & Regulatory Compliance

Technical Guide: Safe Handling &amp; PPE Protocol for 3-(Benzenesulfonyl)aniline

Executive Summary: The "Dual-Hazard" Profile

3-(Benzenesulfonyl)aniline (CAS: 713-08-6), also known as 3-aminophenyl phenyl sulfone, presents a specific toxicological challenge in drug development and organic synthesis. It combines the hematologic toxicity of anilines with the metabolic stability of sulfones .

While often treated as a generic intermediate, this compound requires a safety protocol that exceeds standard "lab coat and nitrile" measures. The primary risks are methemoglobinemia (via skin absorption/inhalation) and sensitization . This guide provides a self-validating safety system designed to protect researchers during synthesis and scale-up operations.

Hazard Characterization & GHS Classification

The following data represents a conservative consensus based on global supplier SDS (Sigma-Aldrich, ECHA) and structural analog analysis.

Hazard Category	GHS Classification	H-Code	Critical Effect
Acute Toxicity (Oral)	Category 3/4	H301/H302	Toxic/Harmful if swallowed.
Acute Toxicity (Dermal)	Category 3	H311	Toxic in contact with skin (High Permeation Risk).
Skin/Eye Irritation	Category 2/2A	H315/H319	Causes serious irritation; potential corneal damage.
STOT - Single Exp.	Category 3	H335	Respiratory tract irritation.[1]
Blood Toxicity	STOT-RE 2	H373	May cause damage to blood (Methemoglobinemia).[2][3]

Critical Note: Aniline derivatives are notorious for "silent absorption." You may not feel a burn upon skin contact, but the compound can rapidly enter the bloodstream, oxidizing hemoglobin to methemoglobin, leading to cyanosis and hypoxia.

Personal Protective Equipment (PPE) Matrix

Hand Protection: The "Nitrile Fallacy"

Standard disposable nitrile gloves are insufficient for prolonged contact with aromatic amines. Anilines can permeate thin nitrile (<4 mil) in under 10 minutes .

• Primary Recommendation (High Exposure/Synthesis):

  • Base Layer: Laminate film gloves (e.g., Ansell Silver Shield/4H®). Breakthrough time >240 mins.

  • Outer Layer: 5-8 mil Nitrile (for dexterity and grip).

• Secondary Recommendation (Incidental/Weighing <1g):

  • Double-gloving: Two pairs of disposable nitrile gloves (minimum 5 mil thickness each). Change immediately upon any splash.

Respiratory & Body Protection[3]

• Respiratory: If handling powder outside a fume hood (not recommended) or during spill cleanup, use a P100/N100 particulate respirator or a PAPR equipped with organic vapor/acid gas cartridges (due to potential amine vapors).

• Body: Tyvek® lab coat or coveralls (impervious to dusts). Standard cotton coats accumulate toxic dusts and should be avoided for bulk handling.

Operational Protocol: A Self-Validating Workflow

This workflow utilizes a "Check-Execute-Verify" logic to ensure containment.

Phase 1: Preparation (The "Cold" Zone)

• Engineering Control: Verify Fume Hood face velocity is 80–100 fpm.

• Solvent Selection: Identify solvent before opening the vial. DMSO and DMF are common solvents but accelerate skin absorption. If using DMSO, the Laminate Glove protocol is mandatory .

• Decon Station: Place a "wet wipe" station (ethanol-soaked gauze) inside the hood for immediate wiping of tools.

Phase 2: Manipulation (The "Hot" Zone)

• Weighing:

  • Use an analytical balance inside the fume hood if possible.

  • If balancing outside, use a secondary container (tared vial inside a jar) to transport the solid. Never transport the open stock bottle.

• Transfer:

  • Use disposable anti-static spatulas.

  • Self-Validation Step: After transfer, inspect the outer glove of your double-glove system. If any discoloration is visible, STOP, doff outer gloves, wash inner gloves, and re-glove.

Phase 3: Decontamination & Waste

• Liquid Waste: Segregate into "Basic/Toxic Organic" waste. Do not mix with strong oxidizers (e.g., Nitric acid) as sulfones/anilines can react exothermically.

• Solid Waste: All contaminated spatulas, weigh boats, and outer gloves go directly into a solid hazardous waste bag inside the hood.

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for handling 3-(Benzenesulfonyl)aniline, prioritizing the prevention of dermal absorption.

Figure 1: Decision logic for PPE selection and operational flow based on quantity and solvent permeation risks.

Emergency Response: Spills & Exposure[6]

First Aid (Specific to Anilines)

• Skin Contact: Wash with soap and copious water for 15 minutes. Do not use alcohol on skin immediately, as it may increase absorption area. Seek medical attention if cyanosis (blue lips/nails) appears.

• Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by trained personnel.

Spill Cleanup

• Isolate: Evacuate the immediate area (10-meter radius) if dust is airborne.

• PPE: Don N95/P100 respirator and laminate gloves.

• Containment: Cover spill with a damp absorbent pad (to prevent dust generation).

• Neutralization: Wipe area with mild soapy water. Collect all waste in a sealed container labeled "Toxic - Aromatic Amine."

References

• PubChem. (2023). 3-(Benzenesulfonyl)aniline Compound Summary. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). Aniline: Occupational Health Guideline. [Link]

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